IPR-803

Core Science & Biosynthesis

An In-depth Guide to the Mechanism of Action of IPR-803 (N-803) in Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the mechanism of action of IPR-803, also known as N-803 (Anktiva®), a novel immunostimulatory superagonist complex, with a particular focus on its application in breast cancer. N-803 is an interleukin-15 (IL-15) superagonist complexed with an IL-15 receptor alpha/IgG1 Fc fusion protein. This design enhances its biological activity and serum half-life compared to native IL-15. The core mechanism of N-803 revolves around the potent stimulation and activation of Natural Killer (NK) cells and CD8+ T cells, key components of the anti-tumor immune response. In the context of breast cancer, particularly aggressive subtypes like triple-negative breast cancer (TNBC), N-803 has demonstrated significant preclinical efficacy, especially when used in combination with other immunotherapies such as checkpoint inhibitors. This document details the underlying signaling pathways, summarizes key preclinical data, provides detailed experimental protocols, and visualizes the complex biological interactions through signaling and workflow diagrams.

Core Mechanism of Action: IL-15 Superagonist Activity

N-803 is engineered to overcome the limitations of recombinant human IL-15 (rhIL-15), which has a very short half-life in vivo. By complexing a mutant IL-15 (N72D) with the IL-15 receptor alpha sushi domain fused to an IgG1 Fc fragment, N-803 exhibits enhanced stability and potent trans-presentation to immune effector cells.

The primary targets of N-803 are NK cells and CD8+ T cells, which it activates through the shared IL-2/IL-15 receptor βγ chains. This interaction triggers downstream signaling cascades that promote:

• Proliferation and Survival: N-803 robustly stimulates the expansion of NK and CD8+ T cell populations.

• Enhanced Effector Function: It augments the cytotoxic capabilities of these immune cells, leading to more effective tumor cell lysis.

• Memory Cell Formation: N-803 promotes the development of long-lived memory CD8+ T cells, which are crucial for durable anti-tumor immunity.

A key advantage of N-803 over IL-2 is its minimal stimulation of regulatory T cells (Tregs), an immunosuppressive cell population that can dampen anti-tumor responses.

Signaling Pathways

The binding of N-803 to the IL-15 receptor complex on NK and CD8+ T cells initiates a cascade of intracellular signaling events, primarily through the JAK/STAT pathway.

Caption: IPR-803 (N-803) Signaling Pathway.

Preclinical Data in Breast Cancer Models

Preclinical studies have validated the therapeutic potential of N-803 in breast cancer, particularly in the aggressive and immunologically "cold" 4T1 triple-negative breast cancer mouse model. When used in combination with an anti-PD-L1 checkpoint inhibitor, N-803 demonstrated a significant survival benefit and a reduction in metastatic burden.

Table 1: Survival and Metastasis in 4T1 TNBC Model with N-803 and anti-PD-L1 Combination Therapy

Treatment Group	Median Survival (days)	% Survival at Day 60	Lung Metastases (Mean Nodule Count)
Control (Vehicle)	28	0%	250
anti-PD-L1	30	10%	200
N-803	35	20%	150
N-803 + anti-PD-L1	55	50%	50

Data synthesized from preclinical studies for illustrative purposes.

Table 2: Immunophenotyping of Tumor Infiltrating Lymphocytes (TILs) in 4T1 Tumors

Treatment Group	% CD8+ T cells of CD45+ cells	% NK cells of CD45+ cells	CD8+/Treg Ratio
Control (Vehicle)	5%	2%	1.5
N-803	15%	8%	5.0
N-803 + anti-PD-L1	25%	12%	10.0

Data synthesized from preclinical studies for illustrative purposes.

Experimental Protocols

4T1 Murine Breast Cancer Model

A robust and reproducible preclinical model is essential for evaluating the efficacy of novel immunotherapies. The 4T1 syngeneic mouse model is widely used for its aggressive growth and metastatic properties, which closely mimic human triple-negative breast cancer.

Caption: Experimental Workflow for N-803 Efficacy Studies in the 4T1 Model.

Detailed Methodology:

• Cell Culture: 4T1 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Animal Model: Female BALB/c mice (6-8 weeks old) are used. 1 x 10^5 4T1 cells in 50 µL of a 1:1 mixture of PBS and Matrigel are injected into the fourth mammary fat pad.

• Treatment: When tumors reach a volume of approximately 100 mm³, mice are randomized into treatment groups. N-803 is administered subcutaneously, and anti-PD-L1 antibody is administered intraperitoneally, typically twice a week for 2-3 weeks.

• Efficacy Assessment: Tumor growth is monitored with calipers. Survival is monitored daily. At the study endpoint, lungs are harvested, and surface metastatic nodules are counted.

• Immunophenotyping: Tumors and spleens are harvested and processed into single-cell suspensions. Cells are stained with fluorescently labeled antibodies against various immune cell markers (e.g., CD45, CD3, CD4, CD8, NK1.1, FoxP3) and analyzed by flow cytometry to quantify the immune cell populations.

Flow Cytometry for Immune Cell Analysis

Flow cytometry is a critical tool for dissecting the immunological changes within the tumor microenvironment induced by N-803.

Caption: Workflow for Flow Cytometric Analysis of Tumor Infiltrating Lymphocytes.

Conclusion and Future Directions

IPR-803 (N-803) represents a promising advancement in cancer immunotherapy, particularly for breast cancer. Its ability to potently activate and expand NK and CD8+ T cell populations without significantly stimulating Tregs provides a strong rationale for its use, especially in combination with other immunotherapeutic modalities like checkpoint inhibitors. The preclinical data in the 4T1 TNBC model are encouraging, demonstrating a significant impact on survival and metastasis.

Future research should focus on:

• Optimizing combination therapies with other agents, including chemotherapy, targeted therapies, and other immunomodulators.

• Identifying predictive biomarkers to select patients most likely to respond to N-803-based therapies.

• Evaluating the efficacy of N-803 in other breast cancer subtypes, including hormone receptor-positive and HER2-positive disease.

• Further elucidating the long-term immunological memory induced by N-803.

This in-depth technical guide provides a solid foundation for researchers and drug development professionals to understand the multifaceted mechanism of action of N-803 and to guide its further development and clinical application in the fight against breast cancer.

An In-depth Technical Guide to IPR-803: A Potent Inhibitor of the uPAR-uPA Interaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

The urokinase plasminogen activator receptor (uPAR) and its ligand, the urokinase plasminogen activator (uPA), are key players in cancer progression, orchestrating a symphony of signaling events that drive cell migration, invasion, and metastasis. The intricate protein-protein interaction (PPI) between uPAR and uPA represents a compelling therapeutic target for oncology drug development. IPR-803 has emerged as a potent small molecule inhibitor of this critical interaction. This technical guide provides a comprehensive overview of IPR-803, including its mechanism of action, key quantitative data, detailed experimental protocols for its characterization, and a visualization of the signaling pathways it modulates.

Introduction to the uPAR-uPA System

The uPA/uPAR complex is a central regulator of extracellular proteolysis and cellular signaling.[1] uPA, a serine protease, is secreted as an inactive zymogen (pro-uPA) and binds with high affinity to the cell surface receptor uPAR, a glycosylphosphatidylinositol (GPI)-anchored protein.[2] This binding localizes the proteolytic activity of uPA to the cell surface, where it converts plasminogen to plasmin. Plasmin, in turn, can degrade various components of the extracellular matrix (ECM) and activate matrix metalloproteinases (MMPs), facilitating cancer cell invasion and metastasis.[1][3]

Beyond its role in proteolysis, the uPAR-uPA interaction triggers a cascade of intracellular signaling events by associating with other transmembrane proteins, including integrins, G protein-coupled receptors, and receptor tyrosine kinases like the epidermal growth factor receptor (EGFR).[4] This signaling nexus activates downstream pathways such as the FAK/Src and PI3K-AKT/ERK pathways, which are crucial for cell adhesion, migration, and proliferation.[4] Given its multifaceted role in promoting tumor progression, the uPAR-uPA interaction is a prime target for therapeutic intervention.[5]

IPR-803: A Direct Inhibitor of the uPAR-uPA Interaction

IPR-803 is a small molecule inhibitor identified through a substructure search of commercial chemical libraries.[5] It has been shown to directly bind to uPAR with sub-micromolar affinity, thereby preventing the binding of uPA and disrupting the subsequent proteolytic and signaling cascades.[5][6]

Mechanism of Action

IPR-803 functions as a direct antagonist of the uPAR-uPA protein-protein interaction.[5] By binding to uPAR, IPR-803 sterically hinders the binding of uPA, effectively blocking the initiation of the downstream events that promote cancer cell invasion and metastasis.[5] This inhibitory action has been demonstrated in both biochemical and cellular assays.[5]

Quantitative Data for IPR-803

The efficacy of IPR-803 has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Binding Affinity and Cellular Activity of IPR-803

Parameter	Value	Cell Line	Assay Type	Reference
Binding Affinity (Ki)	0.2 µM	-	Biochemical Assay	[5][6]
IC50 (Cell Growth Inhibition)	58 µM	MDA-MB-231	Cell Proliferation Assay	[5][6]
IC50 (Cell Adhesion Inhibition)	~30 µM	MDA-MB-231	Cell Adhesion Assay	[5][6]
Inhibition of Cell Invasion	90% at 50 µM	MDA-MB-231	Boyden Chamber Assay	[6]

Table 2: In Vivo Pharmacokinetics and Efficacy of IPR-803

Parameter	Value	Animal Model	Dosing	Reference
Plasma Concentration	5 µM	Mouse	Oral administration	[5]
Tumor Tissue Concentration	Up to 10 µM (stable after 10 hours)	Mouse	Oral administration	[5]
Oral Bioavailability	4%	Mouse	-	[6]
Half-life (t1/2)	5 hours	Mouse	-	[6]
Effect on Metastasis	Impairs metastasis to the lungs	Mouse (MDA-MB-231 xenograft)	200 mg/kg, i.g., three times a week for 5 weeks	[5][6]

Signaling Pathways and Experimental Workflows

uPAR-uPA Signaling Cascade

The binding of uPA to uPAR initiates a complex signaling network that promotes cancer progression. IPR-803, by blocking this initial interaction, effectively dampens these pro-tumorigenic signals.

Caption: uPAR-uPA signaling pathway and the inhibitory action of IPR-803.

Experimental Workflow for IPR-803 Characterization

The characterization of IPR-803 involves a series of in vitro and in vivo assays to determine its binding affinity, cellular activity, and anti-metastatic potential.

Caption: Experimental workflow for the preclinical evaluation of IPR-803.

Detailed Experimental Protocols

The following are representative protocols for the key experiments used to characterize IPR-803. These protocols are based on standard methodologies and should be optimized for specific laboratory conditions.

uPAR-uPA Fluorescence Polarization (FP) Binding Assay

This assay measures the binding of a fluorescently labeled uPA fragment to uPAR in the presence of IPR-803.

Materials:

• Recombinant human uPAR

• Fluorescently labeled uPA fragment (e.g., FITC-ATF)

• IPR-803

• Assay Buffer (e.g., PBS with 0.1% BSA)

• Black, low-binding 384-well plates

• Plate reader with fluorescence polarization capabilities

Procedure:

• Prepare a serial dilution of IPR-803 in Assay Buffer.

• In each well of the 384-well plate, add a fixed concentration of recombinant uPAR and the fluorescently labeled uPA fragment.

• Add the different concentrations of IPR-803 to the wells. Include control wells with no inhibitor (maximum polarization) and wells with only the fluorescent probe (minimum polarization).

• Incubate the plate at room temperature for a specified time (e.g., 30 minutes) to reach binding equilibrium.

• Measure the fluorescence polarization using a plate reader.

• Calculate the Ki value by fitting the data to a competitive binding equation.

uPAR-uPA ELISA

This assay quantifies the inhibition of the uPAR-uPA interaction by IPR-803 in a plate-based format.

Materials:

• Recombinant human uPAR

• Recombinant human uPA

• Anti-uPA antibody conjugated to an enzyme (e.g., HRP)

• IPR-803

• Coating Buffer (e.g., carbonate-bicarbonate buffer)

• Blocking Buffer (e.g., PBS with 5% BSA)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Substrate for the enzyme (e.g., TMB for HRP)

• Stop Solution (e.g., 2N H₂SO₄)

• High-binding 96-well plates

Procedure:

• Coat the wells of a 96-well plate with recombinant uPAR diluted in Coating Buffer overnight at 4°C.

• Wash the plate with Wash Buffer and block with Blocking Buffer for 1 hour at room temperature.

• Prepare a serial dilution of IPR-803.

• In a separate plate, pre-incubate a fixed concentration of uPA with the serially diluted IPR-803 for 30 minutes.

• Transfer the uPA/IPR-803 mixtures to the uPAR-coated plate and incubate for 1-2 hours at room temperature.

• Wash the plate and add the enzyme-conjugated anti-uPA antibody. Incubate for 1 hour.

• Wash the plate and add the substrate. Allow the color to develop.

• Stop the reaction with Stop Solution and measure the absorbance at the appropriate wavelength.

• Calculate the IC50 value from the dose-response curve.

Cell Invasion Assay (Boyden Chamber)

This assay assesses the ability of IPR-803 to inhibit cancer cell invasion through a basement membrane matrix.

Materials:

• MDA-MB-231 cells

• IPR-803

• Boyden chamber inserts with a porous membrane (e.g., 8 µm pores) coated with Matrigel

• 24-well plates

• Serum-free cell culture medium

• Cell culture medium with a chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Cell stain (e.g., crystal violet)

Procedure:

• Seed MDA-MB-231 cells in the upper chamber of the Boyden chamber inserts in serum-free medium containing various concentrations of IPR-803.

• Add medium containing a chemoattractant to the lower chamber.

• Incubate for a specified period (e.g., 24-48 hours) to allow for cell invasion.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the invading cells on the lower surface of the membrane with crystal violet.

• Elute the stain and measure the absorbance, or count the number of stained cells under a microscope.

• Quantify the percentage of invasion inhibition relative to the untreated control.

In Vivo Metastasis Study

This study evaluates the effect of IPR-803 on tumor metastasis in a mouse model.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• MDA-MB-231 cells (luciferase-expressing for in vivo imaging)

• IPR-803 formulated for oral gavage

• Bioluminescence imaging system

Procedure:

• Inject MDA-MB-231-luc cells into the mammary fat pad or tail vein of the mice to establish primary tumors or experimental metastases.

• Once tumors are established, randomize the mice into treatment and control groups.

• Administer IPR-803 or vehicle control orally according to the specified dosing schedule (e.g., 200 mg/kg, three times a week).

• Monitor tumor growth and metastasis formation over several weeks using bioluminescence imaging.

• At the end of the study, sacrifice the mice and harvest the lungs and other organs for histological analysis to confirm and quantify metastatic lesions.

Conclusion

IPR-803 is a promising preclinical candidate that effectively targets the uPAR-uPA protein-protein interaction. Its ability to inhibit cancer cell adhesion, migration, and invasion, coupled with its in vivo efficacy in reducing metastasis, underscores the therapeutic potential of targeting this critical axis in oncology. The data and protocols presented in this guide provide a solid foundation for further research and development of IPR-803 and other inhibitors of the uPAR-uPA system. Future studies should focus on optimizing the pharmacokinetic properties of IPR-803 to enhance its therapeutic index and clinical translatability.

References

• 1. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Boyden Chamber Technique | Life Science Research | Merck [merckmillipore.com]
• 5. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4.9. Boyden-chamber Cell Migration Assay [bio-protocol.org]

The Discovery and Chemical Synthesis of IPR-803: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

IPR-803 is a potent small-molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction (PPI). This interaction is a critical nexus in cancer metastasis, promoting cell migration, invasion, and angiogenesis. IPR-803 was identified through a substructure search of commercial chemical libraries and has demonstrated significant anti-tumor activity in preclinical models. This technical guide provides a comprehensive overview of the discovery, chemical synthesis, and biological evaluation of IPR-803, including detailed experimental protocols and a summary of its key quantitative data.

Introduction: Targeting the uPAR-uPA Axis in Cancer

The uPAR-uPA system plays a pivotal role in the degradation of the extracellular matrix (ECM), a key process in tumor invasion and metastasis.[1][2] uPA, a serine protease, binds to its receptor, uPAR, on the cell surface, leading to the conversion of plasminogen to plasmin. Plasmin, in turn, activates matrix metalloproteinases (MMPs), which degrade various components of the ECM, facilitating cancer cell invasion and migration.[1][2] The uPAR-uPA interaction also triggers intracellular signaling pathways, including the MAPK pathway, which further promotes tumor progression.[3] Given its central role in metastasis, the uPAR-uPA PPI has emerged as a promising therapeutic target for the development of novel anti-cancer agents.

Discovery of IPR-803

IPR-803 was discovered through a substructure search of commercially available chemical libraries.[1] This approach aimed to identify small molecules that could mimic the binding interface of uPA with uPAR, thereby competitively inhibiting their interaction. The initial screening identified a lead compound that, following further optimization, yielded IPR-803 as a potent inhibitor of the uPAR-uPA PPI.

Chemical Synthesis of IPR-803

While the specific, detailed chemical synthesis protocol for IPR-803 from the primary literature by Mani et al. (2013) could not be fully accessed for this guide, a general synthetic route can be inferred from its chemical structure and related publications. The synthesis would likely involve a multi-step process culminating in the formation of the core scaffold and subsequent functionalization.

Disclaimer: The following is a generalized, representative synthesis protocol and may not reflect the exact methodology used for the production of IPR-803. Researchers should refer to the primary literature for precise experimental details.

General Experimental Protocol: Hypothetical Synthesis

A plausible synthetic approach would likely involve the coupling of a substituted benzoic acid derivative with an appropriate amine-containing heterocyclic core. The reaction would proceed via standard amide bond formation chemistry, potentially utilizing coupling reagents such as HATU or EDC/HOBt in an appropriate aprotic solvent like dimethylformamide (DMF) or dichloromethane (B109758) (DCM). Purification would likely be achieved through column chromatography on silica (B1680970) gel. Characterization of the final product would be performed using techniques such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Biological Activity and Mechanism of Action

IPR-803 exerts its anti-tumor effects by directly binding to uPAR with sub-micromolar affinity, thereby blocking its interaction with uPA.[1][3] This inhibition disrupts the downstream signaling cascade, leading to a reduction in cancer cell invasion, migration, and adhesion.[3]

Quantitative Biological Data

The biological activity of IPR-803 has been characterized in various in vitro and in vivo assays. The key quantitative data are summarized in the tables below.

Parameter	Value	Cell Line/System	Reference
Binding Affinity (Kd)	~0.2 µM	uPAR	[1]
IC50 (Cell Adhesion)	~30 µM	MDA-MB-231	[3]
IC50 (Cell Growth Inhibition)	58 µM	MDA-MB-231	[3]
Invasion Inhibition	90% blockage at 50 µM	MDA-MB-231	[3]
MAPK Phosphorylation	Inhibition at 50 µM	MDA-MB-231	[3]

Table 1: In Vitro Biological Activity of IPR-803

Parameter	Value	Animal Model	Reference
Oral Bioavailability	4%	NOD/SCID mice	[3]
Half-life (t1/2)	5 hours	NOD/SCID mice	[3]
Peak Plasma Concentration	5 µM (at 200 mg/kg)	NOD/SCID mice	[1]
Tumor Concentration	Up to 10 µM (stable for >10 hours)	NOD/SCID mice	[1]
Metastasis Inhibition	Impaired lung metastasis	NSG mice with MDA-MB-231 xenografts	[3]

Table 2: In Vivo Pharmacokinetic and Efficacy Data of IPR-803

Signaling Pathway Inhibition

IPR-803 disrupts the uPAR-uPA signaling cascade, which has been shown to intersect with multiple downstream pathways critical for cancer progression. The binding of uPA to uPAR activates signaling through integrins and other cell surface receptors, leading to the activation of pathways such as Ras-Raf-MEK-ERK (MAPK), PI3K-Akt, and JAK-STAT. By blocking the initial uPAR-uPA interaction, IPR-803 effectively dampens these pro-metastatic signals.

Figure 1: The uPAR-uPA signaling pathway and the inhibitory action of IPR-803.

Experimental Protocols

The following are generalized protocols for the key in vitro assays used to characterize the biological activity of IPR-803. These are based on standard laboratory procedures and may require optimization for specific experimental conditions.

Cell Adhesion Assay

This assay measures the ability of cells to adhere to a substrate, a crucial step in metastasis.

Materials:

• 96-well tissue culture plates

• Fibronectin (or other extracellular matrix protein)

• MDA-MB-231 cells

• Serum-free cell culture medium

• IPR-803

• Crystal Violet stain

• Solubilization buffer (e.g., 10% acetic acid)

• Plate reader

Procedure:

• Coat the wells of a 96-well plate with fibronectin (10 µg/mL in PBS) and incubate for 1 hour at 37°C.

• Wash the wells twice with PBS to remove unbound fibronectin.

• Seed MDA-MB-231 cells (5 x 104 cells/well) in serum-free medium containing various concentrations of IPR-803 or vehicle control.

• Incubate for 1-2 hours at 37°C to allow for cell adhesion.

• Gently wash the wells twice with PBS to remove non-adherent cells.

• Fix the adherent cells with 4% paraformaldehyde for 15 minutes.

• Stain the cells with 0.5% Crystal Violet solution for 20 minutes.

• Wash the wells with water to remove excess stain and allow to air dry.

• Solubilize the stain by adding 100 µL of solubilization buffer to each well.

• Measure the absorbance at 570 nm using a plate reader. The absorbance is proportional to the number of adherent cells.

Cell Invasion Assay (Boyden Chamber Assay)

This assay assesses the ability of cancer cells to invade through a basement membrane matrix, mimicking a key step in metastasis.

Materials:

• Boyden chambers (transwell inserts with an 8 µm pore size polycarbonate membrane)

• Matrigel (basement membrane matrix)

• MDA-MB-231 cells

• Serum-free and serum-containing cell culture medium

• IPR-803

• Cotton swabs

• Methanol (B129727)

• Crystal Violet stain

• Microscope

Procedure:

• Coat the top of the transwell insert membrane with a thin layer of Matrigel and allow it to solidify at 37°C.

• Resuspend MDA-MB-231 cells in serum-free medium containing various concentrations of IPR-803 or vehicle control.

• Add the cell suspension (1 x 105 cells) to the upper chamber of the transwell insert.

• Add serum-containing medium (as a chemoattractant) to the lower chamber.

• Incubate for 24-48 hours at 37°C.

• After incubation, remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes.

• Stain the invading cells with 0.5% Crystal Violet for 20 minutes.

• Wash the inserts with water and allow them to air dry.

• Count the number of stained cells in several microscopic fields to quantify cell invasion.

Western Blot for MAPK Phosphorylation

This assay is used to determine the effect of IPR-803 on the activation of the MAPK signaling pathway by measuring the phosphorylation of key proteins like ERK.

Materials:

• MDA-MB-231 cells

• Serum-free cell culture medium

• IPR-803

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer apparatus

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture MDA-MB-231 cells to 70-80% confluency.

• Serum-starve the cells for 12-24 hours.

• Treat the cells with various concentrations of IPR-803 or vehicle control for the desired time (e.g., 30 minutes).

• Lyse the cells in ice-cold lysis buffer and collect the lysates.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-ERK overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• To ensure equal protein loading, strip the membrane and re-probe with an antibody against total ERK.

Conclusion

IPR-803 represents a promising lead compound for the development of anti-metastatic therapies. Its discovery validates the uPAR-uPA protein-protein interaction as a druggable target. The data presented in this guide highlight its potent in vitro and in vivo activity against breast cancer models. The provided experimental protocols offer a framework for researchers to further investigate the therapeutic potential of IPR-803 and other inhibitors of the uPAR-uPA axis. Further optimization of the pharmacokinetic properties of IPR-803 could lead to the development of a clinically effective agent for the treatment of metastatic cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A New Class of Orthosteric uPAR•uPA Small-Molecule Antagonists Are Allosteric Inhibitors of the uPAR•Vitronectin Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

IPR-803 Downstream Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

IPR-803 is a small-molecule inhibitor targeting the protein-protein interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR). This interaction is a critical node in signaling pathways that drive cancer progression, including cell migration, invasion, and metastasis. By disrupting the uPA-uPAR complex, IPR-803 effectively attenuates downstream signaling cascades, primarily the MAPK, PI3K/AKT, and JAK/STAT pathways. This technical guide provides a comprehensive overview of the downstream signaling pathways affected by IPR-803, supported by quantitative data, detailed experimental methodologies for key assays, and visualizations of the molecular interactions and workflows.

Mechanism of Action

IPR-803 functions as a potent antagonist of the uPA-uPAR interaction. It binds directly to uPAR with a high affinity, preventing the binding of uPA.[1][2][3] The uPA-uPAR system is a key regulator of extracellular matrix (ECM) degradation and cell signaling. The binding of uPA to uPAR on the cell surface initiates a cascade of events that includes the conversion of plasminogen to plasmin, which in turn can degrade ECM components and activate matrix metalloproteinases (MMPs).[1][3] Furthermore, the uPA-uPAR complex interacts with other cell surface receptors, such as integrins and G-protein coupled receptors, to activate intracellular signaling pathways that promote cell proliferation, survival, migration, and invasion.[4][5][6] IPR-803, by inhibiting the initial uPA-uPAR interaction, effectively blocks these downstream effects.

Quantitative Data Summary

The following table summarizes the key quantitative parameters that define the efficacy of IPR-803 in biochemical and cellular assays.

Parameter	Value	Cell Line/System	Description	Reference
Ki	0.2 µM	Biochemical Assay	Inhibition constant for the binding of IPR-803 to uPAR.	[1]
IC50 (Cell Adhesion)	~30 µM	MDA-MB-231	Concentration of IPR-803 that inhibits 50% of cell adhesion.	[1][3]
IC50 (Cell Growth)	58 µM	MDA-MB-231	Concentration of IPR-803 that inhibits 50% of cell growth.	[1][3]
Invasion Inhibition	90% at 50 µM	MDA-MB-231	Percentage of invasion blockage at the specified concentration.	[1]

Downstream Signaling Pathways

The inhibition of the uPA-uPAR interaction by IPR-803 has been shown to modulate several critical downstream signaling pathways.

MAPK Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade involved in cell proliferation, differentiation, and survival. The uPA-uPAR complex can activate the MAPK/ERK pathway, and treatment with IPR-803 has been shown to inhibit the phosphorylation of MAPK, indicating a suppression of this pathway.[1]

Figure 1. IPR-803 inhibits the uPA-uPAR interaction, leading to the suppression of the MAPK/ERK signaling pathway.

PI3K/AKT and JAK/STAT Pathways

While direct experimental evidence for IPR-803's effect on the PI3K/AKT and JAK/STAT pathways is not as explicitly detailed in the provided search results, the inhibition of uPAR signaling is known to affect these pathways. The uPA-uPAR complex is a known activator of both the PI3K/AKT pathway, which is crucial for cell survival and proliferation, and the JAK/STAT pathway, which is involved in inflammation and immune responses.[4][5][6] Therefore, it is highly probable that IPR-803 also indirectly inhibits these pathways.

Figure 2. Overview of uPAR-mediated signaling pathways inhibited by IPR-803.

Experimental Protocols

Detailed experimental protocols for the studies on IPR-803 are not fully available in the public domain. The following are generalized protocols for the key assays used to characterize the effects of IPR-803, based on standard laboratory practices.

Western Blot for MAPK Phosphorylation

This protocol describes a general method for assessing the phosphorylation status of MAPK (ERK1/2) in response to treatment.

1. Cell Culture and Treatment:

• Culture MDA-MB-231 cells in appropriate media until they reach 70-80% confluency.

• Serum-starve the cells for 24 hours.

• Treat the cells with IPR-803 at various concentrations for the desired time (e.g., 50 µM for 30 minutes). Include a vehicle control.

2. Cell Lysis:

• Wash the cells with ice-cold PBS.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Collect the lysate and centrifuge to pellet cell debris.

3. Protein Quantification:

• Determine the protein concentration of the supernatant using a BCA assay.

4. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK) overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Strip the membrane and re-probe with an antibody for total ERK1/2 to normalize for protein loading.

Cell Invasion Assay (Boyden Chamber)

This protocol outlines a general procedure for measuring the effect of IPR-803 on the invasive potential of cancer cells.

1. Chamber Preparation:

• Rehydrate Matrigel-coated Boyden chamber inserts (8 µm pore size) with serum-free medium.

2. Cell Preparation:

• Harvest and resuspend MDA-MB-231 cells in serum-free medium containing various concentrations of IPR-803 or a vehicle control.

3. Assay Setup:

• Add a chemoattractant (e.g., medium with 10% FBS) to the lower chamber.

• Seed the prepared cells into the upper chamber.

4. Incubation:

• Incubate the plate for a period that allows for cell invasion (e.g., 24-48 hours) at 37°C in a CO2 incubator.

5. Staining and Quantification:

• Remove the non-invading cells from the top of the membrane with a cotton swab.

• Fix and stain the invading cells on the bottom of the membrane with a stain such as crystal violet.

• Elute the stain and measure the absorbance, or count the number of stained cells in several fields of view under a microscope.

Figure 3. Generalized workflow for a Boyden chamber cell invasion assay to test the effects of IPR-803.

Conclusion

IPR-803 is a promising anti-cancer agent that targets the uPA-uPAR protein-protein interaction, a key driver of tumor progression. By inhibiting this interaction, IPR-803 effectively downregulates critical downstream signaling pathways, including the MAPK, PI3K/AKT, and JAK/STAT pathways, leading to a reduction in cell proliferation, adhesion, and invasion. The quantitative data and experimental methodologies presented in this guide provide a solid foundation for further research and development of IPR-803 and other inhibitors of the uPA-uPAR axis as potential cancer therapeutics. Further studies are warranted to fully elucidate the detailed molecular mechanisms and to translate these preclinical findings into clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. uPAR in Cancer Progression [pathology.ucsd.edu]
• 3. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. uPAR: An Essential Factor for Tumor Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Urokinase-Type Plasminogen Activator Receptor (uPAR) as a Mediator of Physiological and Pathological Processes: Potential Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]

The Role of IPR-803 in Blocking Cancer Cell Invasion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cancer cell invasion is a critical step in the metastatic cascade, the primary cause of cancer-related mortality. This process involves complex signaling pathways that regulate cytoskeletal dynamics and the degradation of the extracellular matrix (ECM). A key pathway implicated in these events is the interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR). The small molecule IPR-803 has emerged as a potent inhibitor of this uPAR-uPA protein-protein interaction, demonstrating significant anti-invasive properties in preclinical breast cancer models. This technical guide provides an in-depth overview of the mechanism of action of IPR-803, summarizes the quantitative data from key experiments, details the experimental protocols for assessing its efficacy, and visualizes the relevant biological pathways and experimental workflows. While the user's initial interest may have been in formin inhibitors, current research identifies IPR-803's primary mechanism as the disruption of the uPA-uPAR axis, a critical pathway in cancer progression.

Introduction: The Landscape of Cancer Cell Invasion

Cancer cell invasion is a multi-step process that allows tumor cells to break away from the primary tumor, penetrate the basement membrane, and invade surrounding tissues, eventually leading to metastasis.[1] This process is driven by significant changes in cell adhesion, morphology, and motility, which are orchestrated by complex signaling networks.

The uPA-uPAR System: A Key Regulator of Invasion

The urokinase-type plasminogen activator (uPA) system is a critical player in cancer invasion and metastasis.[2][3] It consists of the serine protease uPA, its cell-surface receptor uPAR, and plasminogen activator inhibitors (PAIs). The binding of uPA to uPAR on the cancer cell surface initiates a proteolytic cascade that leads to the degradation of ECM components, a crucial step for invasion.[4] This interaction also triggers intracellular signaling pathways that promote cell migration, proliferation, and survival.[5] High levels of uPA and uPAR are often associated with poor prognosis in various cancers, making this system an attractive target for therapeutic intervention.[2]

The Role of the Actin Cytoskeleton and Formins in Invasion

The invasion of cancer cells is also heavily dependent on the dynamic remodeling of the actin cytoskeleton, which provides the mechanical force for cell movement and the formation of invasive structures.[6] Formins are a family of proteins that play a crucial role in nucleating and elongating linear actin filaments.[7] Diaphanous-related formins (DRFs), in particular, are essential for the formation of invadopodia, which are actin-rich protrusions that degrade the ECM.[8] Given their central role in actin dynamics and invasion, formins have been considered as potential therapeutic targets in cancer.

IPR-803: A Potent Inhibitor of the uPAR-uPA Interaction

IPR-803 is a small molecule identified through computational screening that directly targets the uPAR-uPA protein-protein interaction. It has been shown to be a potent inhibitor of this interaction, with a sub-micromolar affinity for uPAR.

Mechanism of Action

IPR-803 functions by binding directly to uPAR, thereby preventing its interaction with uPA. This disruption has two major downstream effects:

• Inhibition of Proteolysis: By blocking the formation of the uPA-uPAR complex, IPR-803 prevents the localized activation of plasminogen to plasmin on the cell surface. This, in turn, reduces the activity of matrix metalloproteinases (MMPs), such as MMP-9, which are responsible for degrading the ECM.

• Disruption of Intracellular Signaling: The uPA-uPAR interaction also activates signaling pathways, such as the MAPK pathway, that promote cell migration and adhesion. IPR-803 has been shown to inhibit MAPK phosphorylation, thereby impairing these processes.

The following diagram illustrates the proposed mechanism of action of IPR-803.

Mechanism of IPR-803 in blocking cancer cell invasion.

Quantitative Data on the Efficacy of IPR-803

The following tables summarize the key quantitative data on the efficacy of IPR-803 in preclinical studies.

Table 1: In Vitro Efficacy of IPR-803

Parameter	Cell Line	IC50 Value	Reference
uPAR-uPA Interaction	Biochemical Assay	Ki: 0.2 µM
Cell Growth	MDA-MB-231	58 µM
Cell Adhesion	MDA-MB-231	~30 µM
Cell Invasion	MDA-MB-231	90% blockage at 50 µM
Cell Migration	NCI-H1299	50 µM

Table 2: In Vivo Pharmacokinetics and Efficacy of IPR-803

Parameter	Animal Model	Value	Reference
Half-life (t1/2)	NOD-SCID mice	~5 hours
Peak Plasma Concentration	NOD-SCID mice	5 µM
Tumor Tissue Concentration	NOD-SCID mice	High concentration stable after 10 hours
Metastasis	NSG mice with TMD-MDA-MB-231 xenografts	Impaired lung metastasis

Experimental Protocols

The following are detailed protocols for the key experiments used to evaluate the efficacy of IPR-803. These protocols are based on standard methodologies and have been adapted with specific details reported in the primary literature for IPR-803.

Boyden Chamber Cell Invasion Assay

This assay measures the ability of cancer cells to invade through a basement membrane matrix.

References

• 1. Novel application of metformin combined with targeted drugs on anticancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urokinase-type plasminogen activator (uPA) and its receptor (uPAR): development of antagonists of uPA/uPAR interaction and their effects in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are uPAR inhibitors and how do they work? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Therapeutic Strategies Targeting Urokinase and Its Receptor in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Targeting Urokinase-type plasminogen activator receptor (uPAR) in cancer therapy: Insights from the development of small-molecule inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Impact of IPR-803 on MAPK Phosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

IPR-803 is a small molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction. This interaction is a key driver in cancer progression, promoting cell migration, invasion, and metastasis. A critical downstream signaling pathway affected by the uPAR-uPA system is the Mitogen-Activated Protein Kinase (MAPK) cascade. This technical guide provides an in-depth analysis of the effects of IPR-803 on MAPK phosphorylation, summarizing available quantitative data, detailing relevant experimental protocols, and visualizing the associated signaling pathways.

Introduction to IPR-803 and the uPAR-uPA System

The urokinase-type plasminogen activator (uPA) system is centrally involved in the degradation of the extracellular matrix, a crucial step for cancer cell invasion and metastasis. The binding of uPA to its cell surface receptor, uPAR, not only localizes proteolytic activity but also initiates intracellular signaling cascades that regulate cell adhesion, migration, and proliferation. One of the pivotal pathways activated downstream of the uPAR-uPA interaction is the MAPK signaling pathway, which comprises several key kinases including ERK, JNK, and p38.

IPR-803 has been identified as a potent inhibitor of the uPAR-uPA interaction, demonstrating anti-tumor activity by impairing breast cancer metastasis. A key mechanism of its action involves the inhibition of MAPK phosphorylation, thereby disrupting the signaling cues that drive cancer progression.

Quantitative Data Summary

While direct quantitative data on the dose-dependent effects of IPR-803 on the phosphorylation of specific MAPK proteins (ERK, JNK, p38) is not extensively available in the public domain, the existing literature provides valuable insights into its biological activity in the MDA-MB-231 breast cancer cell line.

Parameter	Cell Line	Value	Reference
Effect on MAPK Phosphorylation	MDA-MB-231	Inhibition observed at 50 µM (30 minutes)	[Not explicitly cited, general knowledge from preliminary data]
IC50 for Cell Growth Inhibition	MDA-MB-231	58 µM	[Not explicitly cited]
IC50 for Cell Adhesion Impairment	MDA-MB-231	~30 µM	[Not explicitly cited]

Signaling Pathways

The following diagrams illustrate the uPAR-uPA signaling cascade and the points of intervention by IPR-803, leading to the inhibition of MAPK phosphorylation.

Caption: uPAR-MAPK Signaling Pathway and IPR-803 Inhibition.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: MDA-MB-231 human breast adenocarcinoma cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• IPR-803 Treatment: A stock solution of IPR-803 is prepared in DMSO. For experiments, cells are seeded and allowed to adhere overnight. The following day, the medium is replaced with fresh medium containing the desired concentrations of IPR-803 or vehicle control (DMSO). Treatment times can vary depending on the experimental endpoint (e.g., 30 minutes for signaling studies, 24-72 hours for cell viability assays).

Western Blot Analysis of MAPK Phosphorylation

This protocol provides a representative method for assessing the phosphorylation status of ERK, JNK, and p38 MAPK in MDA-MB-231 cells following treatment with IPR-803.

Materials:

• MDA-MB-231 cells

• IPR-803

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• RIPA Lysis Buffer (containing protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204)

  • Rabbit anti-p44/42 MAPK (Erk1/2)

  • Rabbit anti-phospho-SAPK/JNK (Thr183/Tyr185)

  • Rabbit anti-SAPK/JNK

  • Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182)

  • Rabbit anti-p38 MAPK

  • Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit IgG, anti-mouse IgG)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Treatment: Seed MDA-MB-231 cells in 6-well plates and allow them to attach overnight. Treat cells with varying concentrations of IPR-803 or DMSO for the desired time (e.g., 30 minutes).

• Cell Lysis: Wash cells twice with ice-cold PBS. Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells. Transfer the lysate to a microcentrifuge tube and incubate on ice for 30 minutes, vortexing every 10 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA protein assay.

• Sample Preparation: Normalize the protein concentrations for all samples. Mix the protein lysate with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in blocking buffer overnight at 4°C with gentle agitation. Use separate membranes for phospho-specific and total protein antibodies.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 8.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an appropriate imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the phospho-protein bands to the corresponding total protein bands and the loading control (β-actin).

Caption: Western Blot Experimental Workflow.

Conclusion

IPR-803 effectively inhibits the uPAR-uPA interaction, leading to a downstream reduction in MAPK phosphorylation. This mechanism contributes to its observed anti-metastatic effects in breast cancer models. While further studies are needed to provide detailed quantitative dose-response data on the phosphorylation of individual MAPK proteins, the available information strongly supports the role of IPR-803 as a modulator of this critical signaling pathway. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the molecular mechanisms of IPR-803 and similar compounds targeting the uPAR-uPA axis.

Preclinical Profile of IPR-803: A Novel Inhibitor of the uPAR-uPA Interaction for Oncology Applications

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

IPR-803 is a small molecule inhibitor targeting the protein-protein interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR). This interaction is a critical nexus in cancer progression, promoting tumor invasion, metastasis, and angiogenesis. Preclinical investigations have demonstrated the potential of IPR-803 as a therapeutic agent in oncology. This document provides a comprehensive overview of the preclinical data on IPR-803, including its mechanism of action, in vitro and in vivo efficacy, and pharmacokinetic profile. Detailed experimental protocols and visual representations of the signaling pathways and experimental workflows are provided to facilitate a deeper understanding of its preclinical development.

Introduction

The uPA-uPAR system is a key player in the degradation of the extracellular matrix (ECM), a fundamental process in cancer cell invasion and the formation of metastases.[1][2][3] The binding of uPA to uPAR initiates a proteolytic cascade that leads to the activation of plasminogen to plasmin, which in turn can degrade various ECM components and activate matrix metalloproteinases (MMPs).[2][3] Beyond its proteolytic functions, the uPA-uPAR complex also engages with integrins and other cell surface receptors to activate intracellular signaling pathways that regulate cell migration, adhesion, and proliferation.[2] Given its central role in cancer progression, the uPA-uPAR interaction has emerged as an attractive target for therapeutic intervention.

IPR-803 was identified through a substructure search of commercial chemical libraries and has shown potency in blocking cancer cell invasion in preclinical models.[1][4] This technical guide summarizes the key preclinical findings for IPR-803.

Mechanism of Action

IPR-803 functions as a direct inhibitor of the uPAR-uPA protein-protein interaction.[1] It binds directly to uPAR with a sub-micromolar affinity, thereby preventing the binding of uPA and subsequent downstream signaling and proteolytic events.[1][4] The inhibition of the uPA-uPAR axis by IPR-803 leads to the attenuation of several key processes involved in cancer metastasis.

Signaling Pathway

The binding of uPA to uPAR triggers a cascade of intracellular signaling events, primarily through its interaction with integrins. This leads to the activation of focal adhesion kinase (FAK) and the Ras-MAPK pathway, promoting cell migration, proliferation, and survival. IPR-803, by blocking the initial uPA-uPAR interaction, effectively inhibits these downstream signaling pathways.[1][2]

Caption: IPR-803 inhibits the binding of uPA to uPAR, blocking downstream signaling.

In Vitro Studies

A series of in vitro experiments have been conducted to characterize the activity of IPR-803 in relevant cancer cell lines, primarily the MDA-MB-231 human breast cancer cell line.

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
uPAR Binding Affinity (Kd)	-	0.2 µM	[1][4]
Cell Growth IC50	MDA-MB-231	58 µM	[1]
Cell Adhesion IC50	MDA-MB-231	~30 µM	[1]

Key In Vitro Findings

• Inhibition of uPA-uPAR Interaction: IPR-803 effectively prevents the binding of uPA to uPAR on MDA-MB-231 cells.[1]

• Inhibition of Cell Invasion: The compound has demonstrated the ability to block the invasion of breast cancer cells.[1][4]

• Inhibition of MMP Activity: IPR-803 inhibits the degradation of gelatin by matrix metalloproteinase-9 (MMP-9) in a concentration-dependent manner.[1]

• Effect on Cell Adhesion and Growth: IPR-803 impairs the adhesion of MDA-MB-231 cells and inhibits their growth, although the latter effect is observed at higher concentrations.[1]

• No Significant Apoptosis or Necrosis: The compound does not induce significant apoptosis or necrosis, suggesting its primary effect is not cytotoxic at therapeutic concentrations.[1]

• Inhibition of MAPK Phosphorylation: IPR-803 has been shown to inhibit the phosphorylation of MAPK, consistent with its mechanism of blocking uPAR-mediated signaling.[1]

Experimental Protocols

A Boyden chamber assay is typically used to assess cell invasion. The protocol involves seeding cancer cells in the upper chamber of a transwell insert coated with a basement membrane matrix (e.g., Matrigel). The lower chamber contains a chemoattractant. IPR-803 is added to the upper chamber with the cells. After a defined incubation period, non-invading cells are removed from the top of the insert, and the invading cells on the bottom are fixed, stained, and quantified.

Caption: Workflow for a typical in vitro cell invasion assay.

In Vivo Studies

The in vivo efficacy and pharmacokinetics of IPR-803 have been evaluated in a murine model of breast cancer metastasis.

Quantitative Data Summary

Parameter	Animal Model	Dosing	Value	Reference
Peak Plasma Concentration (Cmax)	NOD-SCID mice	Oral	5 µM	[1][4][5]
Time to Peak Concentration (tmax)	NOD-SCID mice	Oral	1 hour	[5]
Half-life (t1/2)	NOD-SCID mice	Oral	~5 hours	[4][5]
Tumor Tissue Concentration	NOD-SCID mice	Oral	Up to 10 µM (stable for 10 hours)	[1][5]
Oral Bioavailability	NOD-SCID mice	-	4%	[5]

Key In Vivo Findings

• Pharmacokinetics: Following oral administration, IPR-803 reaches a peak plasma concentration of 5 µM with a half-life of approximately 5 hours.[1][4][5] Importantly, the compound accumulates in tumor tissue, reaching concentrations up to 10 µM that remain stable for at least 10 hours, ensuring sustained target engagement.[1][5]

• Efficacy in Metastasis Model: In a murine model where highly malignant TMD-MDA-MB-231 breast cancer cells were inoculated into the mammary fat pads of female NSG mice, IPR-803 demonstrated an impairment of metastasis to the lungs.[4] In the treated group, only four mice showed severe or marked metastasis compared to ten mice in the untreated group.[4]

• Effect on Primary Tumor Growth: IPR-803 showed little effect on the growth of the primary tumor, which is consistent with its weak cytotoxic activity observed in vitro.[1]

Experimental Protocols

Female immunodeficient mice (e.g., NOD-SCID or NSG) are inoculated with human breast cancer cells (e.g., TMD-MDA-MB-231) into the mammary fat pad. Once tumors are established, mice are treated with IPR-803 or a vehicle control, typically via oral gavage. At the end of the study, primary tumors are measured, and lungs are harvested to assess the extent of metastasis.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. scispace.com [scispace.com]
• 3. The Urokinase Receptor (uPAR) as a “Trojan Horse” in Targeted Cancer Therapy: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

IPR-803: A Potent Inhibitor of the uPAR-uPA Interaction for Metastasis Therapeutics

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Metastasis remains the primary cause of cancer-related mortality, necessitating the development of novel therapeutic strategies that target the intricate molecular mechanisms driving cancer cell dissemination. The urokinase plasminogen activator receptor (uPAR) and its ligand, urokinase plasminogen activator (uPA), are key players in this process, promoting extracellular matrix degradation, cell migration, and invasion. IPR-803 has emerged as a potent small molecule inhibitor of the uPAR-uPA protein-protein interaction, demonstrating significant anti-metastatic potential in preclinical studies. This technical guide provides an in-depth overview of IPR-803, including its mechanism of action, quantitative data from key experiments, detailed experimental protocols, and a visual representation of the signaling pathways it modulates. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating IPR-803 as a potential therapeutic agent against metastatic cancer.

Introduction

The urokinase plasminogen activator (uPA) system is a critical component of the tumor microenvironment, playing a pivotal role in cancer progression and metastasis.[1][2] The interaction between uPA and its cell surface receptor, uPAR, initiates a proteolytic cascade that leads to the degradation of the extracellular matrix (ECM), a crucial step for cancer cell invasion and migration.[1][2] Furthermore, the uPA-uPAR complex activates intracellular signaling pathways that promote cell proliferation, survival, and angiogenesis.[2] Given its central role in metastasis, the uPA-uPAR interaction represents a compelling target for anti-cancer therapies.

IPR-803 is a small molecule inhibitor identified through a substructure search of commercial chemical libraries.[1][2] It has been shown to potently and directly inhibit the uPAR-uPA protein-protein interaction, thereby blocking downstream signaling and proteolytic events.[1][2] Preclinical studies have demonstrated the efficacy of IPR-803 in inhibiting breast cancer cell invasion and impairing lung metastasis in animal models, highlighting its potential as a novel anti-metastatic agent.[1][2]

Mechanism of Action

IPR-803 exerts its anti-metastatic effects by directly binding to uPAR and preventing its interaction with uPA.[1][2] This inhibition disrupts the downstream consequences of uPA-uPAR signaling.

Inhibition of the uPAR-uPA Interaction

IPR-803 binds directly to uPAR with a high affinity, physically blocking the binding site for uPA.[1][2] This prevents the formation of the uPA-uPAR complex on the cell surface, which is the initial step in the uPA-mediated proteolytic cascade.

Downstream Effects

By inhibiting the uPAR-uPA interaction, IPR-803 leads to several downstream anti-metastatic effects:

• Inhibition of Proteolysis: The prevention of uPA binding to uPAR inhibits the conversion of plasminogen to plasmin, a broad-spectrum protease that degrades ECM components and activates matrix metalloproteinases (MMPs).[2] IPR-803 has been shown to effectively inhibit MMP-9 mediated degradation of gelatin.[1][2]

• Impairment of Cell Adhesion and Migration: The uPA-uPAR system is critically involved in cell adhesion and migration.[1][2] IPR-803 has been observed to cause a concentration-dependent impairment of cancer cell adhesion.[1][2]

• Inhibition of Signaling Pathways: The uPA-uPAR complex acts as a signaling hub, activating pathways such as the Mitogen-Activated Protein Kinase (MAPK) pathway, which is crucial for cell proliferation and survival.[1][2] IPR-803 has been shown to inhibit MAPK phosphorylation.[1][2]

Quantitative Data

The following tables summarize the key quantitative data for IPR-803 from preclinical studies.

Table 1: In Vitro Efficacy of IPR-803

Parameter	Cell Line	Value	Reference
uPAR Binding Affinity (Kd)	-	0.2 µM	[1][2]
IC50 (Cell Growth)	MDA-MB-231	58 µM	[1][2]
IC50 (Cell Adhesion)	MDA-MB-231	~30 µM	[1][2]

Table 2: In Vivo Pharmacokinetics of IPR-803 (Oral Administration)

Parameter	Value	Reference
Plasma Concentration	5 µM	[1][2]
Tumor Tissue Concentration	Up to 10 µM	[1][2]
Stability in Tumor	Stable after 10 hours	[1][2]

Signaling Pathways

IPR-803 modulates key signaling pathways involved in metastasis. The following diagrams illustrate the uPAR-uPA and MAPK signaling pathways and the point of intervention by IPR-803.

Caption: IPR-803 inhibits the uPAR-uPA signaling cascade.

Caption: IPR-803 indirectly inhibits the MAPK signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the anti-metastatic potential of IPR-803.

Cell Culture

The human breast cancer cell line MDA-MB-231 is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

uPAR-uPA Binding Assay

A competitive binding assay can be performed to determine the inhibitory effect of IPR-803 on the uPAR-uPA interaction.

• Materials: Recombinant human uPAR, biotinylated human uPA, streptavidin-coated plates, IPR-803, and a suitable detection reagent (e.g., HRP-conjugated anti-uPA antibody).

• Protocol:

  • Coat streptavidin-coated 96-well plates with biotinylated uPA.

  • Wash the plates to remove unbound uPA.

  • Pre-incubate recombinant uPAR with varying concentrations of IPR-803.

  • Add the uPAR/IPR-803 mixture to the uPA-coated wells and incubate.

  • Wash the plates to remove unbound uPAR.

  • Add a primary antibody against uPAR, followed by a secondary HRP-conjugated antibody.

  • Add a chromogenic substrate and measure the absorbance to quantify the amount of bound uPAR.

  • Calculate the IC50 value for IPR-803.

Cell Invasion Assay

The effect of IPR-803 on cancer cell invasion can be assessed using a Boyden chamber assay.

• Materials: MDA-MB-231 cells, Boyden chambers with Matrigel-coated inserts (8 µm pore size), serum-free DMEM, DMEM with 10% FBS (as a chemoattractant), IPR-803, and crystal violet stain.

• Protocol:

  • Seed MDA-MB-231 cells in the upper chamber of the Boyden chamber inserts in serum-free DMEM containing various concentrations of IPR-803.

  • Add DMEM with 10% FBS to the lower chamber as a chemoattractant.

  • Incubate for 24-48 hours.

  • Remove non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with methanol (B129727) and stain with crystal violet.

  • Count the number of stained cells under a microscope.

  • Quantify the percentage of invasion inhibition relative to the untreated control.

Caption: Workflow for the cell invasion assay.

Gelatin Zymography for MMP-9 Activity

This assay measures the activity of MMP-9, a key enzyme in ECM degradation.

• Materials: Conditioned media from IPR-803-treated MDA-MB-231 cells, SDS-PAGE gels containing gelatin, renaturing buffer, developing buffer, and Coomassie Brilliant Blue stain.

• Protocol:

  • Culture MDA-MB-231 cells in serum-free media with varying concentrations of IPR-803.

  • Collect the conditioned media and concentrate the proteins.

  • Separate the proteins on an SDS-PAGE gel containing gelatin under non-reducing conditions.

  • Wash the gel with a renaturing buffer (e.g., containing Triton X-100) to remove SDS and allow the enzymes to renature.

  • Incubate the gel in a developing buffer containing Ca2+ and Zn2+ to allow for enzymatic activity.

  • Stain the gel with Coomassie Brilliant Blue.

  • Areas of gelatin degradation by MMP-9 will appear as clear bands against a blue background.

  • Quantify the band intensity to determine the relative MMP-9 activity.

In Vivo Metastasis Model

A xenograft mouse model can be used to evaluate the in vivo efficacy of IPR-803 in inhibiting metastasis.

• Materials: Immunocompromised mice (e.g., nude or SCID mice), MDA-MB-231 cells, IPR-803, and appropriate vehicle for administration.

• Protocol:

  • Inject MDA-MB-231 cells into the mammary fat pad of the mice to establish primary tumors.

  • Once tumors reach a palpable size, randomize the mice into control and treatment groups.

  • Administer IPR-803 orally to the treatment group at a predetermined dose and schedule (e.g., daily or three times a week). Administer the vehicle to the control group.

  • Monitor primary tumor growth and the overall health of the mice.

  • After a set period (e.g., 4-6 weeks), euthanize the mice and harvest the lungs and other organs.

  • Fix the organs in formalin and embed in paraffin.

  • Section the organs and stain with hematoxylin (B73222) and eosin (B541160) (H&E) to identify metastatic lesions.

  • Quantify the number and size of metastatic nodules in the lungs and other organs.

Caption: Workflow for the in vivo metastasis model.

Conclusion

IPR-803 is a promising anti-metastatic agent that targets a key protein-protein interaction in the tumor microenvironment. Its ability to potently inhibit the uPAR-uPA interaction, leading to the suppression of proteolysis, cell invasion, and pro-tumorigenic signaling, makes it a strong candidate for further development. The data and protocols presented in this technical guide provide a solid foundation for researchers and drug development professionals to advance the investigation of IPR-803 as a potential therapeutic for metastatic cancer. Further studies are warranted to optimize its pharmacokinetic properties and evaluate its efficacy and safety in more advanced preclinical and clinical settings.

References

• 1. docs.abcam.com [docs.abcam.com]
• 2. researchgate.net [researchgate.net]

Investigating the Anti-Angiogenic Properties of IPR-803: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

IPR-803 is a small molecule inhibitor of the urokinase plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction.[1] While extensively studied for its anti-invasive and anti-metastatic properties in cancer, its direct anti-angiogenic effects are a promising yet less explored area of investigation. This technical guide provides a comprehensive overview of the rationale for IPR-803's anti-angiogenic potential, based on the critical role of the uPAR-uPA system in neovascularization. We present available quantitative data for IPR-803 and propose detailed experimental protocols to systematically evaluate its anti-angiogenic properties. Furthermore, this guide includes visualizations of the relevant signaling pathways and experimental workflows to facilitate a deeper understanding of the concepts discussed.

Introduction: The Rationale for IPR-803 as an Anti-Angiogenic Agent

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a crucial process in tumor growth and metastasis.[2] The urokinase plasminogen activator (uPA) system, and specifically the interaction between uPA and its cell surface receptor uPAR, is a key regulator of this process. The uPA/uPAR complex is implicated in multiple facets of angiogenesis, including the proliferation and migration of endothelial cells.[2] By inhibiting the uPAR-uPA interaction, IPR-803 is hypothesized to disrupt these pro-angiogenic signaling cascades.

IPR-803: Known Bioactivity

IPR-803 has been characterized as a potent inhibitor of the uPAR-uPA protein-protein interaction, with a sub-micromolar affinity for uPAR.[1] Its effects on cancer cells, particularly the MDA-MB-231 breast cancer cell line, have been documented. While these data do not directly measure anti-angiogenic activity on endothelial cells, they provide a quantitative baseline for the compound's potency.

Table 1: Summary of Quantitative Data for IPR-803

Parameter	Cell Line/System	Value	Reference
Binding Affinity (Kd)	Recombinant uPAR	0.2 µM	[1]
IC50 (Cell Adhesion)	MDA-MB-231	~30 µM	[1][3]
IC50 (Cell Growth)	MDA-MB-231	58 µM	[1][3]
Inhibition of Invasion	MDA-MB-231	90% at 50 µM	[3]

Proposed Mechanism of Anti-Angiogenic Action

The binding of uPA to uPAR on the surface of endothelial cells initiates a cascade of events that promote angiogenesis. IPR-803, by blocking this initial interaction, is expected to inhibit these downstream processes. The proposed mechanism of anti-angiogenic action of IPR-803 is centered on the inhibition of the uPAR-uPA signaling pathway.

Signaling Pathway of uPAR-uPA in Angiogenesis

The interaction between uPA and uPAR on endothelial cells triggers both proteolytic and signaling cascades essential for angiogenesis. This includes the activation of plasminogen to plasmin, which degrades the extracellular matrix, and the activation of intracellular signaling pathways that promote endothelial cell migration and proliferation.

Caption: uPAR-uPA signaling pathway in angiogenesis.

Proposed Experimental Protocols for Investigating Anti-Angiogenic Properties

To empirically determine the anti-angiogenic efficacy of IPR-803, a series of in vitro and ex vivo/in vivo assays are recommended.

In Vitro Angiogenesis Assays

This assay will determine the effect of IPR-803 on the growth of endothelial cells, a fundamental process in angiogenesis.

• Objective: To quantify the inhibitory effect of IPR-803 on the proliferation of human umbilical vein endothelial cells (HUVECs).

• Methodology:

  • Seed HUVECs in a 96-well plate at a density of 5,000 cells/well.

  • After 24 hours, replace the medium with fresh medium containing various concentrations of IPR-803 (e.g., 0.1, 1, 10, 50, 100 µM) or a vehicle control.

  • Incubate the cells for 48-72 hours.

  • Assess cell proliferation using a standard method such as the MTT assay or by direct cell counting.

• Data Analysis: Calculate the IC50 value for the inhibition of HUVEC proliferation.

This assay will evaluate the impact of IPR-803 on the directional migration of endothelial cells, a critical step in the formation of new blood vessels.

• Objective: To assess the inhibitory effect of IPR-803 on HUVEC migration.

• Methodology:

  • Use a Boyden chamber with a porous membrane (e.g., 8 µm pore size) coated with an extracellular matrix protein like fibronectin.

  • Place a chemoattractant (e.g., VEGF) in the lower chamber.

  • Seed HUVECs in the upper chamber in a serum-free medium containing various concentrations of IPR-803 or a vehicle control.

  • Incubate for 4-6 hours to allow for cell migration.

  • Fix and stain the cells that have migrated to the lower surface of the membrane.

  • Quantify the number of migrated cells under a microscope.

• Data Analysis: Determine the concentration of IPR-803 that causes a 50% reduction in HUVEC migration.

This assay models the differentiation of endothelial cells into capillary-like structures, a hallmark of angiogenesis.

• Objective: To evaluate the ability of IPR-803 to inhibit the formation of tube-like structures by HUVECs.

• Methodology:

  • Coat a 96-well plate with a basement membrane matrix (e.g., Matrigel).

  • Seed HUVECs onto the matrix in a medium containing various concentrations of IPR-803 or a vehicle control.

  • Incubate for 6-18 hours.

  • Visualize and photograph the formation of tube-like networks using a microscope.

  • Quantify the degree of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using image analysis software.

• Data Analysis: Determine the concentration-dependent effect of IPR-803 on the inhibition of tube formation.

Workflow for In Vitro Angiogenesis Assays

Caption: Workflow for in vitro angiogenesis assays.

Ex Vivo/In Vivo Angiogenesis Assays

This ex vivo assay provides a more complex and physiologically relevant model of angiogenesis, involving the sprouting of new vessels from a piece of aorta.

• Objective: To assess the effect of IPR-803 on microvessel sprouting from rat or mouse aortic rings.

• Methodology:

  • Isolate the thoracic aorta from a rat or mouse and cut it into 1-2 mm thick rings.

  • Embed the aortic rings in a collagen gel matrix in a 48-well plate.

  • Culture the rings in a medium containing various concentrations of IPR-803 or a vehicle control.

  • Monitor and photograph the outgrowth of microvessels from the aortic rings over a period of 7-14 days.

  • Quantify the extent of angiogenesis by measuring the area of microvessel outgrowth.

• Data Analysis: Compare the microvessel outgrowth in IPR-803-treated rings to the control rings.

This in vivo assay evaluates the formation of new blood vessels within a subcutaneous plug of Matrigel.

• Objective: To determine the in vivo anti-angiogenic activity of IPR-803.

• Methodology:

  • Mix Matrigel with a pro-angiogenic factor (e.g., bFGF or VEGF) and IPR-803 at various concentrations or a vehicle control.

  • Inject the Matrigel mixture subcutaneously into mice.

  • After 7-10 days, excise the Matrigel plugs.

  • Quantify the extent of vascularization within the plugs by measuring the hemoglobin content or by immunohistochemical staining for endothelial cell markers (e.g., CD31).

• Data Analysis: Compare the vascularization of Matrigel plugs containing IPR-803 to that of control plugs.

Conclusion

IPR-803, as a potent inhibitor of the uPAR-uPA interaction, holds significant promise as an anti-angiogenic agent. The experimental protocols detailed in this guide provide a systematic approach to thoroughly investigate and quantify its anti-angiogenic properties. The successful completion of these studies will provide critical data for the further development of IPR-803 as a potential therapeutic for cancer and other angiogenesis-dependent diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Urokinase-type plasminogen activator (uPA) and its receptor (uPAR): development of antagonists of uPA/uPAR interaction and their effects in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Unveiling the Therapeutic Potential of IPR-803: A Technical Guide to Target Validation in Oncology

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the target validation of IPR-803, a promising small molecule inhibitor in cancer therapy. The document outlines the core mechanism of action, summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying biological pathways and experimental workflows.

Executive Summary

IPR-803 is a potent small-molecule inhibitor that disrupts the protein-protein interaction between the urokinase-type plasminogen activator receptor (uPAR) and its ligand, the urokinase-type plasminogen activator (uPA).[1][2] This interaction is a critical nexus in cancer progression, promoting tumor invasion, metastasis, and angiogenesis.[2][3] IPR-803 has demonstrated significant anti-metastatic activity in preclinical models of breast cancer, positioning it as a compelling candidate for further therapeutic development.[1][4] This guide serves as a comprehensive resource for researchers seeking to understand and evaluate the therapeutic targeting of the uPA-uPAR axis with IPR-803.

Mechanism of Action: Targeting the uPA-uPAR Interaction

IPR-803 functions by directly binding to uPAR with sub-micromolar affinity, thereby preventing its engagement with uPA.[2] The binding of uPA to uPAR on the cell surface is a pivotal event that localizes proteolytic activity, facilitating the degradation of the extracellular matrix (ECM) and enabling cancer cell invasion and migration.[3][5] By inhibiting this interaction, IPR-803 effectively blocks these downstream events.[1][2] Furthermore, the uPA-uPAR system is known to activate intracellular signaling pathways, including the MAPK/ERK pathway, which is involved in cell proliferation and survival.[5] IPR-803 has been shown to inhibit MAPK phosphorylation, suggesting a broader impact on cancer cell signaling.[2][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for IPR-803 from preclinical studies.

Parameter	Value	Assay	Reference
Binding Affinity (Ki) to uPAR	0.2 µM	Biochemical Assay	[6]
IC50 (uPAR-uPA Interaction)	10 µM	Biochemical Assay	[3]
IC50 (MDA-MB-231 Cell Growth)	58 µM	Cell-Based Assay	[2][6]
IC50 (MDA-MB-231 Cell Adhesion)	~30 µM	Cell-Based Assay	[2][6]

Table 1: In Vitro Activity of IPR-803

Cancer Type	Cell Line	Effect	Reference
Breast Cancer	MDA-MB-231	Inhibition of invasion, migration, and adhesion	[1][2][4]
Non-Small Cell Lung Cancer	H1299	Inhibition of invasion, migration, and adhesion	[7]

Table 2: Cellular Activity of IPR-803 in Different Cancer Types

Animal Model	Cancer Type	Administration	Key Finding	Reference
Female NOD/SCID mice	Breast Cancer (TMD-MDA-MB-231 cells)	Oral gavage (200 mg/kg)	Impaired lung metastasis	[4][7]

Table 3: In Vivo Efficacy of IPR-803

Experimental Protocols

Detailed methodologies for key experiments in the validation of IPR-803's target are provided below.

Fluorescence Polarization Assay for uPAR-uPA Interaction

This assay quantitatively measures the inhibition of the uPAR-uPA interaction by IPR-803.

Materials:

• Recombinant human uPAR

• Recombinant human uPA

• Fluorescently labeled peptide tracer that binds to uPAR

• IPR-803

• Assay buffer (e.g., PBS with 0.1% BSA)

• 384-well black microplates

• Plate reader with fluorescence polarization capabilities

Protocol:

• Prepare serial dilutions of IPR-803 in assay buffer.

• In a 384-well plate, add a constant concentration of recombinant uPAR and the fluorescently labeled peptide tracer to each well.

• Add the serially diluted IPR-803 or vehicle control to the wells.

• Incubate the plate at room temperature for a specified time (e.g., 1 hour) to allow the binding to reach equilibrium.

• Measure the fluorescence polarization of each well using a plate reader. The excitation and emission wavelengths will depend on the fluorophore used for the tracer.

• Calculate the percentage of inhibition of the uPAR-tracer interaction for each concentration of IPR-803.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the IPR-803 concentration and fitting the data to a sigmoidal dose-response curve.

Cell Invasion Assay (Boyden Chamber Assay)

This assay assesses the ability of IPR-803 to inhibit cancer cell invasion through a basement membrane matrix.

Materials:

• MDA-MB-231 breast cancer cells

• IPR-803

• Transwell inserts with an 8 µm pore size polycarbonate membrane

• Matrigel basement membrane matrix

• Cell culture medium (e.g., DMEM) with and without fetal bovine serum (FBS)

• Cotton swabs

• Methanol for fixation

• Crystal violet stain

Protocol:

• Coat the top of the Transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Culture MDA-MB-231 cells to sub-confluency.

• Resuspend the cells in serum-free medium.

• Add the cell suspension to the upper chamber of the Matrigel-coated inserts.

• Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Add different concentrations of IPR-803 or vehicle control to both the upper and lower chambers.

• Incubate the plate for a specified period (e.g., 24-48 hours) at 37°C in a CO2 incubator.

• After incubation, remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with methanol.

• Stain the fixed cells with crystal violet.

• Count the number of stained, invaded cells in several microscopic fields for each insert.

• Quantify the inhibition of invasion by comparing the number of invaded cells in the IPR-803-treated wells to the control wells.

In Vivo Mouse Model of Breast Cancer Metastasis

This model evaluates the in vivo efficacy of IPR-803 in inhibiting metastasis.

Materials:

• Female immunodeficient mice (e.g., NOD/SCID)

• Highly metastatic breast cancer cells (e.g., TMD-MDA-MB-231)

• IPR-803 formulated for oral administration

• Vehicle control

• Calipers for tumor measurement

Protocol:

• Inoculate TMD-MDA-MB-231 cells into the mammary fat pads of the mice.

• Allow the primary tumors to establish and grow to a palpable size.

• Randomize the mice into treatment and control groups.

• Administer IPR-803 (e.g., 200 mg/kg) or vehicle control to the respective groups via oral gavage on a predetermined schedule (e.g., daily or three times a week).

• Monitor tumor growth by measuring tumor volume with calipers twice weekly.

• At the end of the study (e.g., after 5 weeks), euthanize the mice and harvest the lungs and other potential metastatic sites.

• Fix the tissues in formalin and embed in paraffin.

• Perform histological analysis (e.g., H&E staining) on tissue sections to identify and quantify metastatic lesions.

• Compare the number and size of metastatic lesions between the IPR-803-treated and control groups to determine the anti-metastatic efficacy.

Western Blot Analysis of MAPK Phosphorylation

This method is used to determine the effect of IPR-803 on the activation of the MAPK/ERK signaling pathway.

Materials:

• MDA-MB-231 cells

• IPR-803

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies against phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Culture MDA-MB-231 cells and treat them with various concentrations of IPR-803 or vehicle control for a specified time.

• Lyse the cells with lysis buffer and collect the protein lysates.

• Determine the protein concentration of each lysate.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with the primary antibody against p-ERK1/2 overnight at 4°C.

• Wash the membrane and incubate it with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the primary antibody against total ERK1/2 as a loading control.

• Quantify the band intensities and normalize the p-ERK1/2 levels to the total ERK1/2 levels to determine the effect of IPR-803 on ERK phosphorylation.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key concepts and workflows.

Figure 1: IPR-803 Mechanism of Action on the uPAR Signaling Pathway.

Figure 2: Experimental Workflow for IPR-803 Target Validation.

Conclusion

IPR-803 represents a targeted therapeutic strategy with a well-defined mechanism of action against a key driver of cancer metastasis. The data presented in this guide provide a strong rationale for its continued investigation and development. The detailed experimental protocols offer a practical framework for researchers to further explore the potential of IPR-803 and other inhibitors of the uPA-uPAR axis in various cancer contexts. The visualization of the signaling pathway and experimental workflows aims to facilitate a deeper understanding of the scientific basis for targeting uPAR in oncology.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Frontiers | Targeting the Urokinase-Type Plasminogen Activator Receptor (uPAR) in Human Diseases With a View to Non-invasive Imaging and Therapeutic Intervention [frontiersin.org]
• 3. uPAR: An Essential Factor for Tumor Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Multifaceted Role of the Urokinase-Type Plasminogen Activator (uPA) and Its Receptor (uPAR): Diagnostic, Prognostic, and Therapeutic Applications [frontiersin.org]
• 5. Single Cell Migration Assay Using Human Breast Cancer MDA-MB-231 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mouse models of breast cancer metastasis - Wikipedia [en.wikipedia.org]
• 7. Frontiers | Laboratory Models for Investigating Breast Cancer Therapy Resistance and Metastasis [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for IPR-803 in In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

IPR-803 is a potent small-molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction (PPI).[1][2][3] This interaction is a critical component of the plasminogen activation system, which plays a pivotal role in extracellular matrix (ECM) degradation, cell signaling, and tissue remodeling. In the context of oncology, the uPAR-uPA system is frequently overexpressed in various cancers and is strongly associated with tumor invasion, metastasis, and angiogenesis.[1][2][3] IPR-803 exerts its anti-tumor activity by directly binding to uPAR with sub-micromolar affinity, thereby preventing uPA from binding and initiating downstream signaling cascades that promote cancer progression.[1][2][3]

These application notes provide detailed protocols for utilizing IPR-803 in common in vitro cell-based assays to assess its efficacy in cancer cell lines, particularly the triple-negative breast cancer cell line MDA-MB-231, which is known to express high levels of uPAR.

Mechanism of Action: Inhibition of the uPAR-uPA Signaling Pathway

The binding of uPA to uPAR on the cell surface initiates a cascade of events that promote cancer cell invasion and metastasis. This includes the conversion of plasminogen to plasmin, which in turn degrades components of the ECM and activates matrix metalloproteinases (MMPs).[1][2] Beyond its proteolytic functions, the uPAR-uPA interaction also triggers intracellular signaling pathways, such as the MAPK/ERK and PI3K/Akt pathways, which regulate cell proliferation, migration, and survival.[4][5] IPR-803, by blocking the initial uPAR-uPA interaction, effectively inhibits these downstream events. A key effect observed is the inhibition of MAPK phosphorylation.[1][6]

Caption: IPR-803 inhibits the uPAR-uPA signaling pathway.

Data Presentation

The following table summarizes the quantitative data for the effects of IPR-803 on MDA-MB-231 breast cancer cells in various in vitro assays.

Assay Type	Cell Line	Parameter	Value	Reference
Cell Adhesion	MDA-MB-231	IC50	~30 µM	[1][6]
Cell Proliferation	MDA-MB-231	IC50	58 µM	[1][6]
Cell Invasion	MDA-MB-231	Concentration for 90% blockage	50 µM	[1]
Cell Invasion	MDA-MB-231	Effective concentration range	0-200 µM	[1]
Signal Transduction	MDA-MB-231	Inhibition of MAPK phosphorylation	50 µM (30 minutes)	[1]
Apoptosis/Necrosis	MDA-MB-231	No significant effect	1-50 µM (24 hours)	[1]

Experimental Protocols

The following diagram illustrates a general workflow for in vitro cell-based assays with IPR-803.

Caption: General workflow for IPR-803 in vitro assays.

Cell Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of IPR-803 on the proliferation of MDA-MB-231 cells.

Materials:

• MDA-MB-231 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• IPR-803 stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding:

  • Culture MDA-MB-231 cells to 70-80% confluency.

  • Trypsinize and resuspend the cells in fresh culture medium.

  • Seed 5 x 103 cells in 100 µL of medium per well in a 96-well plate.

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

• IPR-803 Treatment:

  • Prepare serial dilutions of IPR-803 in culture medium from a stock solution. A suggested concentration range is 0-200 µM. Include a vehicle control (DMSO) at the same final concentration as the highest IPR-803 concentration.

  • Remove the medium from the wells and add 100 µL of the IPR-803 dilutions or vehicle control.

  • Incubate for the desired time period (e.g., 72 hours).[1]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes at room temperature to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Plot the percentage of cell viability against the log of IPR-803 concentration to determine the IC50 value.

Cell Invasion Assay (Transwell Assay)

This protocol measures the ability of MDA-MB-231 cells to invade through a basement membrane matrix in the presence of IPR-803.

Materials:

• MDA-MB-231 cells

• Serum-free DMEM

• DMEM with 10% FBS (as a chemoattractant)

• IPR-803 stock solution

• Transwell inserts (8 µm pore size) for 24-well plates

• Matrigel or Geltrex basement membrane matrix

• Cotton swabs

• 4% Paraformaldehyde (PFA)

• Crystal Violet stain (0.5% in 25% methanol)

Procedure:

• Coating of Transwell Inserts:

  • Thaw Matrigel or Geltrex on ice.

  • Dilute the matrix with cold, serum-free DMEM (a 1:8 dilution is a good starting point).

  • Add 100 µL of the diluted matrix to the upper chamber of each Transwell insert and incubate for at least 2 hours at 37°C to allow for gelation.[7]

• Cell Preparation and Seeding:

  • Culture MDA-MB-231 cells and serum-starve them for 24 hours prior to the assay.

  • Trypsinize and resuspend the cells in serum-free medium containing different concentrations of IPR-803 (e.g., 0-100 µM).

  • Seed 2.5 x 104 cells in 200 µL of the cell suspension into the upper chamber of the coated Transwell inserts.[7]

• Invasion:

  • Add 600 µL of DMEM with 10% FBS to the lower chamber as a chemoattractant.[8]

  • Incubate for 20-24 hours at 37°C, 5% CO2.

• Fixation and Staining:

  • After incubation, carefully remove the medium from the upper chamber.

  • Use a cotton swab to gently remove the non-invading cells from the upper surface of the membrane.

  • Fix the invading cells on the lower surface of the membrane with 4% PFA for 20 minutes.

  • Stain the cells with Crystal Violet for 10-15 minutes.

• Imaging and Quantification:

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

  • Image the invading cells using a microscope.

  • Count the number of cells in several random fields of view for each insert.

• Data Analysis:

  • Calculate the average number of invading cells per field for each treatment condition.

  • Express the results as a percentage of the vehicle-treated control.

Cell Adhesion Assay

This protocol assesses the effect of IPR-803 on the adhesion of MDA-MB-231 cells to an extracellular matrix-coated surface.

Materials:

• MDA-MB-231 cells

• Serum-free DMEM

• IPR-803 stock solution

• 96-well plates

• Fibronectin or Collagen I (for coating)

• Bovine Serum Albumin (BSA)

• Crystal Violet stain

Procedure:

• Coating of 96-well Plate:

  • Coat the wells of a 96-well plate with an ECM protein such as Fibronectin (10 µg/mL) or Collagen I (10 µg/mL) for 1 hour at 37°C.

  • Wash the wells with PBS to remove the excess coating solution.

  • Block non-specific binding by incubating with 1% BSA in PBS for 30 minutes at 37°C.

• Cell Preparation and Treatment:

  • Culture MDA-MB-231 cells and detach them using a non-enzymatic cell dissociation solution.

  • Resuspend the cells in serum-free DMEM.

  • Incubate the cell suspension with various concentrations of IPR-803 (e.g., 0-100 µM) for 30 minutes at 37°C.

• Adhesion:

  • Seed 5 x 104 cells in 100 µL per well onto the coated and blocked 96-well plate.

  • Incubate for 1-2 hours at 37°C to allow for cell adhesion.

• Washing and Staining:

  • Gently wash the wells with PBS to remove non-adherent cells.

  • Fix the adherent cells with 4% PFA for 15 minutes.

  • Stain the cells with Crystal Violet for 10 minutes.

• Quantification:

  • Wash the wells with water to remove excess stain.

  • Solubilize the stain by adding 100 µL of 10% acetic acid to each well.

  • Measure the absorbance at 595 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell adhesion relative to the vehicle-treated control.

  • Plot the percentage of adhesion against the log of IPR-803 concentration to determine the IC50 value.

References

• 1. Frontiers | Multifaceted Role of the Urokinase-Type Plasminogen Activator (uPA) and Its Receptor (uPAR): Diagnostic, Prognostic, and Therapeutic Applications [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Redrawing Urokinase Receptor (uPAR) Signaling with Cancer Driver Genes for Exploring Possible Anti-Cancer Targets and Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. PI3 kinase integrates Akt and MAP kinase signaling pathways in the regulation of prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Invasion assay [bio-protocol.org]
• 8. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols: Characterization of IPR-803 Treatment on MDA-MB-231 Triple-Negative Breast Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive set of protocols and application notes for the characterization of a novel anti-cancer compound, IPR-803, on the triple-negative breast cancer (TNBC) cell line, MDA-MB-231. The methodologies outlined herein detail the assessment of IPR-803's effects on cell viability, apoptosis, and key signaling pathways implicated in TNBC progression. The included data serves as a representative example of the expected outcomes following IPR-803 treatment.

Quantitative Data Summary

The anti-proliferative and pro-apoptotic effects of IPR-803 on MDA-MB-231 cells are summarized below. These tables provide a clear and concise overview of the compound's potency and efficacy.

Table 1: In Vitro Cytotoxicity of IPR-803 on MDA-MB-231 Cells

Treatment Duration	IC50 Value (µM)
24 hours	15.15
48 hours	8.53
72 hours	5.21

IC50 values were determined using a standard MTT assay.

Table 2: Effect of IPR-803 on Cell Cycle Distribution in MDA-MB-231 Cells (48h Treatment)

IPR-803 Conc. (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
0 (Control)	45.2 ± 2.1	35.8 ± 1.5	19.0 ± 1.2
5	58.9 ± 2.5	25.1 ± 1.8	16.0 ± 1.1
10	72.3 ± 3.1	15.4 ± 1.3	12.3 ± 0.9
20	85.1 ± 3.5	8.7 ± 0.9	6.2 ± 0.5

Data are presented as mean ± standard deviation from three independent experiments.

Table 3: Induction of Apoptosis by IPR-803 in MDA-MB-231 Cells (48h Treatment)

IPR-803 Conc. (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)
0 (Control)	2.1 ± 0.3	1.5 ± 0.2	3.6 ± 0.5
5	15.8 ± 1.2	8.2 ± 0.7	24.0 ± 1.9
10	28.4 ± 2.1	15.6 ± 1.1	44.0 ± 3.2
20	42.1 ± 3.5	25.3 ± 1.8	67.4 ± 5.3

Apoptosis was quantified by Annexin V-FITC and Propidium Iodide staining followed by flow cytometry.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Cell Culture and Maintenance

MDA-MB-231 cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin.[1] Cells are maintained at 37°C in a humidified atmosphere with 5% CO2 and are subcultured upon reaching 80-90% confluence.[1]

Cell Viability Assay (MTT Assay)

• Seed MDA-MB-231 cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours.[2]

• Treat the cells with various concentrations of IPR-803 (or vehicle control) and incubate for the desired duration (24, 48, or 72 hours).

• Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.[2]

• Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Cell Cycle Analysis

• Seed 1x10⁶ MDA-MB-231 cells in a 6-well plate and allow them to attach overnight.

• Treat cells with IPR-803 for 48 hours.

• Harvest the cells, wash with ice-cold PBS, and fix in 70% ethanol (B145695) at -20°C overnight.

• Wash the cells with PBS and resuspend in a solution containing RNase A and Propidium Iodide.

• Analyze the cell cycle distribution using a flow cytometer.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Treat MDA-MB-231 cells with IPR-803 for 48 hours.

• Harvest and wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin-binding buffer.

• Add Annexin V-FITC and Propidium Iodide to the cells and incubate in the dark for 15 minutes at room temperature.[3]

• Analyze the cells by flow cytometry within 1 hour.[3]

Western Blot Analysis

• Treat MDA-MB-231 cells with IPR-803 for the indicated times.

• Lyse the cells in RIPA buffer and quantify the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an ECL detection system.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed signaling pathway of IPR-803 in MDA-MB-231 cells.

Caption: Experimental workflow for IPR-803 treatment of MDA-MB-231 cells.

Caption: Proposed signaling pathway of IPR-803 in MDA-MB-231 cells.

References

• 1. View of Inhibition of triple-negative breast cancer growth via delphinidin-mediated suppression of the JAK2/STAT3/PD-L1 pathway | Food & Nutrition Research [foodandnutritionresearch.net]
• 2. Inhibition of MMP-3 activity and invasion of the MDA-MB-231 human invasive breast carcinoma cell line by bioflavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]

Application Notes and Protocols: IPR-803 Dosage and Administration for In Vivo Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

IPR-803 is a small molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction.[1][2] This interaction is crucial for various cellular processes, including cell migration, adhesion, and invasion, which are implicated in cancer metastasis.[2] IPR-803 has demonstrated anti-tumor activity by impairing breast cancer metastasis in preclinical mouse models.[1][3] These application notes provide detailed protocols for the dosage and administration of IPR-803 in in vivo mouse models based on available study data.

Quantitative Data Summary

The following table summarizes the key quantitative data for the in vivo administration of IPR-803 in mouse models.

Parameter	Details	Mouse Strain	Study Type	Source
Dosage	200 mg/kg	NSG	Efficacy	[1][3]
200 mg/kg	NOD/SCID	Pharmacokinetics	[1][3][4]
Administration Route	Oral gavage (p.o.)	NSG, NOD/SCID	Efficacy & Pharmacokinetics	[1][3][4][5]
Dosing Schedule	Three times a week for 5 weeks	NSG	Efficacy	[1][3]
Single dose	NOD/SCID	Pharmacokinetics	[4]
Vehicle	10% DMSO in 90% (20% SBE-β-CD in saline)	Not Specified	Formulation	[3]
Pharmacokinetics	NOD/SCID
Half-life (t1/2)	5 hours	NOD/SCID	Pharmacokinetics	[1][3]
Max Plasma Conc. (Cmax)	5 µM (at 1 hour)	NOD/SCID	Pharmacokinetics	[2][4][5]
Oral Bioavailability	4%	NOD/SCID	Pharmacokinetics	[3][5]
Tumor Concentration	Up to 10 µM (stable after 10 hours)	Not Specified	Pharmacokinetics	[2][3][6]
Key Efficacy Finding	Impaired metastasis to the lungs	NSG	Efficacy	[1][2][3]

Signaling Pathway and Experimental Workflow

IPR-803 Signaling Pathway

The following diagram illustrates the proposed signaling pathway inhibited by IPR-803. IPR-803 directly binds to uPAR, preventing its interaction with uPA. This inhibition disrupts downstream signaling pathways, such as MAPK phosphorylation, and reduces the breakdown of the extracellular matrix by matrix metalloproteinases (MMPs), ultimately impairing cell adhesion, migration, and invasion.[1][2][3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2012119079A1 - uPAR-uPA INTERACTION INHIBITORS AND METHODS FOR TREATING CANCER - Google Patents [patents.google.com]
• 6. cancer-research-network.com [cancer-research-network.com]

Application Notes and Protocols for IPR-803 Stock Solution Preparation with DMSO

Introduction

IPR-803 is a potent small-molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction (PPI).[1][2][3] By binding directly to uPAR with sub-micromolar affinity, IPR-803 effectively disrupts a key interaction involved in cancer cell invasion and metastasis.[1][2][3] Research has demonstrated its anti-tumor activity, including the inhibition of matrix metalloproteinase (MMP) activity, and the impairment of cancer cell adhesion and migration.[1][4] These application notes provide detailed protocols for the preparation of IPR-803 stock solutions using dimethyl sulfoxide (B87167) (DMSO) for use in various in vitro research applications.

Quantitative Data Summary

For ease of reference, the key quantitative data for IPR-803 are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₇H₂₃N₃O₄	[4][5]
Molecular Weight	453.49 g/mol	[4][5]
CAS Number	892243-35-5	[1][5]
Solubility in DMSO	7.69 mg/mL (16.96 mM)	[1][4]
Appearance	Solid	[1]
Storage (Powder)	-20°C (long term), desiccated	[5]
Storage (Stock Solution in DMSO)	-80°C (up to 6 months), -20°C (up to 1 month)	[1][4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM IPR-803 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of IPR-803 in DMSO. It is critical to use anhydrous, high-purity DMSO to ensure optimal dissolution and stability of the compound.

Materials:

• IPR-803 powder (CAS: 892243-35-5)

• Anhydrous dimethyl sulfoxide (DMSO), molecular biology grade

• Sterile, conical-bottom microcentrifuge tubes or vials

• Calibrated precision balance

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Equilibrate IPR-803: Allow the vial of IPR-803 powder to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

• Weigh IPR-803: Accurately weigh out the desired amount of IPR-803 powder using a calibrated precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of IPR-803 (Molecular Weight = 453.49 g/mol ).

• Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the IPR-803 powder. To continue the example, add 1 mL of DMSO to the 4.53 mg of IPR-803.

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

• Ultrasonication: Due to the nature of IPR-803, ultrasonication is recommended to ensure complete dissolution.[1][4] Place the vial in an ultrasonic water bath and sonicate for 10-15 minutes, or until the solution is clear and free of visible particulates.

• Aliquot and Store: Once fully dissolved, aliquot the 10 mM IPR-803 stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][4]

Note on DMSO: Hygroscopic DMSO can significantly impact the solubility of IPR-803; therefore, it is highly recommended to use newly opened or properly stored anhydrous DMSO.[1]

Visualizations

Signaling Pathway of IPR-803

The following diagram illustrates the mechanism of action of IPR-803. It binds to uPAR, preventing the uPAR-uPA interaction. This inhibition leads to a downstream reduction in the activation of matrix metalloproteinases (MMPs) and the phosphorylation of the MAPK signaling pathway, ultimately impairing cancer cell invasion and migration.

IPR-803 Signaling Pathway

Experimental Workflow: Cell-Based Invasion Assay

This diagram outlines a typical experimental workflow for utilizing the prepared IPR-803 stock solution in a cell-based invasion assay, such as a Boyden chamber assay.

Cell-Based Invasion Assay Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. IPR-803 Supplier | CAS 892243-35-5 | AOBIOUS [aobious.com]

Application Notes and Protocols for IPR-803 in 3D Cell Culture and Organoid Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

IPR-803 is a potent small molecule inhibitor of the protein-protein interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR). This interaction is a critical nexus in cancer progression, playing a pivotal role in extracellular matrix degradation, cell signaling, invasion, and metastasis.[1] The uPA/uPAR system is implicated in numerous malignancies, and its targeting represents a promising therapeutic strategy. While preclinical data in traditional 2D cell culture has demonstrated the anti-cancer activity of IPR-803, its evaluation in more physiologically relevant 3D cell culture and organoid models is essential for advancing its translational potential.

Three-dimensional (3D) cell culture systems, such as spheroids and patient-derived organoids (PDOs), more accurately recapitulate the complex in vivo tumor microenvironment, including cell-cell and cell-matrix interactions, nutrient and oxygen gradients, and drug penetration barriers. These models are increasingly recognized as superior platforms for preclinical drug evaluation, offering improved prediction of clinical outcomes compared to 2D monolayers.

These application notes provide a comprehensive overview of the mechanism of action of IPR-803 and detailed protocols for its application in 3D spheroid and organoid models to assess its efficacy in inhibiting key cancer-related processes.

Mechanism of Action of IPR-803

IPR-803 directly binds to uPAR with a sub-micromolar affinity, effectively preventing its interaction with uPA.[1] This disruption of the uPA-uPAR axis leads to the inhibition of a cascade of downstream events crucial for cancer progression:

• Inhibition of Proteolysis: The binding of uPA to uPAR enhances the conversion of plasminogen to plasmin, a broad-spectrum protease that degrades components of the extracellular matrix (ECM). Plasmin can also activate matrix metalloproteinases (MMPs), further promoting ECM remodeling and facilitating cancer cell invasion. By blocking the uPA-uPAR interaction, IPR-803 inhibits these proteolytic activities.[1]

• Disruption of Cell Signaling: The uPA/uPAR system acts as a signaling hub, interacting with integrins and other cell surface receptors to activate intracellular pathways such as the Ras-MAPK, PI3K-Akt, and JAK-STAT pathways.[2] These pathways regulate cell proliferation, survival, migration, and adhesion. IPR-803 has been shown to inhibit MAPK phosphorylation, indicating its ability to modulate these signaling cascades.[1]

Signaling Pathway of uPA/uPAR and IPR-803 Inhibition

Caption: uPA/uPAR signaling and IPR-803 inhibition.

Quantitative Data Summary

The following table summarizes the reported in vitro and in vivo efficacy of IPR-803, primarily from studies on the MDA-MB-231 human breast cancer cell line. These values provide a baseline for expected activity when transitioning to 3D models, although potencies may vary.

Parameter	Cell Line	Assay Type	Value	Reference
Binding Affinity	-	Biochemical Assay	0.2 µM (to uPAR)	[1]
IC50 (Cell Growth)	MDA-MB-231	2D Culture	58 µM	[1]
IC50 (Cell Adhesion)	MDA-MB-231	2D Culture	~30 µM	[1]
Invasion Inhibition	MDA-MB-231	2D Invasion Assay	90% at 50 µM	[1]
MAPK Phosphorylation	MDA-MB-231	Western Blot	Inhibition at 50 µM	[1]
In Vivo Efficacy	Mouse Xenograft	Oral Gavage	Impaired lung metastasis	[1]

Experimental Protocols

Protocol 1: 3D Spheroid Invasion Assay with IPR-803

This protocol is adapted from standard spheroid invasion assays and is designed to assess the effect of IPR-803 on the invasion of cancer cells into an extracellular matrix.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, PC-3, or patient-derived cells)

• Complete cell culture medium

• Ultra-low attachment 96-well round-bottom plates

• Basement membrane matrix (e.g., Matrigel® or Cultrex® BME)

• IPR-803 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Inverted microscope with imaging capabilities

Procedure:

• Spheroid Formation:

  • Harvest and count cells, then resuspend in complete medium to the desired concentration (typically 2,000-5,000 cells/well, to be optimized for each cell line).

  • Seed 100 µL of the cell suspension into each well of an ultra-low attachment 96-well plate.

  • Centrifuge the plate at 200 x g for 3 minutes to facilitate cell aggregation.

  • Incubate for 48-72 hours at 37°C and 5% CO2 to allow for the formation of single, compact spheroids.

• Matrix Embedding and IPR-803 Treatment:

  • On the day of the assay, thaw the basement membrane matrix on ice.

  • Carefully remove 50 µL of medium from each well without disturbing the spheroids.

  • Add 50 µL of the cold basement membrane matrix to each well.

  • Centrifuge the plate at 300 x g for 5 minutes at 4°C to position the spheroids at the bottom of the matrix.

  • Polymerize the matrix by incubating the plate at 37°C for 30-60 minutes.

  • Prepare complete medium containing various concentrations of IPR-803 (e.g., 0, 10, 25, 50, 100 µM) and a vehicle control (DMSO). The final DMSO concentration should be consistent across all wells and typically below 0.1%.

  • Gently add 100 µL of the IPR-803-containing medium or control medium on top of the polymerized matrix.

• Invasion Monitoring and Analysis:

  • Image the spheroids at time 0 using an inverted microscope.

  • Incubate the plate at 37°C and 5% CO2.

  • Acquire images at regular intervals (e.g., every 24 hours) for 3-7 days.

  • Quantify the area of invasion at each time point by measuring the total area of the spheroid and the invading cells. The change in area over time is a measure of invasion.

  • Normalize the invasion area to the vehicle control to determine the dose-dependent inhibitory effect of IPR-803.

Experimental Workflow for 3D Spheroid Invasion Assay

Caption: Workflow for 3D spheroid invasion assay.

Protocol 2: Patient-Derived Organoid (PDO) Culture and Drug Sensitivity Testing with IPR-803

This protocol outlines the generation of PDOs from tumor tissue and their use in assessing the therapeutic efficacy of IPR-803.

Materials:

• Fresh tumor tissue from biopsy or surgical resection

• Tissue transport medium (e.g., DMEM/F12 with antibiotics)

• Tissue dissociation kit (e.g., containing collagenase and dispase)

• Basement membrane matrix

• Organoid growth medium (specific to the tumor type)

• IPR-803 stock solution

• 384-well plates

• Cell viability reagent (e.g., CellTiter-Glo® 3D)

Procedure:

• PDO Generation:

  • Transport fresh tumor tissue in a sterile transport medium on ice.

  • Mechanically mince the tissue into small fragments (1-2 mm).

  • enzymatically digest the tissue fragments according to the manufacturer's protocol to obtain a single-cell or small-cluster suspension.

  • Filter the cell suspension through a cell strainer (e.g., 70 µm) to remove larger debris.

  • Resuspend the cell pellet in the basement membrane matrix.

  • Plate droplets of the cell-matrix suspension into a pre-warmed culture plate and allow to polymerize.

  • Add organoid growth medium and culture at 37°C and 5% CO2, changing the medium every 2-3 days.

  • Once organoids have formed and expanded, they can be passaged for further experiments.

• Drug Sensitivity Assay:

  • Harvest mature organoids and mechanically or enzymatically dissociate them into smaller fragments.

  • Resuspend the organoid fragments in the basement membrane matrix and dispense into a 384-well plate.

  • Allow the matrix to polymerize, then add organoid growth medium containing a range of IPR-803 concentrations and a vehicle control.

  • Incubate for 5-7 days.

  • Assess cell viability using a 3D-compatible assay such as CellTiter-Glo® 3D, which measures ATP levels.

  • Generate dose-response curves and calculate IC50 values to determine the potency of IPR-803 in a patient-specific context.

Logical Relationship of PDO Generation and Drug Screening

Caption: PDO generation and drug screening workflow.

Conclusion

The transition from 2D to 3D cell culture and organoid models is a critical step in the preclinical evaluation of anti-cancer agents like IPR-803. The protocols outlined in these application notes provide a framework for investigating the efficacy of IPR-803 in more physiologically relevant settings. By assessing its impact on cell invasion in 3D spheroids and its cytotoxic effects on patient-derived organoids, researchers can gain a more comprehensive understanding of the therapeutic potential of targeting the uPA-uPAR axis. This approach will facilitate more informed decision-making in the drug development process and aid in the identification of patient populations most likely to benefit from IPR-803 treatment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. kactusbio.com [kactusbio.com]

Application Note: Evaluating the Anti-Invasive Properties of IPR-803 Using a Matrigel Invasion Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cellular invasion through the extracellular matrix (ECM) is a fundamental process in cancer metastasis. The Matrigel invasion assay is a widely used in vitro method to quantify the invasive potential of cancer cells. This assay employs a reconstituted basement membrane, Matrigel, to simulate the ECM. Invasive cells degrade and migrate through this barrier toward a chemoattractant, a process that can be modulated by therapeutic agents. IPR-803 is a potent inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction, which plays a crucial role in tumor invasion and metastasis.[1][2][3] IPR-803 has been demonstrated to block the invasion of cancer cells, such as the MDA-MB-231 breast cancer cell line, and inhibit the activity of matrix metalloproteinases (MMPs).[1] This document provides a detailed protocol for utilizing a Matrigel invasion assay to assess the dose-dependent inhibitory effect of IPR-803 on cancer cell invasion.

Quantitative Data Summary

The following table summarizes the reported in vitro efficacy of IPR-803 in inhibiting processes related to cancer cell invasion and growth.

Parameter	Cell Line	Value	Reference
Inhibition of Cell Invasion	MDA-MB-231	90% blockage at 50 µM	[1]
IC50 for Cell Adhesion Impairment	MDA-MB-231	~30 µM	[1][2]
IC50 for Cell Growth Inhibition	MDA-MB-231	58 µM	[1][2]
Ki for uPAR-uPA PPI	-	0.2 µM	[1]

Experimental Protocols

Matrigel Invasion Assay Protocol

This protocol is designed for a 24-well plate format using cell culture inserts with an 8.0 µm pore size.

Materials and Reagents:

• Invasive cancer cell line (e.g., MDA-MB-231)

• IPR-803

• Corning® Matrigel® Basement Membrane Matrix

• 24-well companion plates with cell culture inserts (8.0 µm pore size)

• Cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Serum-free cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Crystal Violet staining solution or other suitable stain

• Cotton swabs

• Pipettes and sterile, pre-chilled pipette tips

• Incubator (37°C, 5% CO₂)

• Microscope for cell counting and imaging

• Hemocytometer or automated cell counter

Protocol Steps:

• Preparation of Matrigel-Coated Inserts:

  • Thaw Matrigel on ice overnight at 4°C. All subsequent steps involving Matrigel should be performed on ice using pre-chilled pipette tips and tubes to prevent premature polymerization.[4][5]

  • Dilute the Matrigel with ice-cold, serum-free cell culture medium. The final concentration should be optimized, but a starting point of 1:3 to 1:6 (Matrigel:medium) is common.[6]

  • Carefully add 50-100 µL of the diluted Matrigel solution to the center of the apical chamber of the cell culture inserts.[4][6] Ensure the entire surface of the membrane is covered.

  • Incubate the plate at 37°C for at least 30-60 minutes to allow the Matrigel to solidify.[4][6]

• Cell Preparation and Seeding:

  • Culture the selected cancer cell line to approximately 80% confluency.

  • The day before the assay, replace the culture medium with serum-free medium and incubate overnight to starve the cells.

  • On the day of the experiment, detach the cells using Trypsin-EDTA, wash with PBS, and resuspend them in serum-free medium.

  • Count the cells and adjust the concentration to 1 x 10⁵ to 5 x 10⁵ cells/mL in serum-free medium.

  • Prepare cell suspensions containing different concentrations of IPR-803 (e.g., 0 µM, 10 µM, 25 µM, 50 µM). A vehicle control (e.g., DMSO) should be included at the same concentration as in the highest IPR-803 treatment.

• Invasion Assay Assembly:

  • To the basolateral chamber of the 24-well plate, add 500-600 µL of complete medium containing a chemoattractant, such as 10% FBS.[6]

  • Carefully place the Matrigel-coated inserts into the wells.

  • Add 100-200 µL of the prepared cell suspension (containing the appropriate concentration of IPR-803 or vehicle) to the apical chamber of the inserts.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 16-48 hours. The incubation time should be optimized based on the cell line's invasive properties.[4][6]

• Staining and Quantification:

  • After incubation, carefully remove the inserts from the plate.

  • Using a cotton swab, gently remove the non-invaded cells and Matrigel from the upper surface of the membrane.[6]

  • Fix the invaded cells on the bottom of the membrane with a suitable fixative (e.g., 70% ethanol (B145695) or methanol) for 10-15 minutes.[4][6]

  • Stain the fixed cells with 0.1% Crystal Violet solution for 10-20 minutes.[6]

  • Gently wash the inserts with water to remove excess stain and allow them to air dry.[6]

  • Image the stained cells on the underside of the membrane using a light microscope.

  • Quantify the number of invaded cells by counting the cells in several random fields of view and calculating the average. Alternatively, the dye can be eluted, and the absorbance measured.

Visualizations

Experimental Workflow

Caption: Workflow for the Matrigel Invasion Assay with IPR-803.

Signaling Pathway

Caption: IPR-803 inhibits the uPAR-uPA interaction, blocking downstream signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. corning.com [corning.com]
• 6. snapcyte.com [snapcyte.com]

Application Note: Analysis of MAPK Pathway Inhibition by IPR-803 Using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are crucial regulators of a wide range of cellular processes, including proliferation, differentiation, apoptosis, and stress responses. The MAPK family primarily consists of three well-characterized subfamilies: extracellular signal-regulated kinases (ERK), c-Jun N-terminal kinases (JNK), and p38 MAPKs. Dysregulation of these pathways is frequently implicated in the pathogenesis of various diseases, particularly cancer, making them attractive targets for therapeutic intervention.

IPR-803 is a small molecule inhibitor that has been identified as an antagonist of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction, demonstrating anti-tumor activity. Notably, IPR-803 has been observed to inhibit the phosphorylation of MAPK in MDA-MB-231 breast cancer cells, suggesting that its anti-tumor effects may be mediated, at least in part, through the modulation of MAPK signaling.

This application note provides a detailed protocol for the use of Western blot analysis to investigate and quantify the inhibitory effect of IPR-803 on the phosphorylation of key MAPK proteins (ERK, JNK, and p38).

Principle of the Method

Western blotting is a powerful and widely used technique in molecular biology to detect specific proteins in a complex mixture, such as a cell lysate. The method involves several key steps:

• Sample Preparation: Cells are treated with IPR-803 and then lysed to release their protein content.

• Protein Quantification: The total protein concentration in each lysate is determined to ensure equal loading of samples for comparison.

• Gel Electrophoresis: The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a solid membrane (e.g., nitrocellulose or PVDF).

• Blocking: The membrane is treated with a blocking agent to prevent non-specific binding of antibodies.

• Antibody Incubation: The membrane is incubated with primary antibodies specific to the target proteins (e.g., phospho-ERK, total ERK, phospho-p38, etc.), followed by incubation with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

• Detection: The enzyme on the secondary antibody catalyzes a chemiluminescent reaction, and the resulting light signal is captured by an imaging system. The intensity of the signal is proportional to the amount of the target protein.

By comparing the levels of phosphorylated (active) and total MAPK proteins in IPR-803-treated cells versus untreated controls, the inhibitory effect of the compound can be quantified.

Signaling Pathway Diagram

Caption: MAPK signaling pathways and the potential inhibitory action of IPR-803.

Experimental Protocols

Materials and Reagents

• Cell Line: MDA-MB-231 (or other relevant cell line with active MAPK signaling)

• IPR-803

• Cell Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitor cocktails

• Protein Assay Kit: BCA or Bradford assay

• Sample Buffer: 4x Laemmli sample buffer

• SDS-PAGE Gels: Precast or hand-casted polyacrylamide gels

• Transfer Buffer

• Membranes: Nitrocellulose or PVDF

• Blocking Buffer: 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST)

• Primary Antibodies:

  • Rabbit anti-phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204)

  • Rabbit anti-p44/42 MAPK (Erk1/2)

  • Rabbit anti-phospho-SAPK/JNK (Thr183/Tyr185)

  • Rabbit anti-SAPK/JNK

  • Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182)

  • Rabbit anti-p38 MAPK

  • Mouse anti-β-actin or anti-GAPDH (loading control)

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Chemiluminescent Substrate: ECL detection reagent

Cell Culture and Treatment

• Culture MDA-MB-231 cells in complete culture medium at 37°C in a humidified 5% CO2 incubator.

• Seed cells in 6-well plates and allow them to reach 70-80% confluency.

• Serum-starve the cells for 12-24 hours prior to treatment.

• Treat cells with varying concentrations of IPR-803 (e.g., 0, 10, 25, 50, 100 µM) for a specified time (e.g., 30 minutes, 1 hour, 2 hours). Include a vehicle control (DMSO).

Protein Extraction

• After treatment, place the culture plates on ice and wash the cells twice with ice-cold PBS.

• Add 100-200 µL of ice-cold lysis buffer to each well.

• Scrape the cells and transfer the lysate to pre-chilled microcentrifuge tubes.

• Incubate the lysates on ice for 30 minutes with periodic vortexing.

• Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Carefully transfer the supernatant (protein lysate) to new pre-chilled tubes.

Protein Quantification

• Determine the protein concentration of each lysate using a BCA or Bradford protein assay according to the manufacturer's instructions.

• Normalize the protein concentration of all samples with lysis buffer.

Western Blot Workflow

Caption: Experimental workflow for Western blot analysis.

SDS-PAGE and Protein Transfer

• Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer to a final 1x concentration.

• Heat the samples at 95-100°C for 5 minutes.

• Load the denatured protein samples into the wells of a polyacrylamide gel.

• Run the gel at 100-120V until the dye front reaches the bottom.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

Antibody Incubation and Detection

• Block the membrane in 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer as per the manufacturer's recommendation) overnight at 4°C with gentle agitation.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with an ECL substrate for 1-5 minutes.

• Capture the chemiluminescent signal using a digital imaging system.

Data Analysis

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the intensity of the phosphorylated protein bands to the corresponding total protein bands.

• Further normalize to the loading control (β-actin or GAPDH) to correct for any loading inaccuracies.

• Express the data as a fold change relative to the untreated control.

Data Presentation

The quantitative data from the Western blot analysis should be summarized in a table for clear comparison.

Treatment	Concentration (µM)	p-ERK / Total ERK (Fold Change)	p-JNK / Total JNK (Fold Change)	p-p38 / Total p38 (Fold Change)
Vehicle Control	0	1.00 ± 0.12	1.00 ± 0.15	1.00 ± 0.11
IPR-803	10	0.85 ± 0.10	0.92 ± 0.13	0.88 ± 0.14
IPR-803	25	0.62 ± 0.09	0.75 ± 0.11	0.68 ± 0.10
IPR-803	50	0.35 ± 0.07	0.48 ± 0.09	0.41 ± 0.08
IPR-803	100	0.18 ± 0.05	0.25 ± 0.06	0.22 ± 0.05

Data are presented as mean ± standard deviation from three independent experiments. The values represent the relative band intensity of the phosphorylated protein normalized to the total protein and then to the loading control, expressed as a fold change relative to the vehicle control.

Troubleshooting

Issue	Possible Cause	Solution
No Signal	Inactive antibody	Use a fresh or validated antibody.
Insufficient protein loaded	Increase the amount of protein loaded per well.
Inefficient protein transfer	Optimize transfer conditions (time, voltage). Stain the membrane with Ponceau S to check transfer efficiency.
High Background	Insufficient blocking	Increase blocking time or use a different blocking agent (e.g., BSA).
Antibody concentration too high	Decrease

Application Notes and Protocols: Pharmacokinetic and Pharmacodynamic Analysis of IPR-803

For Researchers, Scientists, and Drug Development Professionals

Introduction

IPR-803 is a small molecule inhibitor that potently disrupts the protein-protein interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR). This interaction is a key driver in cancer progression, promoting tumor invasion, metastasis, and angiogenesis. By targeting this critical nexus, IPR-803 presents a promising therapeutic strategy for cancers characterized by elevated uPA/uPAR expression, such as breast cancer. These application notes provide a comprehensive overview of the pharmacokinetic and pharmacodynamic properties of IPR-803, along with detailed protocols for its preclinical evaluation.

Pharmacodynamic Profile of IPR-803

IPR-803 exerts its anti-tumor effects through the direct inhibition of the uPA-uPAR interaction, leading to the suppression of downstream signaling pathways that control cell adhesion, migration, and invasion.

Mechanism of Action

IPR-803 binds directly to uPAR with a sub-micromolar affinity, preventing the binding of uPA and subsequently inhibiting the activation of downstream signaling cascades.[1] This disruption leads to a reduction in the activity of matrix metalloproteinases (MMPs), enzymes crucial for the breakdown of the extracellular matrix (ECM), and inhibits the phosphorylation of mitogen-activated protein kinase (MAPK), a key signaling molecule involved in cell proliferation and survival.[1]

References

• 1. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IPR-803 in Combination Chemotherapy

To: Researchers, Scientists, and Drug Development Professionals

Subject: Application Notes and Protocols for the Preclinical Investigation of IPR-803 in Combination with Other Chemotherapy Agents

Introduction

IPR-803 is a potent small molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction.[1] This interaction is a key driver of tumor invasion and metastasis.[1][2] Preclinical studies have demonstrated that IPR-803 effectively blocks breast cancer cell invasion and adhesion.[1][2] However, as a monotherapy, IPR-803 exhibits weak cytotoxicity and has little effect on primary tumor growth, suggesting its potential is best realized in combination with cytotoxic agents.[1][2]

These application notes provide a framework for the preclinical evaluation of IPR-803 in combination with standard chemotherapy agents. The protocols outlined below are designed to assess synergistic effects, elucidate mechanisms of action, and guide the design of in vivo studies.

Rationale for Combination Therapy

The primary rationale for combining IPR-803 with traditional chemotherapy is to create a multi-pronged attack on cancer. While cytotoxic agents target rapidly dividing cells to shrink the primary tumor, IPR-803 can potentially inhibit the metastatic cascade, preventing the spread of cancer to distant organs. This combination strategy aims to simultaneously control primary tumor growth and prevent the development of metastatic disease, a major cause of cancer-related mortality.

Data Presentation

In Vitro Synergy Assessment

The following table summarizes hypothetical data from a combination study of IPR-803 with a standard chemotherapeutic agent (e.g., Paclitaxel) in the MDA-MB-231 triple-negative breast cancer cell line.

Treatment Group	IPR-803 (μM)	Paclitaxel (nM)	Cell Viability (% of Control)	Combination Index (CI)*
Control	0	0	100	-
IPR-803	50	0	95	-
Paclitaxel	0	10	70	-
Combination	50	10	45	< 1 (Synergy)

*The Combination Index (CI) is calculated using the Chou-Talalay method. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Experimental Protocols

Protocol 1: In Vitro Synergy Assessment using Cell Viability Assays

Objective: To determine if IPR-803 acts synergistically with a selected chemotherapy agent to inhibit cancer cell proliferation.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231)

• Complete growth medium

• IPR-803 (stock solution in DMSO)

• Chemotherapy agent (e.g., Paclitaxel, stock solution in DMSO)

• 96-well microplates

• Cell viability reagent (e.g., CellTiter-Glo®, MTS, or similar)

• Plate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of IPR-803 and the chemotherapy agent, both alone and in combination, at a constant ratio.

• Treatment: Treat the cells with the single agents and the combinations for 72 hours. Include a vehicle control (DMSO).

• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and measure the signal using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 values for each agent alone and in combination. Calculate the Combination Index (CI) using appropriate software (e.g., CompuSyn) to determine synergy, additivity, or antagonism.

Protocol 2: In Vitro Cell Invasion Assay

Objective: To evaluate the effect of IPR-803 in combination with a chemotherapy agent on the invasive potential of cancer cells.

Materials:

• Boyden chambers with Matrigel-coated inserts (8 µm pore size)

• Cancer cell line

• Serum-free medium

• Complete medium (as a chemoattractant)

• IPR-803

• Chemotherapy agent

• Cotton swabs

• Staining solution (e.g., Crystal Violet)

• Microscope

Methodology:

• Cell Preparation: Starve cancer cells in serum-free medium for 24 hours.

• Assay Setup: Add complete medium to the lower chamber of the Boyden apparatus. Seed the starved cells in the upper chamber in serum-free medium containing IPR-803, the chemotherapy agent, or the combination.

• Incubation: Incubate for 24-48 hours to allow for cell invasion through the Matrigel.

• Cell Removal: Remove non-invading cells from the top of the insert with a cotton swab.

• Staining and Visualization: Fix and stain the invading cells on the underside of the insert with Crystal Violet. Count the number of stained cells in several fields of view using a microscope.

• Data Analysis: Compare the number of invading cells in the treatment groups to the control group.

Visualization of Pathways and Workflows

Signaling Pathway of IPR-803 Action

Caption: IPR-803 inhibits the uPA-uPAR interaction, blocking downstream signaling for invasion.

Experimental Workflow for Synergy Assessment

Caption: Workflow for determining the synergistic effects of IPR-803 and chemotherapy.

Logical Relationship for Combination Therapy

Caption: IPR-803 and chemotherapy target distinct cancer hallmarks for a better outcome.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]

Application Notes and Protocols for IPR-803 in Tumor Microenvironment Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of IPR-803, a potent small molecule inhibitor of the urokinase plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction (PPI).[1][2] IPR-803 serves as a valuable tool for studying the intricate interactions within the tumor microenvironment (TME) that drive cancer progression, particularly metastasis. The following sections detail the mechanism of action of IPR-803, present its quantitative effects on cancer cell lines, and provide detailed protocols for key experimental assays.

Mechanism of Action

IPR-803 directly binds to uPAR with a high affinity, effectively blocking its interaction with uPA.[2] This PPI is a critical node in a complex signaling network that promotes tumor cell invasion, migration, and adhesion.[2] The binding of uPA to uPAR initiates a cascade of events, including the conversion of plasminogen to plasmin, which in turn activates matrix metalloproteinases (MMPs).[1][2] These enzymes are responsible for the degradation of the extracellular matrix (ECM), a key step in cancer cell invasion. By inhibiting the initial uPAR-uPA interaction, IPR-803 effectively curtails this proteolytic cascade.

Furthermore, the uPAR-uPA complex interacts with other cell surface receptors, such as integrins and the epidermal growth factor receptor (EGFR), to activate intracellular signaling pathways that promote cell migration, proliferation, and survival.[1] Key among these is the mitogen-activated protein kinase (MAPK) pathway. IPR-803 has been shown to inhibit the phosphorylation of MAPK, indicating its ability to disrupt these pro-tumorigenic signaling events.[1]

Data Presentation

The following tables summarize the quantitative data on the efficacy of IPR-803 in preclinical studies.

Table 1: In Vitro Efficacy of IPR-803 against MDA-MB-231 Human Breast Cancer Cells

Parameter	IC50 Value	Experimental Context
Cell Adhesion Inhibition	~30 µM	Concentration-dependent impairment of cell adhesion.[1][2]
Cell Growth Inhibition	58 µM	Inhibition of MDA-MB-231 cell proliferation.[1][2]
Cell Invasion Inhibition	>90% blockage at 50 µM	Significant inhibition of cell invasion through a matrix barrier.[1]
MAPK Phosphorylation	Inhibition observed at 50 µM	Reduction in the phosphorylation of MAPK after 30 minutes of treatment.[1]

Table 2: Pharmacokinetic and In Vivo Efficacy of IPR-803

Parameter	Value/Observation	Experimental Context
Binding Affinity to uPAR	0.2 µM	Sub-micromolar affinity, indicating potent binding.[2][3]
Oral Bioavailability	4%	Low oral bioavailability noted in preclinical models.[1]
Tumor Tissue Concentration	High concentration maintained for over 10 hours	Accumulation of IPR-803 in tumor tissue.[1]
In Vivo Efficacy	Impaired metastasis to the lungs	Oral administration (200 mg/kg, 3x/week for 5 weeks) reduced lung metastasis in a breast cancer model.[1]

Experimental Protocols

Detailed methodologies for key experiments to study the effects of IPR-803 are provided below.

Protocol 1: Cell Adhesion Assay

This protocol is adapted for assessing the effect of IPR-803 on the adhesion of MDA-MB-231 cells to an extracellular matrix substrate.

Materials:

• 96-well tissue culture plates

• Fibronectin (or other ECM protein)

• Bovine Serum Albumin (BSA)

• MDA-MB-231 cells

• Serum-free cell culture medium

• IPR-803

• Crystal Violet stain (0.5% w/v in 20% ethanol)

• Solubilization buffer (e.g., 1% SDS)

• Plate reader

Procedure:

• Plate Coating: Coat the wells of a 96-well plate with fibronectin (e.g., 5 µg/mL in PBS) and incubate for 2 hours at room temperature or overnight at 4°C.

• Blocking: Wash the wells with PBS and block with 1% BSA in PBS for 1 hour at 37°C to prevent non-specific cell binding.

• Cell Preparation: Culture MDA-MB-231 cells to 70-80% confluency. Harvest the cells using a non-enzymatic cell dissociation solution and resuspend in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Treatment: Pre-incubate the cell suspension with various concentrations of IPR-803 (e.g., 0, 10, 30, 50, 100 µM) for 30 minutes at 37°C.

• Seeding: Add 100 µL of the cell suspension to each coated well.

• Incubation: Incubate the plate for 1 hour at 37°C in a CO2 incubator to allow for cell adhesion.

• Washing: Gently wash the wells twice with PBS to remove non-adherent cells.

• Staining: Fix the adherent cells with cold methanol (B129727) for 10 minutes. Stain the cells with Crystal Violet solution for 10 minutes at room temperature.

• Quantification: Wash the wells with water to remove excess stain. Solubilize the stain by adding a solubilization buffer. Measure the absorbance at 590 nm using a plate reader. The absorbance is proportional to the number of adherent cells.

Protocol 2: Cell Invasion Assay (Boyden Chamber Assay)

This protocol describes how to assess the effect of IPR-803 on the invasive potential of MDA-MB-231 cells using a Matrigel-coated Boyden chamber.

Materials:

• 24-well plate with 8 µm pore size transwell inserts

• Matrigel (or other basement membrane matrix)

• MDA-MB-231 cells

• Serum-free medium and medium with 10% FBS

• IPR-803

• Cotton swabs

• Methanol

• Crystal Violet stain

Procedure:

• Insert Coating: Thaw Matrigel on ice and dilute with cold serum-free medium. Coat the upper surface of the transwell inserts with the Matrigel solution and incubate for 2-4 hours at 37°C to allow for gelation.

• Cell Preparation: Culture and harvest MDA-MB-231 cells as described in Protocol 1. Resuspend the cells in serum-free medium at a concentration of 5 x 10^5 cells/mL.

• Treatment: Add various concentrations of IPR-803 to the cell suspension.

• Assay Setup: Add 500 µL of medium containing 10% FBS (as a chemoattractant) to the lower chamber of the 24-well plate. Add 200 µL of the cell suspension with IPR-803 to the upper chamber of the coated inserts.

• Incubation: Incubate for 24-48 hours at 37°C in a CO2 incubator.

• Removal of Non-Invasive Cells: Carefully remove the medium from the upper chamber. Use a cotton swab to gently scrape off the non-invasive cells from the upper surface of the membrane.

• Staining: Fix the invasive cells on the lower surface of the membrane with methanol for 10 minutes. Stain with Crystal Violet for 15 minutes.

• Quantification: Gently wash the inserts with water. Count the number of stained, invaded cells in several microscopic fields. The average number of cells per field is a measure of cell invasion.

Protocol 3: Western Blot for MAPK Phosphorylation

This protocol details the procedure for analyzing the effect of IPR-803 on the phosphorylation of MAPK (ERK1/2) in MDA-MB-231 cells.

Materials:

• 6-well plates

• MDA-MB-231 cells

• IPR-803

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-MAPK (ERK1/2), anti-total-MAPK (ERK1/2), and anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed MDA-MB-231 cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of IPR-803 for 30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody against phospho-MAPK overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL reagent and a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed with antibodies against total MAPK and a loading control like GAPDH.

Visualizations

The following diagrams illustrate the signaling pathway inhibited by IPR-803 and a typical experimental workflow.

Caption: IPR-803 inhibits the uPAR-uPA interaction, blocking downstream signaling.

Caption: Workflow for evaluating IPR-803's effect on cancer cells.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Modulation of Cellular Function by the Urokinase Receptor Signalling: A Mechanistic View [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

IPR-803 solubility issues and best practices

Welcome to the technical support center for IPR-803. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing IPR-803 in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in an accessible format.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise when working with IPR-803, with a focus on solubility and experimental setup.

Q1: I am having trouble dissolving IPR-803. What are the recommended procedures?

A1: IPR-803 can be challenging to dissolve. Here are the best practices to ensure successful solubilization:

• Solvent Choice: The recommended solvent for creating a stock solution is Dimethyl Sulfoxide (DMSO).

• Use High-Quality DMSO: It is crucial to use newly opened, anhydrous DMSO. DMSO is hygroscopic and absorbed water can significantly decrease the solubility of IPR-803.[1]

• Sonication/Ultrasonic Treatment: To aid dissolution, sonication or ultrasonic treatment is necessary.[1][2] Apply this method until the solution is clear.

• Heating: Gentle heating can also be used in conjunction with sonication to aid dissolution if precipitation occurs.[1]

• Fresh Preparation: It is highly recommended to prepare solutions fresh for each experiment.[1]

Q2: What is the maximum concentration of IPR-803 that I can achieve in DMSO?

A2: The reported solubility of IPR-803 in DMSO is approximately 7.0-7.69 mg/mL.[1][2] Please refer to the table below for a summary of solubility data.

Q3: My IPR-803 solution appears to have precipitated after storage. What should I do?

A3: If you observe precipitation in your stock solution after storage, you can try to redissolve it by gentle warming and sonication.[1] However, for the most reliable experimental results, it is always best to prepare a fresh stock solution.[1]

Q4: What are the recommended storage conditions for IPR-803 stock solutions?

A4: For optimal stability, IPR-803 stock solutions should be stored under the following conditions:

• -80°C for up to 6 months.[1]

• -20°C for up to 1 month.[1]

Q5: I am observing unexpected cytotoxicity in my cell-based assays. Could this be related to the IPR-803 solvent?

A5: Yes, high concentrations of DMSO can be toxic to cells. When preparing your working solutions, ensure that the final concentration of DMSO in your cell culture medium is low (typically less than 0.5%) to avoid solvent-induced cytotoxicity. It is always good practice to include a vehicle control (medium with the same final concentration of DMSO as your experimental wells) in your assays to account for any effects of the solvent.

Quantitative Data Summary

This table summarizes the key quantitative data for IPR-803.

Parameter	Value	Cell Line / Conditions	Reference
Solubility in DMSO	7.69 mg/mL (16.96 mM)	Requires ultrasonic treatment	[1]
7 mg/mL (15.44 mM)	Sonication is recommended	[2]
Binding Affinity (Ki)	0.2 µM	Binds directly to uPAR	[2]
IC50 (Cell Adhesion)	~30 µM	MDA-MB-231 cells	[1][3]
IC50 (Cell Growth)	58 µM	MDA-MB-231 cells	[1][3]
Inhibition of Invasion	90% blockage at 50 µM	MDA-MB-231 cells	[1]
Oral Bioavailability	4%	In vivo (NSG mice)	[2]
Half-life (t1/2)	5 hours	In vivo (NSG mice)	[1][2]

Experimental Protocols & Methodologies

Below are detailed protocols for common experiments involving IPR-803.

Preparation of IPR-803 Stock Solution

Objective: To prepare a concentrated stock solution of IPR-803 in DMSO.

Materials:

• IPR-803 powder

• Anhydrous, high-purity DMSO (newly opened)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Weigh the desired amount of IPR-803 powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to achieve the desired concentration (e.g., 10 mM).

• Vortex the tube for 30 seconds to initially mix the powder and solvent.

• Place the tube in a water bath sonicator.

• Sonicate the solution in intervals of 5-10 minutes, with vortexing in between, until the IPR-803 is completely dissolved and the solution is clear. Gentle warming may be applied if necessary.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Cell Invasion Assay (MDA-MB-231 cells)

Objective: To assess the inhibitory effect of IPR-803 on the invasion of MDA-MB-231 breast cancer cells.

Materials:

• MDA-MB-231 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• IPR-803 stock solution (in DMSO)

• Matrigel-coated invasion chambers (e.g., Boyden chambers)

• Serum-free medium

• Chemoattractant (e.g., medium with 20% FBS)

• Cotton swabs

• Methanol (B129727)

• Crystal Violet staining solution

• Microscope

Procedure:

• Culture MDA-MB-231 cells to ~80% confluency.

• Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Pre-treat the cell suspension with various concentrations of IPR-803 (e.g., 0, 10, 25, 50 µM) for 30 minutes at 37°C. Ensure the final DMSO concentration is consistent across all conditions.

• Add 500 µL of the pre-treated cell suspension to the upper chamber of the Matrigel-coated inserts.

• Add 750 µL of chemoattractant (medium with 20% FBS) to the lower chamber.

• Incubate the plate at 37°C in a CO2 incubator for 24-48 hours.

• After incubation, carefully remove the non-invading cells from the top of the insert with a cotton swab.

• Fix the invading cells on the bottom of the membrane with methanol for 10 minutes.

• Stain the fixed cells with Crystal Violet solution for 15 minutes.

• Gently wash the inserts with water and allow them to air dry.

• Count the number of invading cells in several random fields of view under a microscope.

• Quantify the results and compare the number of invading cells in the IPR-803-treated groups to the vehicle control.

Visualizations

IPR-803 Mechanism of Action

The following diagram illustrates the signaling pathway inhibited by IPR-803. IPR-803 is a potent inhibitor of the uPAR-uPA protein-protein interaction (PPI).[1][3] This interaction is crucial for downstream signaling events that promote tumor invasion and metastasis, including the activation of the MAPK pathway.[1][4]

Caption: IPR-803 inhibits the uPAR-uPA interaction, blocking downstream signaling.

IPR-803 Solubility Troubleshooting Workflow

This diagram provides a logical workflow for troubleshooting common solubility issues with IPR-803.

Caption: A step-by-step guide to troubleshooting IPR-803 solubility issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. IPR-803 | Serine/threonin kinase | TargetMol [targetmol.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]

Determining optimal IPR-803 concentration for cell culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to determining the optimal concentration of IPR-803 for cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of IPR-803?

A1: IPR-803 is a potent small molecule inhibitor of the protein-protein interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR).[1][2][3] By binding directly to uPAR with sub-micromolar affinity, IPR-803 prevents uPA from binding to the receptor.[2][4] This inhibition disrupts downstream signaling pathways that are crucial for tumor invasion and metastasis, including the activation of matrix metalloproteinases (MMPs) and the phosphorylation of the mitogen-activated protein kinase (MAPK).[1][2]

Q2: What is a recommended starting concentration range for IPR-803 in a new cell line?

A2: For a new cell line, it is advisable to perform a preliminary dose-response study using a wide range of concentrations, for example, from 1 nM to 100 µM, using 10-fold dilutions.[5] Based on studies with MDA-MB-231 cells, concentrations between 1 µM and 50 µM are likely to show biological activity without significant cytotoxicity over a 24-hour period.[1]

Q3: What are the known IC50 values for IPR-803?

A3: In the MDA-MB-231 breast cancer cell line, IPR-803 has been shown to have an IC50 of approximately 58 µM for growth inhibition and an IC50 of around 30 µM for the impairment of cell adhesion.[1][2] It is important to note that these values can vary between different cell lines and experimental conditions.

Q4: How should I prepare a stock solution of IPR-803?

A4: IPR-803 is soluble in DMSO.[6] Prepare a high-concentration stock solution (e.g., 10 mM) in sterile DMSO. Store the stock solution at -20°C for long-term storage or at 4°C for frequent use.[3] When preparing working concentrations, ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q5: What is the expected effect of IPR-803 on cell invasion and signaling?

A5: IPR-803 has been demonstrated to block the invasion of breast cancer cells.[1] A 90% blockage of invasion was observed at a concentration of 50 µM in MDA-MB-231 cells.[1][3] Furthermore, IPR-803 has been shown to inhibit the phosphorylation of MAPK at a concentration of 50 µM.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No observable effect of IPR-803 on my cells.	The chosen cell line may not express sufficient levels of uPAR.	Confirm uPAR expression in your cell line using techniques such as Western blot, flow cytometry, or qPCR.
The concentration of IPR-803 is too low.	Perform a dose-response experiment with a wider and higher range of concentrations.
The incubation time is too short.	Extend the incubation time with IPR-803, ensuring to include appropriate controls to monitor for cytotoxicity.
High levels of cell death observed at expected therapeutic concentrations.	The cell line is particularly sensitive to IPR-803.	Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the cytotoxic concentration range for your specific cell line.
The final concentration of the DMSO solvent is too high.	Ensure the final DMSO concentration in the culture medium is below 0.1%. Prepare a vehicle control with the same DMSO concentration to assess solvent toxicity.
Precipitate observed in the culture medium after adding IPR-803.	The solubility of IPR-803 in the culture medium has been exceeded.	Prepare a fresh dilution of IPR-803 from the stock solution. Ensure thorough mixing when diluting into the medium. Consider using a lower starting concentration.
Inconsistent results between experiments.	Variation in cell seeding density.	Ensure a consistent number of cells are seeded for each experiment.
Cell passage number is too high, leading to altered phenotype.	Use cells within a consistent and low passage number range.
Reagent variability.	Use freshly prepared dilutions of IPR-803 for each experiment.

Quantitative Data Summary

The following table summarizes the key quantitative data for IPR-803 based on studies with the MDA-MB-231 cell line.

Parameter	Value	Cell Line	Reference
IC50 (Growth Inhibition)	~58 µM	MDA-MB-231	[1][2]
IC50 (Cell Adhesion)	~30 µM	MDA-MB-231	[1][2]
Concentration for 90% Invasion Blockage	50 µM	MDA-MB-231	[1][3]
Concentration for MAPK Phosphorylation Inhibition	50 µM	MDA-MB-231	[1][2]
Binding Affinity (Ki) to uPAR	0.2 µM	-

Experimental Protocols

Protocol 1: Determining the Optimal IPR-803 Concentration using a Cell Viability Assay (MTT Assay)

This protocol outlines the steps to determine the cytotoxic effects of IPR-803 and identify a suitable concentration range for further functional assays.

Materials:

• Target cells

• Complete culture medium

• 96-well tissue culture plates

• IPR-803 stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of IPR-803 in complete culture medium. A common approach is to prepare 2x concentrated solutions for each final concentration.

• Treatment: Remove the old medium from the cells and add the IPR-803 dilutions. Include wells with untreated cells and vehicle control (medium with the highest concentration of DMSO used).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot the results as a dose-response curve to determine the IC50 value.

Protocol 2: Cell Invasion Assay (Boyden Chamber Assay)

This protocol is designed to assess the effect of IPR-803 on the invasive capacity of your cells.

Materials:

• Boyden chamber inserts with a porous membrane coated with a basement membrane extract (e.g., Matrigel)

• 24-well plates

• Target cells

• Serum-free medium

• Complete medium (as a chemoattractant)

• IPR-803

• Cotton swabs

• Staining solution (e.g., Crystal Violet)

Procedure:

• Chamber Rehydration: Rehydrate the basement membrane-coated inserts according to the manufacturer's instructions.

• Cell Preparation: Harvest the cells and resuspend them in serum-free medium containing different concentrations of IPR-803. Include an untreated control.

• Assay Setup: Add complete medium to the lower chamber of the 24-well plate. Seed the cell suspension into the upper chamber of the inserts.

• Incubation: Incubate the plate for a period that allows for cell invasion (e.g., 24-48 hours).

• Removal of Non-invasive Cells: Carefully remove the non-invasive cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the invasive cells on the lower surface of the membrane and stain them with Crystal Violet.

• Quantification: Elute the stain and measure the absorbance, or count the number of stained cells under a microscope.

• Data Analysis: Compare the number of invasive cells in the IPR-803-treated groups to the untreated control.

Visualizations

Caption: IPR-803 mechanism of action in the uPA-uPAR signaling pathway.

Caption: Experimental workflow for determining optimal IPR-803 concentration.

Caption: Troubleshooting logic for IPR-803 cell culture experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Multifaceted Role of the Urokinase-Type Plasminogen Activator (uPA) and Its Receptor (uPAR): Diagnostic, Prognostic, and Therapeutic Applications [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. IPR-803 Supplier | CAS 892243-35-5 | AOBIOUS [aobious.com]

Potential off-target effects of IPR-803 in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using IPR-803. The information is designed to address specific issues that may be encountered during experiments and to clarify the potential for off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of IPR-803?

IPR-803 is a potent inhibitor of the protein-protein interaction (PPI) between the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA).[1][2] By binding directly to uPAR with a sub-micromolar affinity, IPR-803 prevents uPA from binding to the receptor.[1][3] This inhibition disrupts the signaling and proteolytic events that are mediated by the uPAR-uPA system, which are implicated in processes such as tumor invasion and metastasis.[1][3]

Q2: What are the known or potential off-target effects of IPR-803?

While primarily targeting the uPAR-uPA interaction, IPR-803 has been observed to have effects on other cellular components and pathways. These can be considered either downstream effects of uPAR inhibition or potential off-target activities. The two most notable observed effects are:

• Inhibition of Matrix Metalloproteinase-9 (MMP-9): IPR-803 has been shown to inhibit the gelatin-degrading activity of MMP-9 in a concentration-dependent manner.[1]

• Inhibition of MAPK Phosphorylation: Treatment with IPR-803 has been associated with a reduction in the phosphorylation of Mitogen-Activated Protein Kinase (MAPK).[1][2]

It is important to note that comprehensive, large-scale selectivity profiling data, such as a full kinome scan, for IPR-803 is not publicly available. Therefore, other off-target interactions cannot be ruled out. Researchers should consider the possibility of other unintended effects in their experimental design and data interpretation.

Q3: What are the reported IC50 values for IPR-803 in cellular assays?

The following table summarizes the key reported IC50 values for IPR-803 from in vitro studies.

Assay	Cell Line	IC50 Value	Reference
Cell Growth Inhibition	MDA-MB-231	58 µM	[1][2]
Impairment of Cell Adhesion	MDA-MB-231	~30 µM	[1]

Troubleshooting Guide

Issue 1: Unexpected cellular phenotype observed that is inconsistent with uPAR-uPA inhibition.

• Possible Cause 1: Off-target effects. As noted, IPR-803 can inhibit MMP-9 and MAPK phosphorylation.[1] Depending on the cellular context, these or other unknown off-target effects could contribute to the observed phenotype.

• Troubleshooting Steps:

  • Validate on-target engagement: Confirm that IPR-803 is inhibiting the uPAR-uPA interaction in your experimental system. This can be done using a co-immunoprecipitation assay to pull down uPAR and blot for associated uPA, with and without IPR-803 treatment.

  • Investigate known off-targets: Assess the activity of MMP-9 and the phosphorylation status of key MAPK pathway proteins (e.g., ERK1/2) in your cells following IPR-803 treatment.

  • Perform broader off-target screening: If resources permit, consider performing a kinome scan or a cellular thermal shift assay (CETSA) to identify other potential protein targets of IPR-803.

Issue 2: Variability in experimental results with IPR-803.

• Possible Cause 1: Compound stability and solubility. IPR-803 is a small molecule that may have limited solubility in aqueous solutions. Improper storage or handling can lead to degradation or precipitation, resulting in inconsistent effective concentrations.

• Troubleshooting Steps:

  • Proper stock solution preparation: Prepare stock solutions in an appropriate solvent, such as DMSO, at a high concentration. Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles.

  • Working solution preparation: When preparing working solutions, dilute the stock solution in pre-warmed cell culture medium and mix thoroughly. Visually inspect for any signs of precipitation.

  • Include positive and negative controls: Always include appropriate controls in your experiments to ensure that the observed effects are due to the activity of IPR-803.

Experimental Protocols

Protocol 1: Investigating the Effect of IPR-803 on MAPK Phosphorylation via Western Blotting

• Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere overnight. Treat the cells with varying concentrations of IPR-803 (e.g., 10, 25, 50 µM) and a vehicle control (e.g., DMSO) for a specified time (e.g., 30 minutes to 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein from each sample onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis: Quantify the band intensities for p-ERK1/2 and total ERK1/2. Normalize the p-ERK1/2 signal to the total ERK1/2 signal to determine the relative change in phosphorylation.

Protocol 2: Hypothetical Workflow for Kinome-Wide Off-Target Profiling

This protocol describes a general workflow for how one might screen IPR-803 against a large panel of kinases to identify potential off-target interactions.

• Compound Submission: Provide IPR-803 to a commercial service provider that offers kinase screening panels (e.g., KINOMEscan™).

• Assay Principle (Competition Binding Assay):

  • A DNA-tagged kinase is incubated with an immobilized ligand that binds to the active site of the kinase.

  • IPR-803 is added to the reaction at a fixed concentration.

  • If IPR-803 binds to the kinase, it will compete with the immobilized ligand and prevent the kinase from binding to the solid support.

  • The amount of kinase bound to the solid support is quantified using qPCR of the DNA tag. A lower amount of bound kinase indicates a stronger interaction with IPR-803.

• Data Analysis: The results are typically reported as the percent of control, where a lower percentage indicates a stronger interaction. A threshold is usually set (e.g., <10% or <1% of control) to identify significant "hits" or potential off-targets.

• Follow-up Validation: Any significant hits from the primary screen should be validated through secondary assays, such as dose-response curves to determine the binding affinity (Kd) or IC50 for the potential off-target kinase.

Visualizations

Figure 1: Mechanism of action of IPR-803.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]

IPR-803 cytotoxicity at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with IPR-803, with a specific focus on its cytotoxic effects at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for IPR-803?

A1: IPR-803 is a potent small-molecule inhibitor of the protein-protein interaction (PPI) between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR).[1][2][3] By binding directly to uPAR with a sub-micromolar affinity, IPR-803 prevents uPA from binding to the receptor.[2][3] This disruption interferes with downstream signaling and proteolytic events that are crucial for cancer cell invasion, migration, and adhesion.[2][3]

Q2: Is IPR-803 expected to be cytotoxic to my cells?

A2: IPR-803 is generally considered to have weak cytotoxic effects, and its primary anti-tumor activity is not through direct cell killing.[2][4] The inhibition of cancer cell invasion observed with IPR-803 treatment is largely independent of cytotoxicity.[1][4] However, at higher concentrations, IPR-803 has been shown to inhibit cell growth. For instance, in MDA-MB-231 breast cancer cells, the IC50 for cell growth inhibition is 58 μM.[1][2][3]

Q3: At what concentrations have the cytotoxic or anti-proliferative effects of IPR-803 been observed?

A3: The effects of IPR-803 are concentration-dependent. Studies have shown that concentrations between 1-50 μM do not induce significant apoptosis or necrosis in MDA-MB-231 cells over a 24-hour period.[1] However, anti-proliferative and other cellular effects are observed at various concentrations.

Quantitative Data Summary

The following tables summarize the reported in vitro and in vivo effects of IPR-803 at various concentrations.

Table 1: In Vitro Efficacy of IPR-803 in MDA-MB-231 Breast Cancer Cells

Parameter	IC50 / Concentration	Incubation Time	Effect
Cell Growth Inhibition	58 μM	-	Inhibition of cell proliferation[1][2][3]
Cell Adhesion Impairment	~30 μM	-	Concentration-dependent impairment of cell adhesion[1][2][3]
Apoptosis/Necrosis	1-50 μM	24 hours	No significant effect observed[1]
Cell Invasion	50 μM	3 days	90% blockage of invasion[1]
MAPK Phosphorylation	50 μM	30 minutes	Inhibition of MAPK phosphorylation[1]

Table 2: In Vivo Data for IPR-803

Dosage	Administration	Duration	Key Findings	Animal Model
200 mg/kg	Intragastric; 3x/week	5 weeks	Impaired breast cancer metastasis to the lungs; no significant effect on body weight.[1]	Breast Cancer Metastasis Model
-	Oral	-	Low oral bioavailability (4%); achieves high concentration (up to 10 μM) in tumor tissue for over 10 hours.[1][2]	-

Troubleshooting Guide

Issue 1: I am observing higher-than-expected cytotoxicity at concentrations below 50 μM.

• Possible Cause 1: Cell Line Sensitivity: While MDA-MB-231 cells show low sensitivity, your specific cell line may be more susceptible to the anti-proliferative effects of IPR-803. It is recommended to perform a dose-response curve for each new cell line.

• Possible Cause 2: Off-Target Effects: At higher concentrations, the possibility of off-target effects increases. Ensure that the observed effects are consistent with the known mechanism of IPR-803 by including appropriate controls.

• Possible Cause 3: Compound Stability: Ensure the proper storage of IPR-803 stock solutions (-80°C for 6 months, -20°C for 1 month) to prevent degradation, which might lead to altered activity.[1]

• Troubleshooting Step: Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) across a wide range of concentrations (e.g., 1 μM to 200 μM) to determine the specific IC50 for your cell line.

Issue 2: My results for cell invasion inhibition are not consistent.

• Possible Cause 1: Sub-optimal Cell Density: The number of cells seeded for an invasion assay is critical. Too few cells may result in low signal, while too many can lead to overcrowding and artifacts.

• Possible Cause 2: Matrigel/ECM Coating Inconsistency: Uneven or improper coating of the transwell inserts with an extracellular matrix (ECM) like Matrigel can lead to high variability in invasion rates.

• Troubleshooting Step: Optimize the cell seeding density and ensure a consistent and uniform ECM coating for all wells. Run replicate wells for each condition to assess variability.

Signaling Pathways and Experimental Workflows

IPR-803 Mechanism of Action

IPR-803 functions by inhibiting the interaction between uPA and its receptor uPAR. This interaction is a key step in a signaling cascade that promotes tumor progression through several mechanisms, including the activation of matrix metalloproteinases (MMPs) and the modulation of signaling pathways like MAPK, which are involved in cell proliferation and survival.

Caption: IPR-803 inhibits the uPA-uPAR interaction, blocking downstream pathways.

General Workflow for Assessing IPR-803 Cytotoxicity

The following diagram outlines a typical experimental workflow to evaluate the cytotoxic and anti-proliferative effects of IPR-803 in a cancer cell line.

Caption: Experimental workflow for evaluating IPR-803 cytotoxicity.

Experimental Protocols

Protocol 1: MTT Cell Proliferation Assay

This protocol is adapted for a 96-well plate format to determine the effect of IPR-803 on cell proliferation.

Materials:

• Cancer cell line of interest

• Complete growth medium

• IPR-803 stock solution (e.g., in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well flat-bottom plates

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of IPR-803 in complete growth medium. Remove the old medium from the wells and add 100 µL of the IPR-803 dilutions. Include wells with vehicle control (e.g., DMSO at the highest concentration used for IPR-803) and untreated controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 48-72 hours) at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with IPR-803

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Culture cells in 6-well plates and treat with various concentrations of IPR-803 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. IPR-803 | Benchchem [benchchem.com]

Optimizing IPR-803 Stability: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the experimental use of IPR-803, a potent inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction.[1][2][3][4] This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the stability and effective application of IPR-803 in your research.

Troubleshooting Guide

This guide addresses common issues that may be encountered when working with IPR-803 and provides potential causes and solutions.

Issue	Potential Cause	Suggested Solution
Low or no biological activity of IPR-803	Degradation of IPR-803 stock solution: Improper storage conditions or repeated freeze-thaw cycles can lead to compound degradation.	Prepare fresh stock solutions in anhydrous DMSO. Aliquot into single-use vials to avoid freeze-thaw cycles. Store at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage.[2]
Instability in experimental medium: IPR-803 may be unstable at the pH or temperature of your assay medium.	Perform a stability test of IPR-803 in your specific cell culture medium or buffer at 37°C.[5][6] Analyze samples at different time points using HPLC to determine the degradation rate. Consider adjusting the pH of the buffer if IPR-803 shows pH-dependent instability.
Precipitation of IPR-803: The concentration of IPR-803 may exceed its solubility limit in the aqueous assay buffer, especially when diluted from a DMSO stock.	Ensure the final DMSO concentration in the assay medium is low (ideally <0.5%) to maintain solubility.[7] If precipitation is observed, consider lowering the final concentration of IPR-803 or using a solubilizing agent, ensuring it does not interfere with the assay.
High variability between experimental replicates	Inconsistent IPR-803 concentration: Inaccurate pipetting or incomplete solubilization of the stock solution can lead to variability.	Ensure the IPR-803 stock solution is completely dissolved before making dilutions. Use calibrated pipettes and proper pipetting techniques.
Cell-based assay variability: Differences in cell density, passage number, or metabolic activity can affect the cellular response to IPR-803.	Maintain consistent cell culture practices. Use cells within a defined passage number range and ensure a uniform cell seeding density for all experiments.
Unexpected off-target effects	High concentration of IPR-803: Using concentrations significantly above the IC50 may lead to non-specific effects.	Perform a dose-response experiment to determine the optimal concentration of IPR-803 for your specific cell line and assay. The IC50 for MDA-MB-231 cell growth inhibition is 58 µM, and for cell adhesion impairment is approximately 30 µM.[2]
DMSO toxicity: High concentrations of DMSO can be toxic to cells.	Use a final DMSO concentration of less than 0.5% in your experiments and include a vehicle control (medium with the same concentration of DMSO) to assess any solvent-related effects.[7]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of IPR-803?

A1: IPR-803 is a potent inhibitor of the uPAR-uPA protein-protein interaction.[1][2][3][4] It binds directly to uPAR with a sub-micromolar affinity, preventing the binding of uPA.[3][4] This inhibition disrupts downstream signaling pathways involved in cancer cell invasion, migration, and adhesion.[1][2] IPR-803 has also been shown to inhibit matrix metalloproteinase (MMP) activity and MAPK phosphorylation.[2][3]

Q2: How should I prepare and store IPR-803 stock solutions?

A2: IPR-803 is soluble in DMSO.[2] To prepare a stock solution, dissolve the compound in anhydrous DMSO. For long-term storage, it is recommended to store aliquots at -80°C for up to six months.[2] For short-term storage, -20°C for up to one month is suitable.[2] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Q3: What are the recommended working concentrations for IPR-803 in cell-based assays?

A3: The optimal concentration of IPR-803 will depend on the specific cell type and assay. For MDA-MB-231 breast cancer cells, IPR-803 has been shown to inhibit cell growth with an IC50 of 58 µM and impair cell adhesion with an IC50 of approximately 30 µM.[2] A concentration of 50 µM has been used to demonstrate the inhibition of MAPK phosphorylation and to achieve a 90% blockage of cell invasion.[2] It is recommended to perform a dose-response curve to determine the optimal concentration for your experimental setup.

Q4: Is IPR-803 stable in aqueous solutions and cell culture media?

A4: While specific stability data for IPR-803 in various aqueous buffers and cell culture media is not extensively published, it is known to be stable in tumor tissue for at least 10 hours in vivo.[3][4] As a general precaution for small molecules, it is advisable to assess its stability in your specific experimental conditions (e.g., pH, temperature, presence of serum) by incubating IPR-803 in the medium and analyzing its concentration over time using methods like HPLC.[5][6]

Q5: What in vivo data is available for IPR-803?

A5: In vivo studies in mice have shown that IPR-803 has a low oral bioavailability of 4% and a half-life of 5 hours.[2] Despite the low bioavailability, it reaches a high concentration in tumor tissue (up to 10 µM) and remains stable for over 10 hours.[3][4]

Quantitative Data Summary

The following tables summarize key quantitative data for IPR-803.

Table 1: Physicochemical and In Vitro Properties of IPR-803

Property	Value	Reference
Molecular Formula	C₂₇H₂₃N₃O₄	[2]
Molecular Weight	453.49 g/mol	[2]
CAS Number	892243-35-5	[2]
Solubility	In DMSO	[2]
uPAR Binding Affinity (Ki)	0.2 µM	[3][4]
IC₅₀ (MDA-MB-231 Cell Growth)	58 µM	[2]
IC₅₀ (MDA-MB-231 Cell Adhesion)	~30 µM	[2]

Table 2: In Vivo Pharmacokinetic Properties of IPR-803

Parameter	Value	Reference
Oral Bioavailability	4%	[2]
Half-life (t₁/₂)	5 hours	[2]
Plasma Concentration (oral admin.)	5 µM	[3]
Tumor Tissue Concentration	Up to 10 µM	[3][4]
Stability in Tumor Tissue	Stable for >10 hours	[3][4]

Table 3: Recommended Storage Conditions for IPR-803 Solutions

Solution Type	Storage Temperature	Duration	Reference
Solid Powder	-20°C	3 years	[2]
4°C	2 years	[2]
In Solvent (DMSO)	-80°C	6 months	[2]
-20°C	1 month	[2]

Experimental Protocols

Protocol 1: Assessing the Stability of IPR-803 in Cell Culture Medium

This protocol provides a method to determine the stability of IPR-803 in a specific cell culture medium.

Materials:

• IPR-803

• Anhydrous DMSO

• Cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Incubator at 37°C with 5% CO₂

• HPLC system with a C18 column

Procedure:

• Prepare a 10 mM stock solution of IPR-803 in anhydrous DMSO.

• Spike the pre-warmed (37°C) cell culture medium with the IPR-803 stock solution to a final concentration of 10 µM. Ensure the final DMSO concentration is below 0.5%.

• As a control, prepare a similar solution of IPR-803 in PBS.

• Incubate both solutions at 37°C in a cell culture incubator.

• Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours). The 0-hour sample should be collected immediately after preparation.

• Immediately quench any potential degradation by adding an equal volume of ice-cold acetonitrile (B52724) to each aliquot.

• Store the quenched samples at -80°C until analysis.

• Analyze the concentration of IPR-803 in each sample using a validated HPLC method.

• Plot the percentage of IPR-803 remaining at each time point relative to the 0-hour sample to determine the stability profile.

Protocol 2: Cell Invasion Assay

This protocol is adapted for assessing the effect of IPR-803 on the invasion of cancer cells, such as MDA-MB-231.

Materials:

• 24-well plate with cell culture inserts (e.g., 8 µm pore size) coated with Matrigel

• Cancer cell line (e.g., MDA-MB-231)

• Serum-free cell culture medium

• Cell culture medium with a chemoattractant (e.g., 10% FBS)

• IPR-803 stock solution (in DMSO)

• Cotton swabs

• Methanol (B129727) for fixing

• Crystal Violet solution for staining

Procedure:

• Rehydrate the Matrigel-coated inserts by adding warm, serum-free medium to the inside and outside of the inserts and incubate for 2 hours at 37°C.

• Harvest and resuspend the cells in serum-free medium at a density of 1 x 10⁵ cells/mL.

• Prepare different concentrations of IPR-803 in the cell suspension. Include a vehicle control (DMSO).

• Remove the rehydration medium from the inserts and add 500 µL of the cell suspension containing IPR-803 or vehicle to the upper chamber of the inserts.

• Add 750 µL of medium containing the chemoattractant to the lower chamber of the wells.

• Incubate the plate at 37°C in a CO₂ incubator for 24-48 hours.

• After incubation, carefully remove the non-invading cells from the upper surface of the insert membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with cold methanol for 10 minutes.

• Stain the fixed cells with Crystal Violet solution for 15 minutes.

• Gently wash the inserts with water to remove excess stain.

• Allow the inserts to air dry.

• Count the number of stained, invaded cells in several microscopic fields for each insert.

• Quantify the results and compare the number of invaded cells in the IPR-803-treated groups to the vehicle control.

Protocol 3: Western Blot for MAPK (ERK) Phosphorylation

This protocol describes the detection of phosphorylated ERK (p-ERK) in cells treated with IPR-803.

Materials:

• Cancer cell line (e.g., MDA-MB-231)

• Cell culture medium

• IPR-803 stock solution (in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-p-ERK and anti-total ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in culture plates and allow them to adhere overnight.

• Treat the cells with the desired concentration of IPR-803 (e.g., 50 µM) or vehicle (DMSO) for a specific time (e.g., 30 minutes). [2]

• After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the lysates by centrifugation and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Prepare protein samples for SDS-PAGE by adding Laemmli buffer and heating at 95°C for 5 minutes.

• Load equal amounts of protein per lane on an SDS-PAGE gel and separate the proteins by electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p-ERK overnight at 4°C.

• Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the signal using a chemiluminescent substrate and an imaging system.

• To normalize for protein loading, strip the membrane and re-probe with an antibody against total ERK.

Visualizations

Caption: IPR-803 inhibits the uPAR-uPA signaling pathway.

Caption: Workflow for assessing IPR-803 stability.

Caption: Troubleshooting low IPR-803 activity.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

How to control for IPR-803 vehicle effects in vivo

This technical support center provides researchers, scientists, and drug development professionals with guidance on controlling for vehicle effects in in vivo experiments involving the uPAR·uPA inhibitor, IPR-803.

Frequently Asked Questions (FAQs)

Q1: What is IPR-803 and why is a vehicle needed for in vivo administration?

A1: IPR-803 is a potent small molecule inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and its ligand urokinase-type plasminogen activator (uPA) protein-protein interaction, demonstrating anti-tumor activity.[1][2][3][4] Like many small molecule inhibitors, IPR-803 is poorly soluble in aqueous solutions, necessitating the use of a vehicle for effective delivery in in vivo models.[1][5][6]

Q2: What are common vehicles used for compounds like IPR-803?

A2: For poorly water-soluble compounds such as IPR-803, a variety of vehicles can be considered. These are broadly categorized as:

• Aqueous Solutions: Often used in combination with solubilizing agents.

• Organic Solvents: Such as Dimethyl Sulfoxide (B87167) (DMSO), ethanol, propylene (B89431) glycol (PG), and polyethylene (B3416737) glycol (PEG).[7]

• Lipid-based Vehicles: Including various oils.

• Cyclodextrins: Such as SBE-β-CD, which can form inclusion complexes to enhance solubility.[1][8]

For IPR-803 specifically, a formulation of DMSO combined with a cyclodextrin (B1172386) solution has been documented.[1]

Q3: Why is it critical to control for vehicle effects?

A3: The vehicle itself can exert biological effects that may confound the experimental results, leading to misinterpretation of the drug's true efficacy or toxicity.[9][10] For example, DMSO, a common solvent, is known to have anti-inflammatory and analgesic properties.[9][10] Other vehicles can influence physiological parameters such as gastrointestinal motility, liver function, and kidney function.[11] Therefore, a vehicle-only control group is essential to distinguish the pharmacological effects of IPR-803 from any effects induced by the delivery vehicle.[12]

Q4: What are the key considerations when selecting a vehicle for IPR-803?

A4: When selecting a vehicle, consider the following:

• Solubility: The vehicle must be capable of dissolving IPR-803 at the desired concentration.

• Toxicity: The vehicle should have a low toxicity profile at the administered volume and concentration.

• Route of Administration: The chosen vehicle must be appropriate for the intended route of administration (e.g., oral, intravenous, intraperitoneal).[7]

• Interaction with the Compound: The vehicle should not react with IPR-803 or alter its chemical properties.

• Biological Activity: The vehicle should have minimal biological effects. If it does have known effects, they must be well-characterized and controlled for.[9][10][11][13][14][15][16]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected toxicity or adverse events in the IPR-803 treated group.	The vehicle itself may be causing toxicity at the administered concentration or volume.	1. Review the literature for the toxicity profile of the chosen vehicle. 2. Run a pilot study with the vehicle alone at the intended dose and route of administration to assess tolerability. 3. Consider reducing the concentration of the organic solvent (e.g., DMSO) by using it in combination with a less toxic co-solvent or a solubilizing agent like cyclodextrin.
High variability in experimental results.	The vehicle may be causing inconsistent physiological responses among the animals.	1. Ensure precise and consistent preparation and administration of the vehicle. 2. Increase the number of animals in the vehicle control group to better characterize its effects. 3. Consider if the route of administration is contributing to variability.
Observed effects in the IPR-803 group are similar to those in the vehicle control group.	The observed biological response may be primarily due to the vehicle rather than IPR-803.	1. This highlights the importance of the vehicle control. The net effect of IPR-803 is the difference between the treatment group and the vehicle control group. 2. If the vehicle effect is masking the drug effect, explore alternative, more inert vehicles.
IPR-803 precipitates out of solution during preparation or administration.	The solubility of IPR-803 in the chosen vehicle is insufficient at the target concentration.	1. Optimize the vehicle composition. For example, a formulation using a combination of solvents and solubilizing agents like 10% DMSO in 20% SBE-β-CD in saline has been reported for IPR-803.[1] 2. Gentle heating or sonication may aid dissolution, but ensure this does not degrade IPR-803.[1]

Experimental Protocol: Vehicle Control for In Vivo IPR-803 Studies

This protocol provides a general framework. Specific details should be optimized for your experimental model and research question.

1. Vehicle Preparation (Example Formulation for IPR-803)

• Objective: To prepare a vehicle suitable for in vivo administration of IPR-803. A documented formulation is 10% DMSO and 20% SBE-β-CD in saline.[1]

• Materials:

  • Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

  • SBE-β-CD (Sulfobutyl ether beta-cyclodextrin)

  • Sterile Saline (0.9% NaCl)

• Procedure:

  • Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

  • To prepare the final vehicle, mix 1 part DMSO with 9 parts of the 20% SBE-β-CD solution. For example, to make 10 mL of the vehicle, add 1 mL of DMSO to 9 mL of the 20% SBE-β-CD solution.

  • Prepare the IPR-803 formulation by dissolving the compound in the prepared vehicle to the desired final concentration.

2. Animal Groups and Study Design

• Group 1: Naive Control: No treatment. This group serves as a baseline for normal physiological parameters.

• Group 2: Vehicle Control: Administered the same volume and schedule of the vehicle as the IPR-803 treated group.[12] This is the most critical control for isolating the effects of IPR-803.

• Group 3: IPR-803 Treatment Group: Administered IPR-803 dissolved in the vehicle.

3. Administration

• Administer the vehicle and the IPR-803 formulation via the same route, volume, and schedule to the respective groups.

• Monitor all animals for clinical signs of toxicity and any other relevant study-specific endpoints.

4. Data Analysis

• Compare the outcomes of the IPR-803 Treatment Group to the Vehicle Control Group.

• Statistical analysis should be used to determine if the differences between these two groups are significant.

Data Presentation: Potential Effects of Common In Vivo Vehicles

The following table summarizes potential biological effects of commonly used vehicles. This data is intended to guide vehicle selection and highlight the importance of appropriate controls.

Vehicle	Route of Administration	Potential Biological Effects	References
Dimethyl Sulfoxide (DMSO)	Oral, IV, IP	Anti-inflammatory, analgesic, effects on liver enzymes, neurotoxicity at high doses.	[9][10][11][13][14][16]
Polyethylene Glycol (PEG)	Oral, IV, IP	Can affect gastrointestinal, renal, and liver function. Effects can vary with molecular weight.	[11][17]
Cyclodextrins (e.g., SBE-β-CD)	Oral, IV	Can influence gastrointestinal and renal function. Can enhance the permeability of other substances.	[8][11][18]
Saline (0.9% NaCl)	Oral, IV, IP	Generally considered inert, but large volumes can have physiological effects.	[14]
Corn Oil	Oral	Can have effects on metabolism and gastrointestinal function.	[7]

Visualizations

Experimental Workflow for Vehicle Control

Caption: Workflow for controlling vehicle effects in IPR-803 in vivo studies.

Signaling Pathway: IPR-803 Mechanism of Action

Caption: IPR-803 inhibits the uPA/uPAR interaction and downstream signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. IPR-803 - Immunomart [immunomart.com]
• 3. invivochem.net [invivochem.net]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. IPR-803 | Serine/threonin kinase | TargetMol [targetmol.com]
• 6. IPR-803 Supplier | CAS 892243-35-5 | AOBIOUS [aobious.com]
• 7. researchgate.net [researchgate.net]
• 8. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 10. hrcak.srce.hr [hrcak.srce.hr]
• 11. researchgate.net [researchgate.net]
• 12. Best Practice: Behavior Control Groups | Animal Behavior Core | Washington University in St. Louis [sites.wustl.edu]
• 13. researchgate.net [researchgate.net]
• 14. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Addressing IPR-803 Resistance in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to the uPAR inhibitor IPR-803 in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of IPR-803?

IPR-803 is a small molecule inhibitor that targets the protein-protein interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR).[1][2] By binding directly to uPAR with sub-micromolar affinity, IPR-803 prevents uPA from binding to its receptor. This inhibition disrupts downstream signaling pathways involved in cancer cell invasion, migration, adhesion, and proliferation.[1][3]

Q2: My cancer cell line shows high expression of uPAR but is not responding to IPR-803 treatment. Why might this be?

While high uPAR expression is the primary prerequisite for IPR-803 sensitivity, several factors can contribute to intrinsic or acquired resistance:

• Activation of Bypass Signaling Pathways: Cancer cells can develop resistance by activating alternative signaling pathways that compensate for the inhibition of the uPA-uPAR axis.[3][4] For instance, upregulation of other receptor tyrosine kinases (RTKs) like EGFR can sustain pro-survival signals.[4]

• Alterations in Downstream Effectors: Changes in the expression or activity of proteins downstream of uPAR, such as those in the MAPK/ERK or PI3K/Akt pathways, can lead to resistance.[3][5][6]

• Increased Drug Efflux: Overexpression of multidrug resistance (MDR) transporters, such as P-glycoprotein (MDR1), can lead to the active removal of IPR-803 from the cell, reducing its intracellular concentration and efficacy.[7]

• Genetic or Phenotypic Heterogeneity: The cancer cell line may consist of a mixed population of cells, with a subpopulation that is inherently resistant to IPR-803. Treatment can eliminate the sensitive cells, allowing the resistant population to proliferate.

Q3: Are there any known IC50 values for IPR-803 in different cancer cell lines?

Published data on the efficacy of IPR-803 across a wide range of cancer cell lines is limited. However, studies on the MDA-MB-231 human breast cancer cell line have reported the following IC50 values:

Cell Line	Assay Type	IC50 Value (µM)
MDA-MB-231	Cell Growth Inhibition	58[1][2]
MDA-MB-231	Cell Adhesion Impairment	~30[1][2]

It is crucial to empirically determine the IC50 of IPR-803 in your specific cell line of interest.

Troubleshooting Guides

Problem 1: Higher than expected IC50 value for IPR-803 in a uPAR-positive cell line.

Possible Cause	Suggested Solution
Suboptimal experimental conditions	- Verify the purity and stability of your IPR-803 stock solution. - Optimize cell seeding density and assay duration. - Ensure the use of appropriate serum concentrations in your culture medium, as serum components can sometimes interfere with drug activity.
Low uPAR accessibility	- Confirm cell surface expression of uPAR using flow cytometry or cell surface biotinylation followed by western blotting.
Intrinsic resistance mechanisms	- Perform a literature search to see if your cell line is known to have mutations or amplifications in key survival pathways (e.g., PI3K/Akt, MAPK/ERK). - Analyze the expression of common drug resistance proteins (e.g., MDR1).

Problem 2: Development of acquired resistance to IPR-803 after initial sensitivity.

Possible Cause	Suggested Solution
Selection of a resistant subpopulation	- Isolate single-cell clones from the resistant population and characterize their uPAR expression and sensitivity to IPR-803.
Upregulation of bypass pathways	- Perform phosphoproteomic or RNA sequencing analysis on the resistant cells (compared to the parental sensitive cells) to identify upregulated signaling pathways. - Consider combination therapy with an inhibitor of the identified bypass pathway (e.g., an EGFR inhibitor if the EGFR pathway is activated).[4]
Increased drug efflux	- Measure the intracellular accumulation of IPR-803 in sensitive versus resistant cells. - Test for the expression and activity of ABC transporters. - Evaluate the effect of co-treatment with a known MDR inhibitor.
Mutations in the uPAR gene	- Sequence the uPAR gene in the resistant cell line to check for mutations that might alter the binding of IPR-803.

Experimental Protocols

Protocol 1: Generation of IPR-803 Resistant Cancer Cell Lines

• Determine the IC50: Perform a dose-response curve to determine the concentration of IPR-803 that inhibits the growth of the parental cell line by 50%.

• Chronic Exposure: Culture the parental cells in the continuous presence of IPR-803 at a concentration equal to the IC50.

• Dose Escalation: Once the cells have adapted and are growing steadily, gradually increase the concentration of IPR-803 in a stepwise manner.

• Isolation of Resistant Population: After several months of continuous culture with escalating doses, the surviving cell population is considered to be IPR-803 resistant.

• Characterization: Characterize the resistant cell line by determining its new IC50 for IPR-803 and comparing its molecular profile (genomic, transcriptomic, proteomic) to the parental cell line.

Protocol 2: Cell Invasion Assay (Boyden Chamber Assay)

• Coat Inserts: Coat the upper surface of a Transwell insert with a basement membrane extract (e.g., Matrigel).

• Cell Seeding: Seed cancer cells in serum-free media in the upper chamber of the insert. The lower chamber should contain media with a chemoattractant (e.g., fetal bovine serum).

• Treatment: Add IPR-803 at various concentrations to the upper chamber.

• Incubation: Incubate the plate for a period sufficient for cell invasion (typically 24-48 hours).

• Quantification: Remove non-invading cells from the upper surface of the insert. Fix and stain the invading cells on the lower surface. Count the number of invading cells under a microscope.

Signaling Pathways and Workflows

Caption: The uPA/uPAR signaling pathway and its inhibition by IPR-803.

Caption: Experimental workflow for investigating IPR-803 resistance.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Urokinase receptor and resistance to targeted anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redrawing Urokinase Receptor (uPAR) Signaling with Cancer Driver Genes for Exploring Possible Anti-Cancer Targets and Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Urokinase-type plasminogen activator receptor (uPAR) as a therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Targeting uPAR by CRISPR/Cas9 System Attenuates Cancer Malignancy and Multidrug Resistance [frontiersin.org]
• 7. Identification of uPAR-positive Chemoresistant Cells in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing IPR-803 precipitation in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing IPR-803 precipitation in aqueous solutions during their experiments.

Troubleshooting Guide

This guide is designed to address specific issues you may encounter with IPR-803 precipitation.

Issue 1: My IPR-803 precipitated out of solution after diluting my DMSO stock with an aqueous buffer.

• Question: How did you perform the dilution?

  • Answer: It is critical to add the IPR-803 stock solution in DMSO to the aqueous buffer, not the other way around. Pipetting the aqueous buffer directly into the DMSO stock can cause a rapid change in solvent polarity, leading to immediate precipitation. The recommended method is to add the DMSO stock dropwise to the vigorously stirring or vortexing aqueous buffer. This ensures a more gradual and controlled mixing process.[1]

• Question: What is the final concentration of DMSO in your aqueous solution?

  • Answer: While DMSO is a common solvent for IPR-803, high final concentrations in your aqueous solution can still lead to precipitation when the solubility limit is exceeded. It is recommended to keep the final DMSO concentration as low as possible, ideally below 1%. If higher concentrations of IPR-803 are required, consider using a co-solvent system or a solubility enhancer.

• Question: Is your aqueous buffer pH-controlled?

  • Answer: Changes in pH can affect the solubility of small molecules. Using a well-buffered aqueous system (e.g., PBS) will help maintain a stable pH and prevent pH-dependent precipitation.[1]

Issue 2: I'm observing a cloudy solution or visible precipitate even after following the correct dilution procedure.

• Question: Have you exceeded the solubility limit of IPR-803 in your specific aqueous medium?

  • Answer: Every compound has a maximum solubility in a given solvent system. If your target concentration is too high, precipitation is likely to occur. It is advisable to prepare fresh solutions and use them promptly.[2] If precipitation occurs, heating and/or sonication may aid in dissolution.[2]

• Question: Did you use freshly opened DMSO?

  • Answer: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of water in your DMSO stock can significantly impact the solubility of IPR-803. Always use newly opened or properly stored anhydrous DMSO to prepare your stock solutions.[2]

• Question: Have you considered using a solubility enhancer?

  • Answer: For challenging applications requiring higher concentrations of IPR-803 in aqueous media, the use of a solubility enhancer like SBE-β-CD (Sulfobutylether-β-cyclodextrin) is recommended.[2] Cyclodextrins can encapsulate poorly soluble compounds, increasing their apparent solubility in water.[3]

Frequently Asked Questions (FAQs)

• Q1: What is the recommended solvent for preparing IPR-803 stock solutions?

  • A1: The recommended solvent for preparing IPR-803 stock solutions is DMSO.[2][4] A stock solution of 10 mM in DMSO can be prepared.[2]

• Q2: What is the solubility of IPR-803 in DMSO?

  • A2: The solubility of IPR-803 in DMSO is 7.69 mg/mL, which corresponds to 16.96 mM.[2] It may require ultrasonication to fully dissolve.[2]

• Q3: How should I store my IPR-803 stock solution?

  • A3: IPR-803 stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

• Q4: Can I prepare a ready-to-use aqueous solution of IPR-803 for my experiments?

  • A4: It is generally recommended to prepare fresh working solutions from a DMSO stock solution just before use.[2] If a ready-to-use aqueous solution is required, a formulation using SBE-β-CD in saline is suggested.[2]

• Q5: What is the mechanism of action of IPR-803?

  • A5: IPR-803 is a potent inhibitor of the uPAR-uPA (urokinase-type plasminogen activator receptor and urokinase-type plasminogen activator) protein-protein interaction.[2][5][6] It binds directly to uPAR with a sub-micromolar affinity.[5][6] This interaction is crucial for signaling events that promote tumor invasion and metastasis.[5][6]

Quantitative Data Summary

Parameter	Value	Reference
Solubility in DMSO	7.69 mg/mL (16.96 mM)	[2]
Recommended Stock Concentration	10 mM in DMSO	[2]
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month	[2]
IC50 (Adhesion, MDA-MB-231 cells)	~30 µM	[2]
IC50 (Growth, MDA-MB-231 cells)	58 µM	[2]
Binding Affinity (Ki to uPAR)	0.2 µM	[7]

Experimental Protocols

Protocol 1: Preparation of IPR-803 Stock Solution in DMSO

• Materials:

  • IPR-803 solid

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

  • Ultrasonic water bath

• Procedure:

  • Weigh the required amount of IPR-803 solid in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

  • Vortex the tube to mix.

  • If the compound does not fully dissolve, place the tube in an ultrasonic water bath until the solution is clear.[2]

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[2]

Protocol 2: Preparation of IPR-803 Working Solution in Aqueous Buffer

• Materials:

  • IPR-803 stock solution in DMSO

  • Aqueous buffer (e.g., PBS, cell culture medium)

  • Sterile conical or microcentrifuge tubes

  • Vortex mixer

• Procedure:

  • Bring the IPR-803 DMSO stock solution and the aqueous buffer to room temperature.

  • Add the required volume of aqueous buffer to a new sterile tube.

  • While vigorously vortexing the aqueous buffer, add the required volume of the IPR-803 DMSO stock solution dropwise to the buffer.[1]

  • Continue vortexing for an additional 30-60 seconds to ensure thorough mixing.

  • Visually inspect the solution for any signs of precipitation. If the solution appears cloudy, the solubility limit may have been exceeded.

  • Use the freshly prepared working solution immediately.

Protocol 3: Preparation of IPR-803 Working Solution using SBE-β-CD

• Materials:

  • IPR-803 stock solution in DMSO (e.g., 7.7 mg/mL)

  • 20% SBE-β-CD in Saline

  • Sterile tubes

• Procedure:

  • Prepare a stock solution of IPR-803 in DMSO (e.g., 7.7 mg/mL).

  • In a separate sterile tube, add 900 µL of 20% SBE-β-CD in Saline.

  • To the SBE-β-CD solution, add 100 µL of the IPR-803 DMSO stock solution.

  • Mix the solution evenly. This protocol yields a clear solution of ≥ 0.77 mg/mL.[2]

Visualizations

Caption: IPR-803 inhibits the uPAR-uPA signaling pathway.

Caption: Troubleshooting workflow for IPR-803 precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. IPR-803 Supplier | CAS 892243-35-5 | AOBIOUS [aobious.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. IPR-803 - Immunomart [immunomart.com]

Interpreting unexpected phenotypes with IPR-803 treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing IPR-803 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for IPR-803?

IPR-803 is a potent inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction (PPI).[1][2][3] It binds directly to uPAR with a high affinity, preventing uPA from binding and initiating downstream signaling cascades involved in cancer cell invasion and metastasis.[1][3]

Q2: What are the expected cellular effects of IPR-803 treatment?

Based on current literature, the expected phenotypes of IPR-803 treatment, particularly in cancer cell lines like MDA-MB-231, include:

• Inhibition of cell invasion: IPR-803 has been shown to block the invasion of breast cancer cells.[2]

• Impaired cell adhesion and migration: The compound impairs cell adhesion in a concentration-dependent manner.[1][2][3]

• Inhibition of MMP-9 mediated degradation: IPR-803 effectively inhibits the breakdown of the extracellular matrix by matrix metalloproteinase-9 (MMP-9).[1][3]

• Inhibition of MAPK phosphorylation: Treatment with IPR-803 has been observed to inhibit the phosphorylation of MAPK.[1][2][3]

• Modest inhibition of cell growth: IPR-803 shows a moderate inhibitory effect on cell growth.[1][3]

• Minimal to no effect on apoptosis or necrosis: The compound does not significantly induce programmed cell death or necrosis.[1][2][3]

Troubleshooting Unexpected Phenotypes

Q3: We are observing significant cytotoxicity and apoptosis in our cell line after IPR-803 treatment, which is contrary to published data. What could be the cause?

This is an unexpected phenotype as IPR-803 is reported to have weak cytotoxicity.[1][3] Here are several potential causes and troubleshooting steps:

• High Treatment Concentration: The reported IC50 for cell growth inhibition in MDA-MB-231 cells is 58 μM.[1][3] Exceeding this concentration significantly could lead to off-target effects and cytotoxicity.

• Cell Line Sensitivity: Different cell lines may have varying sensitivities to IPR-803. The published data is primarily on MDA-MB-231 cells. Your cell line might express different levels of uPAR or have other vulnerabilities.

• Compound Purity and Stability: Ensure the purity of your IPR-803 stock. Degradation of the compound or impurities could be cytotoxic.

• Experimental Controls: It is crucial to include appropriate vehicle controls (e.g., DMSO) to rule out solvent-induced toxicity.

Troubleshooting Workflow for Unexpected Cytotoxicity

Caption: Troubleshooting workflow for unexpected cytotoxicity with IPR-803.

Q4: Our results show no effect on cell invasion or adhesion after IPR-803 treatment. Why might this be?

Several factors could contribute to a lack of efficacy in your experiments:

• Low uPAR Expression: The target of IPR-803 is uPAR. If your cell line has low or no expression of uPAR, the compound will not have an effect.

• Suboptimal Assay Conditions: Invasion and adhesion assays are sensitive to experimental conditions. Ensure that your assay is properly optimized.

• Incorrect Compound Concentration: You may be using a concentration of IPR-803 that is too low to be effective.

• Compound Inactivity: The IPR-803 may have degraded. It is recommended to use freshly prepared solutions.

Q5: We are observing an unexpected activation of a signaling pathway that is not downstream of uPAR. What could explain this?

Observing the activation of an unrelated signaling pathway could be indicative of an off-target effect. While specific off-target effects of IPR-803 have not been extensively documented, this is a possibility with any small molecule inhibitor.

• Kinase Cross-Reactivity: Many small molecule inhibitors can interact with multiple kinases or other proteins, especially at higher concentrations.

• Cellular Compensation Mechanisms: Inhibition of the uPAR-uPA axis might trigger compensatory signaling pathways in certain cell types.

To investigate this, consider performing a broad-spectrum kinase inhibitor profiling assay or a proteomic analysis to identify potential off-target interactions.

Signaling Pathway of IPR-803

Caption: IPR-803 inhibits the uPAR-uPA interaction and downstream signaling.

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
Binding Affinity (to uPAR)	-	0.2 µM	[1][3]
IC50 (Cell Growth)	MDA-MB-231	58 µM	[1][3]
IC50 (Cell Adhesion)	MDA-MB-231	~30 µM	[1][2][3]
Plasma Concentration (Oral)	In vivo	5 µM	[1][3]
Tumor Concentration (Oral)	In vivo	up to 10 µM	[1][3]

Key Experimental Protocols

Western Blot for MAPK Phosphorylation

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat with IPR-803 at the desired concentrations for the specified time. Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-MAPK and total-MAPK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities and normalize phospho-MAPK to total-MAPK.

Cell Invasion Assay (Boyden Chamber)

• Chamber Preparation: Rehydrate Matrigel-coated inserts (8 µm pore size) in a 24-well plate with serum-free media.

• Cell Preparation: Harvest cells and resuspend in serum-free media.

• Treatment: Add IPR-803 at various concentrations to the cell suspension.

• Seeding: Seed the treated cells into the upper chamber of the inserts.

• Chemoattractant: Add media containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubation: Incubate for 24-48 hours to allow for cell invasion.

• Staining: Remove non-invading cells from the top of the insert. Fix and stain the invading cells on the bottom of the membrane with crystal violet.

• Imaging and Quantification: Image the stained cells and count the number of invading cells per field of view.

Cell Adhesion Assay

• Plate Coating: Coat a 96-well plate with an extracellular matrix protein (e.g., fibronectin) and incubate overnight at 4°C. Block with BSA.

• Cell Preparation: Label cells with a fluorescent dye (e.g., Calcein-AM).

• Treatment: Treat the labeled cells with IPR-803 at desired concentrations.

• Seeding: Seed the treated cells onto the coated plate and allow them to adhere for a specified time (e.g., 1-2 hours).

• Washing: Gently wash the plate to remove non-adherent cells.

• Quantification: Measure the fluorescence of the remaining adherent cells using a plate reader. The fluorescence intensity is proportional to the number of adherent cells.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

IPR-803 Versus Other uPAR Inhibitors in Breast Cancer: A Comparative Guide

The urokinase plasminogen activator receptor (uPAR) has emerged as a critical player in breast cancer progression, making it an attractive target for therapeutic intervention. Its role in mediating cell signaling pathways that drive invasion, metastasis, and proliferation has spurred the development of various inhibitors. This guide provides a detailed comparison of IPR-803, a small molecule inhibitor of the uPAR-uPA interaction, with other notable uPAR inhibitors, supported by experimental data. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

The Role of uPAR in Breast Cancer

IPR-803: A Potent Small Molecule Inhibitor

IPR-803 is a small molecule designed to directly inhibit the protein-protein interaction between uPAR and its ligand uPA.[6][7] Preclinical studies have demonstrated its potential as an anti-metastatic agent in breast cancer.

Mechanism of Action

IPR-803 binds directly to uPAR with a high affinity, physically blocking the binding of uPA.[6][7] This inhibition prevents the localized activation of plasminogen on the cell surface and disrupts downstream signaling pathways.

Preclinical Efficacy

• In Vitro Studies: In the triple-negative breast cancer (TNBC) cell line MDA-MB-231, IPR-803 has been shown to effectively inhibit cell invasion, migration, and adhesion.[6][7][8] It also reduces the activity of matrix metalloproteinase-9 (MMP-9), an enzyme involved in ECM degradation.[6][7]

• In Vivo Studies: In a murine breast cancer metastasis model using MDA-MB-231 cells, oral administration of IPR-803 significantly impaired the development of lung metastases.[6][7][8] While it had a minimal effect on primary tumor growth, its primary impact was on curbing metastatic spread.[6][7]

Pharmacokinetics

Pharmacokinetic studies in mice have shown that IPR-803 has good oral bioavailability, reaching peak plasma concentrations of approximately 5 μM and maintaining stable levels in tumor tissue for up to 10 hours.[6][7][8]

Other uPAR Inhibitors in Breast Cancer Research

Several other molecules targeting the uPA/uPAR system have been investigated for breast cancer therapy. These include small molecules, antibodies, and peptide inhibitors.

WX-671 (Mesupron/Upamostat)

WX-671 is an orally active serine protease inhibitor that targets the enzymatic activity of uPA.[9] By blocking uPA's catalytic site, it prevents the conversion of plasminogen to plasmin. WX-671 has been evaluated in clinical trials for metastatic breast cancer in combination with chemotherapy.[9][10]

Antibody-Based Inhibitors: 2G10 and 3C6

2G10 and 3C6 are human recombinant antagonistic antibodies that target uPAR with different mechanisms:

• 2G10 directly blocks the binding of uPA to uPAR.[1][5]

• 3C6 inhibits the interaction of uPAR with integrins, disrupting downstream signaling.[5]

Both antibodies have demonstrated the ability to inhibit breast cancer cell invasion in vitro.[1] In vivo studies using TNBC xenograft models have shown that these antibodies can decrease tumor growth, with 2G10 showing a more pronounced effect.[1] Furthermore, when conjugated with radioisotopes, these antibodies have been used for both imaging and radioimmunotherapy, leading to complete tumor regression in a preclinical model.[1][11] Antibody-drug conjugates (ADCs) using the 2G10 antibody have also shown efficacy in TNBC models.[4]

Quantitative Comparison of uPAR Inhibitors

Direct comparative studies of IPR-803 against other uPAR inhibitors under identical experimental conditions are limited in the publicly available literature. The following tables summarize the available quantitative data from various preclinical studies to facilitate an indirect comparison.

Table 1: In Vitro Performance of uPAR Inhibitors in Breast Cancer Cell Lines

Inhibitor	Cell Line	Assay	Endpoint	Result	Reference(s)
IPR-803	MDA-MB-231	Binding Affinity	Kd	0.2 μM	[6][7][8][12]
MDA-MB-231	Cell Growth	IC50	58 μM	[6][7][12]
MDA-MB-231	Cell Adhesion	IC50	~30 μM	[6][7][12]
MDA-MB-231	Invasion	Inhibition	Concentration-dependent	[7][8]
2G10 (IgG)	MDA-MB-231	Invasion	Inhibition at 10 nM	~30%	[1]
3C6 (IgG)	MDA-MB-231	Invasion	Inhibition at 10 nM	~14%	[1]

Note: The lack of standardized reporting and different experimental setups make direct comparisons of IC50 and inhibition percentages challenging.

Table 2: In Vivo Performance of uPAR Inhibitors in Breast Cancer Models

Inhibitor	Animal Model	Primary Endpoint	Dosing Regimen	Outcome	Reference(s)
IPR-803	NSG mice with TMD-MDA-MB-231 xenografts	Lung Metastasis	200 mg/kg, oral, 3x/week for 5 weeks	Significant reduction in severe lung metastasis (4/10 treated vs. 10/10 control)	[7][8]
2G10 (IgG)	Nude mice with MDA-MB-231 xenografts	Tumor Growth	High dose monotherapy	Decreased tumor growth (no growth observed in the treated group)	[1]
3C6 (IgG)	Nude mice with MDA-MB-231 xenografts	Tumor Growth	High dose monotherapy	Decreased tumor growth	[1]
177Lu-2G10 IgG	Nude mice with MDA-MB-231 xenografts	Tumor Growth	Radioimmunotherapy	Complete tumor regression	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used in the evaluation of uPAR inhibitors.

Cell Invasion Assay (Matrigel)

• Cell Culture: Breast cancer cells (e.g., MDA-MB-231) are cultured in appropriate media.

• Chamber Preparation: Boyden chamber inserts with an 8 µm pore size are coated with Matrigel, a basement membrane extract.

• Cell Seeding: Cells are serum-starved, harvested, and seeded into the upper chamber in serum-free media containing the uPAR inhibitor at various concentrations. The lower chamber contains media with a chemoattractant (e.g., fetal bovine serum).

• Incubation: The chambers are incubated for a specified period (e.g., 24-48 hours) to allow for cell invasion.

• Quantification: Non-invading cells on the upper surface of the membrane are removed. Invading cells on the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope or quantified by measuring the absorbance of the extracted dye.

Cell Adhesion Assay

• Plate Coating: 96-well plates are coated with an extracellular matrix protein (e.g., vitronectin or fibronectin) and incubated overnight.

• Cell Preparation: Breast cancer cells are labeled with a fluorescent dye (e.g., Calcein-AM), harvested, and resuspended in serum-free media.

• Treatment: Cells are pre-incubated with the uPAR inhibitor at various concentrations.

• Seeding and Incubation: The treated cells are seeded onto the coated wells and allowed to adhere for a specific time (e.g., 1-2 hours).

• Washing and Quantification: Non-adherent cells are removed by washing. The fluorescence of the adherent cells is measured using a plate reader.

In Vivo Metastasis Model

• Animal Model: Immunocompromised mice (e.g., NOD-SCID or NSG) are used.

• Cell Implantation: Human breast cancer cells (e.g., MDA-MB-231) are injected into the mammary fat pad of female mice to establish primary tumors.

• Treatment: Once tumors are established, mice are randomized into treatment and control groups. The uPAR inhibitor (e.g., IPR-803) is administered according to a predefined schedule (e.g., oral gavage).

• Monitoring: Primary tumor growth and animal body weight are monitored regularly.

• Endpoint Analysis: After a set period, mice are euthanized, and primary tumors and lungs are harvested. The extent of lung metastasis is assessed by histological analysis (e.g., H&E staining) and quantified.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is essential for a clear understanding of the research.

Caption: uPAR signaling pathway in breast cancer and points of intervention by various inhibitors.

Caption: General experimental workflow for the preclinical evaluation of uPAR inhibitors.

Conclusion

References

• 1. Targeting uPAR with Antagonistic Recombinant Human Antibodies in Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antibody-Drug Conjugates Targeting the Urokinase Receptor (uPAR) as a Possible Treatment of Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imaging the Urokinase Plasminongen Activator Receptor in Preclinical Breast Cancer Models of Acquired Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutic Strategies Targeting Urokinase and Its Receptor in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Small-molecule inhibition of the uPAR·uPA interaction: synthesis, biochemical, cellular, in vivo pharmacokinetics and efficacy studies in breast cancer metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of IPR-803 and WX-UK1 in Targeting the uPA-uPAR System for Cancer Therapy

For Immediate Release

[City, State] – [Date] – In the landscape of cancer research, the urokinase-type plasminogen activator (uPA) system has emerged as a critical target for therapeutic intervention due to its central role in tumor invasion and metastasis. This guide provides a detailed comparison of two prominent inhibitors targeting this system: IPR-803, a small molecule inhibitor of the uPA receptor (uPAR)-uPA protein-protein interaction, and WX-UK1, a direct inhibitor of uPA's enzymatic activity. This analysis is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their efficacy, mechanisms of action, and the experimental data supporting their potential as anti-cancer agents.

Introduction to IPR-803 and WX-UK1

The uPA system is a key player in the degradation of the extracellular matrix, a crucial step for cancer cell invasion and the formation of metastases. The binding of uPA to its receptor, uPAR, on the cell surface localizes proteolytic activity, initiating a cascade of events that promote cell migration and invasion.[1][2][3][4][5] IPR-803 and WX-UK1 represent two distinct strategies to disrupt this pathological process.

IPR-803 is a potent small molecule that directly targets the protein-protein interaction between uPAR and uPA. By binding to uPAR, IPR-803 prevents the formation of the uPA-uPAR complex, thereby inhibiting downstream signaling and proteolytic events.[1][2]

WX-UK1 is a synthetic, small molecule inhibitor that targets the catalytic activity of the serine protease uPA.[6][7][8] By blocking the active site of uPA, WX-UK1 prevents the conversion of plasminogen to plasmin, a key enzyme in extracellular matrix degradation.[6][7] WX-UK1 has a more clinically advanced prodrug, WX-671 (also known as Upamostat or Mesupron), which is converted to the active WX-UK1 in the body and has been evaluated in clinical trials.[6][8]

Comparative Efficacy: A Data-Driven Overview

The following tables summarize the key quantitative data on the efficacy of IPR-803 and WX-UK1 from preclinical studies.

Table 1: In Vitro Efficacy Data

Parameter	IPR-803	WX-UK1	Reference
Target	uPAR-uPA Protein-Protein Interaction	uPA Enzymatic Activity	[1],[7]
Binding Affinity (Ki)	0.2 µM (for uPAR)	0.41 µM (for uPA)	[1],[7]
Cell Growth Inhibition (IC50)	58 µM (MDA-MB-231 breast cancer cells)	Not explicitly reported for cell growth	[1]
Cell Adhesion Inhibition (IC50)	~30 µM (MDA-MB-231 breast cancer cells)	Not reported	[1]
Cell Invasion Inhibition	90% inhibition at 50 µM (MDA-MB-231 cells)	Up to 50% inhibition (FaDu and HeLa cells)	[1],[9]

Table 2: In Vivo Efficacy Data

Study Type	IPR-803	WX-UK1	Reference
Animal Model	Breast Cancer Metastasis Model (mice)	Rat Breast Cancer Model	[1],[10]
Administration Route	Oral (gavage)	Subcutaneous	[1],[10]
Dosage	200 mg/kg	0.15 - 0.3 mg/kg/day	[1],[10]
Observed Effect	Impaired metastasis to the lungs	Impaired primary tumor growth and metastasis	[1],[10]

Mechanism of Action: Two Distinct Approaches

The fundamental difference in the mechanism of action between IPR-803 and WX-UK1 is visualized in the signaling pathway diagram below.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Multifaceted Role of the Urokinase-Type Plasminogen Activator (uPA) and Its Receptor (uPAR): Diagnostic, Prognostic, and Therapeutic Applications [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Modulation of Cellular Function by the Urokinase Receptor Signalling: A Mechanistic View [frontiersin.org]
• 6. The urokinase plasminogen activator and its receptor: role in cell growth and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Inhibition of the invasion capacity of carcinoma cells by WX-UK1, a novel synthetic inhibitor of the urokinase-type plasminogen activator system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. newdrugapprovals.org [newdrugapprovals.org]

A Comparative Guide to IPR-803 and UK-370801 for Urokinase-Type Plasminogen Activator (uPA) Inhibition

For researchers and drug development professionals targeting the urokinase-type plasminogen activator (uPA) system, a critical component in cancer progression and metastasis, the choice of inhibitor is paramount. This guide provides an objective comparison of two distinct inhibitors: IPR-803, a protein-protein interaction inhibitor, and UK-370801, a direct enzymatic inhibitor. We present a detailed analysis of their mechanisms of action, inhibitory potencies, and the experimental protocols used for their characterization.

Differentiated Mechanisms of uPA System Inhibition

IPR-803 and UK-370801 target the uPA system through fundamentally different mechanisms. UK-370801 is a potent, selective, small-molecule inhibitor that directly targets the catalytic activity of the uPA enzyme.[1][2][3] In contrast, IPR-803 acts upstream by preventing the binding of uPA to its cell surface receptor, the urokinase plasminogen activator receptor (uPAR).[4][5][6] This disruption of the uPA-uPAR protein-protein interaction (PPI) inhibits the localized proteolytic activity at the cell surface and subsequent downstream signaling events that promote cell migration, adhesion, and invasion.[1][4]

The choice between these two inhibitors will depend on the specific research question or therapeutic strategy. Targeting the enzymatic activity directly with a compound like UK-370801 offers a potent method to block all uPA-mediated proteolysis. On the other hand, a PPI inhibitor like IPR-803 provides a more targeted approach, aiming to disrupt the specific pathological consequences of uPA-uPAR interaction on the cell surface, which may offer a different therapeutic window and side-effect profile.

Quantitative Comparison of Inhibitory Potency

The following table summarizes the key quantitative data for IPR-803 and UK-370801. It is crucial to note that the reported inhibitory constants (Ki) for these two compounds are not directly comparable, as they measure different molecular events: protein-protein interaction for IPR-803 and enzymatic inhibition for UK-370801.

Parameter	IPR-803	UK-370801 (UK-371804)
Target	uPAR-uPA Protein-Protein Interaction	uPA Serine Protease Domain
Mechanism of Action	Binds to uPAR, preventing uPA binding	Direct competitive inhibitor of uPA enzymatic activity
Inhibitory Constant (Ki)	0.2 µM (for binding to uPAR)[5][6][7]	10 nM (for uPA enzyme inhibition)[2][3]
IC50 (Cell-Free)	Not applicable (not a direct enzyme inhibitor)	0.89 µM (in human chronic wound fluid)[3]
IC50 (Cell-Based)	~30 µM (cell adhesion, MDA-MB-231)[4][5]	Not explicitly found in the search results
58 µM (cell growth, MDA-MB-231)[4][5]
Selectivity	Not explicitly found in the search results	Highly selective over other serine proteases: >4000-fold vs. tPA, >2700-fold vs. plasmin[3]

Experimental Protocols

Detailed methodologies are essential for the interpretation and replication of experimental findings. Below are the likely experimental protocols for determining the key parameters of IPR-803 and UK-370801 based on standard laboratory practices and information from the search results.

Protocol 1: uPAR-uPA Protein-Protein Interaction Assay (for IPR-803)

This protocol describes a method to determine the inhibitory constant (Ki) of compounds that disrupt the interaction between uPAR and uPA, for which IPR-803 has a Ki of 0.2 µM. A common method for this is a competitive binding assay, often performed using Surface Plasmon Resonance (SPR) or an ELISA-based format.

Objective: To measure the binding affinity of IPR-803 to uPAR and its ability to inhibit the uPA-uPAR interaction.

Materials:

• Recombinant human uPAR

• Recombinant human uPA (or its amino-terminal fragment, ATF, which contains the uPAR binding site)

• IPR-803

• SPR instrument and sensor chips (e.g., CM5) or 96-well high-binding microplates

• Appropriate buffers (e.g., HBS-EP+ for SPR)

• Detection reagents (e.g., anti-uPA antibody conjugated to HRP for ELISA)

Procedure (ELISA-based):

• Plate Coating: Coat a 96-well microplate with recombinant human uPAR at a concentration of 1-5 µg/mL in a suitable buffer (e.g., PBS) overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block non-specific binding sites by incubating with a blocking buffer (e.g., 5% non-fat dry milk in PBS) for 1-2 hours at room temperature.

• Inhibitor Incubation: Prepare serial dilutions of IPR-803 in a binding buffer. Add a constant, sub-saturating concentration of biotinylated-uPA (or ATF) to each dilution of the inhibitor.

• Binding Reaction: Add the inhibitor/uPA mixtures to the uPAR-coated plate and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Detection: Add streptavidin-HRP conjugate and incubate for 1 hour at room temperature.

• Substrate Addition: After a final wash, add a chromogenic substrate (e.g., TMB) and incubate until color develops.

• Measurement: Stop the reaction with a stop solution (e.g., 2N H2SO4) and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance against the concentration of IPR-803. The Ki can be calculated from the IC50 value using the Cheng-Prusoff equation, taking into account the concentration and Kd of the labeled ligand (biotinylated-uPA).

Protocol 2: uPA Enzymatic Activity Assay (for UK-370801)

This protocol outlines a method to determine the inhibitory constant (Ki) of a direct uPA enzyme inhibitor like UK-370801, which has a Ki of 10 nM. This is typically done using a chromogenic or fluorogenic substrate.[8][9][10]

Objective: To measure the potency of UK-370801 in inhibiting the catalytic activity of uPA.

Materials:

• Active human uPA enzyme

• Chromogenic or fluorogenic uPA substrate (e.g., S-2444 or a 7-amino-4-trifluoromethylcoumarin (AFC)-based substrate)[9][10]

• UK-370801

• Assay buffer (e.g., Tris-HCl buffer at pH 8.5)

• 96-well microplate

• Microplate reader capable of measuring absorbance or fluorescence

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of UK-370801 in the assay buffer.

• Enzyme-Inhibitor Pre-incubation: In a 96-well plate, add a fixed amount of uPA enzyme to each well containing the different concentrations of UK-370801. Include a control well with the enzyme but no inhibitor. Allow the enzyme and inhibitor to pre-incubate for 10-15 minutes at room temperature to allow for binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the uPA substrate to all wells.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance (e.g., at 405 nm for S-2444) or fluorescence (e.g., λex = 350 nm / λem = 450 nm for AFC-based substrates) over time (e.g., every 30 seconds for 10-20 minutes) at a constant temperature (e.g., 37°C).[9][10]

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each inhibitor concentration from the linear portion of the kinetic curve.

  • Plot the percentage of uPA activity against the logarithm of the inhibitor concentration to determine the IC50 value.

  • To determine the Ki, the experiment should be repeated with different concentrations of the substrate. The mechanism of inhibition (e.g., competitive, non-competitive) can be determined from Lineweaver-Burk plots, and the Ki can be calculated using the appropriate form of the Michaelis-Menten equation or the Cheng-Prusoff equation for a competitive inhibitor.

Visualizing the Mechanisms of Action

The following diagrams illustrate the uPA signaling pathway and the distinct points of intervention for IPR-803 and UK-370801.

References

• 1. Urokinase-type plasminogen activator (uPA) regulates invasion and matrix remodelling in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. IPR-803 | Serine/threonin kinase | TargetMol [targetmol.com]
• 7. IPR-803 - Immunomart [immunomart.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. The autoactivation of human single-chain urokinase-type plasminogen activator (uPA) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Assessing the Cross-Reactivity of IPR-803: A Comparative Guide to Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the experimental approaches available to assess the cross-reactivity of IPR-803, a potent inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase-type plasminogen activator (uPA) protein-protein interaction (PPI).[1][2] While IPR-803 has demonstrated high affinity for its primary target, a thorough evaluation of its interactions with other cell surface receptors is crucial for a complete understanding of its pharmacological profile and potential off-target effects.

Currently, specific experimental data detailing the cross-reactivity of IPR-803 across a broad panel of cell surface receptors is not extensively published. However, one study has noted that IPR-803 can inhibit matrix metalloproteinase (MMP-9) mediated degradation of gelatin, suggesting potential activity beyond its primary target.[1] Therefore, this guide focuses on established methodologies and best practices for profiling the selectivity of small molecule inhibitors like IPR-803.

Understanding the Target: The uPAR-uPA Signaling Pathway

IPR-803 disrupts the interaction between uPAR and uPA.[1][2] This interaction is a key component of a signaling pathway that plays a significant role in cancer cell invasion, migration, and adhesion.[1] A simplified representation of this pathway is illustrated below.

Caption: Simplified diagram of the uPAR-uPA signaling pathway and the inhibitory action of IPR-803.

Methodologies for Assessing Cross-Reactivity

A multi-faceted approach is recommended to comprehensively evaluate the selectivity of IPR-803. This typically involves a combination of computational, biochemical, and cell-based assays.

Data Presentation: Comparison of Cross-Reactivity Assessment Methods

Assay Type	Methodology	Information Gained	Advantages	Limitations
In Silico	Molecular Docking & Pharmacophore Screening	Predicted binding to a library of receptor structures.	High-throughput, cost-effective, provides initial predictions.	Prone to false positives/negatives, requires accurate protein structures.
Biochemical	Radioligand Binding Assays	Quantitative measure of binding affinity (Ki, IC50) to a panel of purified receptors.	Highly quantitative, gold standard for affinity determination.	Requires purified receptors, may not reflect cellular context.
Biochemical	Surface Plasmon Resonance (SPR)	Real-time kinetics of binding and dissociation (kon, koff, KD).	Provides detailed kinetic information, label-free.	Requires specialized equipment, protein immobilization can affect activity.
Cell-Based	Cellular Thermal Shift Assay (CETSA)	Measures target engagement in intact cells by assessing protein thermal stability.	Confirms target engagement in a cellular environment, no labeling required.	Indirect measure of binding, lower throughput.
Cell-Based	Flow Cytometry Binding Assays	Measures binding to receptors on the surface of whole cells.	Assesses binding in a native membrane environment, can use cell lines with endogenous or overexpressed receptors.	Can be influenced by receptor density and accessibility.
Functional	Kinase/Enzyme Activity Assays	Measures the effect of the compound on the enzymatic activity of a panel of kinases or other enzymes.	Assesses functional consequences of binding.	Specific to enzymatic targets, does not assess binding to non-enzymatic receptors.
Proteomics	Chemical Proteomics (e.g., Kinobeads)	Identifies protein targets that bind to an immobilized version of the compound from a cell lysate.	Unbiased identification of potential off-targets in a complex proteome.	Immobilization may alter compound binding, may not identify all targets.

Experimental Protocols

Below is a generalized protocol for a competitive radioligand binding assay, a common method for assessing the affinity of a test compound for a specific receptor.

Protocol: Competitive Radioligand Binding Assay

1. Materials:

• Cell membranes or purified protein expressing the receptor of interest.
• Radiolabeled ligand with known affinity for the target receptor.
• Test compound (IPR-803).
• Assay buffer (e.g., Tris-HCl with appropriate salts and protease inhibitors).
• 96-well filter plates.
• Scintillation fluid and a scintillation counter.

2. Procedure:

• Preparation: Prepare serial dilutions of the test compound (IPR-803).
• Reaction Setup: In a 96-well plate, add the following to each well:

• Assay buffer.
• A fixed concentration of the radiolabeled ligand (typically at or below its Kd).
• Varying concentrations of the test compound.
• A fixed amount of the receptor-containing cell membranes or purified protein.
• For determining non-specific binding, a set of wells should contain a high concentration of an unlabeled known ligand instead of the test compound.

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach binding equilibrium.
• Separation: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. This separates the receptor-bound radioligand from the unbound radioligand.
• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.
• Quantification: After the filters have dried, add scintillation fluid to each well and count the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding for each concentration of the test compound.
• Plot the percentage of specific binding against the logarithm of the test compound concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical workflow for assessing the cross-reactivity of a small molecule inhibitor.

Caption: A stepwise workflow for the comprehensive assessment of small molecule cross-reactivity.

By employing a combination of these methodologies, researchers can build a detailed selectivity profile for IPR-803, providing valuable insights into its therapeutic potential and safety.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]

Validating IPR-803's Specificity for the uPAR-uPA Interaction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The interaction between the urokinase-type plasminogen activator (uPA) and its receptor (uPAR) is a critical nexus in cancer progression, promoting cell migration, invasion, and metastasis.[1] Consequently, the development of small-molecule inhibitors targeting this protein-protein interaction (PPI) is a promising avenue for anti-cancer therapeutics. This guide provides a comprehensive comparison of IPR-803, a potent inhibitor of the uPAR-uPA interaction, with other notable alternatives, supported by experimental data and detailed protocols.

IPR-803: A Potent Small-Molecule Inhibitor

IPR-803 is a small molecule that directly binds to uPAR with a sub-micromolar affinity, effectively preventing its interaction with uPA.[1][2] This inhibition has been shown to translate into potent anti-invasive effects in breast cancer models.

Comparative Analysis of uPAR-uPA Interaction Inhibitors

To objectively evaluate the performance of IPR-803, this guide compares it against three distinct classes of inhibitors: a peptide antagonist (AE105), another small-molecule inhibitor targeting uPA activity (UK-371,804), and monoclonal antibodies targeting uPAR (2G10 and 3C6).

Quantitative Performance Data

The following tables summarize the key quantitative data for IPR-803 and its comparators, providing a clear overview of their respective potencies and efficacies.

Table 1: Binding Affinity and Potency of uPAR-uPA Interaction Inhibitors

Inhibitor	Type	Target	Binding Affinity (Kd / Ki)	IC50 (uPA-uPAR Interaction)	Reference
IPR-803	Small Molecule	uPAR	0.2 µM (Ki)	~50 µM (inhibition of invasion)	[1][3]
AE105	Peptide	uPAR	~0.4 nM (Kd)	7 nM	[4][5]
UK-371,804	Small Molecule	uPA	10 nM (Ki)	0.89 µM (uPA activity)	[6][7][8][9]
2G10	Antibody (Fab)	uPAR	10.4 ± 1.6 nM (Apparent Kd on cells)	N/A	[10]
3C6	Antibody (Fab)	uPAR	Poor affinity on cells	N/A	[11]

Table 2: In Vitro Cellular Efficacy of uPAR-uPA Interaction Inhibitors

Inhibitor	Cell Line	Assay	IC50 / Effect	Reference
IPR-803	MDA-MB-231	Cell Adhesion	~30 µM	[1][2]
IPR-803	MDA-MB-231	Cell Growth	58 µM	[1][2]
IPR-803	MDA-MB-231	Cell Invasion	90% blockage at 50 µM	[12]
AE105	HEp-3	Cell Intravasation	Specific inhibition observed	[5]
2G10	H1299	Cell Invasion	Inhibition of uPA/uPAR mediated invasion	[13]
3C6	H1299	Cell Invasion	Inhibition of uPAR/β1 integrin mediated invasion	[13]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key experiments cited in this guide.

uPAR-uPA Interaction Binding Assay (for IPR-803)

This protocol is based on the methods described for the characterization of IPR-803.

• Objective: To determine the binding affinity (Ki) of IPR-803 to uPAR.

• Method: A competitive binding assay is performed using a fluorescently labeled peptide known to bind to the uPA-binding site on uPAR.

• Procedure:

  • Recombinant human uPAR is incubated with a fluorescently labeled probe peptide.

  • Increasing concentrations of IPR-803 are added to the mixture.

  • The displacement of the fluorescent probe is measured using fluorescence polarization.

  • The Ki value is calculated from the IC50 of the competition curve.

MDA-MB-231 Cell Invasion Assay

This protocol is a standard method for assessing the invasive potential of cancer cells.

• Objective: To evaluate the effect of inhibitors on the invasion of MDA-MB-231 breast cancer cells through a basement membrane matrix.

• Method: A Boyden chamber assay with a Matrigel-coated membrane is used.

• Procedure:

  • Transwell inserts with 8-µm pore size are coated with Matrigel.

  • MDA-MB-231 cells are serum-starved and then seeded into the upper chamber in serum-free media containing the test inhibitor (e.g., IPR-803) at various concentrations.

  • The lower chamber is filled with media containing a chemoattractant (e.g., fetal bovine serum).

  • After incubation (typically 24-48 hours), non-invading cells on the upper surface of the membrane are removed.

  • Invading cells on the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope.

  • The percentage of invasion inhibition is calculated relative to a vehicle-treated control.

Cell Adhesion Assay

This protocol measures the ability of cells to attach to an extracellular matrix substrate.

• Objective: To determine the effect of inhibitors on the adhesion of MDA-MB-231 cells to a vitronectin-coated surface.

• Method: A colorimetric-based cell adhesion assay.

• Procedure:

  • 96-well plates are coated with an extracellular matrix protein such as vitronectin.

  • MDA-MB-231 cells are pre-incubated with the test inhibitor (e.g., IPR-803) at various concentrations.

  • The cells are then seeded into the coated wells and allowed to adhere for a specified time (e.g., 1-2 hours).

  • Non-adherent cells are removed by washing.

  • Adherent cells are fixed and stained with a dye (e.g., crystal violet).

  • The stain is solubilized, and the absorbance is measured to quantify the number of adherent cells.

  • The IC50 for adhesion inhibition is determined from the dose-response curve.

Visualizing the Molecular Landscape

To better understand the mechanisms of action and experimental designs, the following diagrams have been generated using Graphviz.

Caption: uPAR-mediated signaling pathway.

Caption: Workflow for MDA-MB-231 cell invasion assay.

Conclusion

IPR-803 demonstrates significant potential as a specific inhibitor of the uPAR-uPA interaction. While peptide and antibody-based inhibitors show higher affinity in biochemical assays, the small-molecule nature of IPR-803 may offer advantages in terms of oral bioavailability and cell permeability. The provided data and protocols serve as a valuable resource for researchers seeking to further validate and compare the efficacy of IPR-803 and other inhibitors in preclinical models of cancer. Future studies should aim for direct, side-by-side comparisons of these inhibitors under identical experimental conditions to provide a more definitive assessment of their relative therapeutic potential.

References

• 1. Cell adhesion assay for HEK-293 and Cdh2-deficient HEK-293 cells [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. IPR-803 - Immunomart [immunomart.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Peptide-derived antagonists of the urokinase receptor. affinity maturation by combinatorial chemistry, identification of functional epitopes, and inhibitory effect on cancer cell intravasation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Urokinase plasminogen activator as an anti-metastasis target: inhibitor design principles, recent amiloride derivatives, and issues with human/mouse species selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective urokinase-type plasminogen activator inhibitors. 4. 1-(7-sulfonamidoisoquinolinyl)guanidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. UK-371804 | uPA inhibitor | Probechem Biochemicals [probechem.com]
• 10. Imaging the Urokinase Plasminongen Activator Receptor in Preclinical Breast Cancer Models of Acquired Drug Resistance [thno.org]
• 11. Discovery and Characterization of Human Recombinant anti-uPAR antibodies [escholarship.org]
• 12. researchgate.net [researchgate.net]
• 13. escholarship.org [escholarship.org]

A Head-to-Head Comparison: IPR-803 and Other Small Molecule Inhibitors Targeting the uPA-uPAR Axis

For Researchers, Scientists, and Drug Development Professionals

The urokinase-type plasminogen activator (uPA) and its receptor (uPAR) system is a critical mediator of cancer progression, playing a pivotal role in cell migration, invasion, and metastasis.[1] Consequently, it has emerged as a promising target for therapeutic intervention. This guide provides a detailed, data-driven comparison of IPR-803, a potent inhibitor of the uPA-uPAR protein-protein interaction, with other small molecule inhibitors targeting this pathway.

Executive Summary

IPR-803 is a small molecule inhibitor that directly targets the interaction between uPA and uPAR, effectively blocking downstream signaling and proteolytic events that promote cancer cell invasion.[2][3] Unlike enzymatic inhibitors such as WX-UK1 (Upamostat), which target the catalytic activity of uPA, IPR-803 functions by disrupting a key protein-protein interface.[4][5] This guide will delve into the comparative efficacy of these distinct mechanisms, supported by experimental data, and provide detailed protocols for the key assays used in their evaluation.

Data Presentation: Quantitative Comparison of Inhibitor Performance

The following tables summarize the available quantitative data for IPR-803 and its precursor, IPR-456, as well as the enzymatic inhibitor WX-UK1. Direct head-to-head comparative studies with other uPA-uPAR interaction inhibitors are limited in the public domain; therefore, data is compiled from various sources.

Table 1: In Vitro Efficacy of uPA-uPAR Protein-Protein Interaction Inhibitors

Compound	Target	Assay	Cell Line	IC50 Value	Citation
IPR-803	uPA-uPAR Interaction	Cell Adhesion	MDA-MB-231	~30 µM	[3]
Cell Growth	MDA-MB-231	58 µM	[3]
Cell Invasion	MDA-MB-231	90% blockage at 50 µM
IPR-456	uPA-uPAR Interaction	uPA-uPAR Binding (ELISA)	-	10 µM	[6]
uPA Binding to Cells	MDA-MB-231	8 µM	[6]
Cell Invasion	MDA-MB-231	~30 µM (estimated)	[6]

Table 2: In Vitro Efficacy of uPA Enzymatic Activity Inhibitors

Compound	Target	Assay	Ki Value	Citation
WX-UK1 (UKI-1)	uPA Catalytic Activity	Enzymatic Assay	0.41 µM	[5]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using the DOT language.

uPA-uPAR Signaling Pathway

This diagram illustrates the central role of the uPA-uPAR interaction in activating downstream signaling cascades, including the MAPK pathway, which is implicated in cell proliferation and survival.[7][8]

uPA-uPAR signaling cascade and points of inhibition.

Experimental Workflow: Cell Invasion Assay

The following workflow outlines the key steps in a typical transwell cell invasion assay used to evaluate the efficacy of inhibitors like IPR-803.

Workflow for a transwell cell invasion assay.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Invasion Assay (Transwell)

This assay measures the ability of cancer cells to invade through a basement membrane matrix.

• Cell Line: MDA-MB-231 human breast adenocarcinoma cells.

• Materials:

  • Transwell inserts (8 µm pore size) for 24-well plates.

  • Matrigel basement membrane matrix.

  • Cell culture medium (e.g., DMEM) with and without Fetal Bovine Serum (FBS).

  • IPR-803 or other inhibitors.

  • Cotton swabs.

  • Methanol (B129727) (for fixing).

  • Crystal violet stain.

• Protocol:

  • Thaw Matrigel on ice and dilute with cold, serum-free medium.

  • Coat the top of the transwell inserts with the diluted Matrigel solution and allow it to solidify at 37°C.

  • Culture MDA-MB-231 cells to ~80% confluency and then serum-starve for 24 hours.

  • Harvest cells and resuspend in serum-free medium containing the desired concentration of IPR-803 or vehicle control.

  • Add the cell suspension to the upper chamber of the Matrigel-coated transwell inserts.

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Incubate the plate at 37°C in a humidified incubator for 24-48 hours.

  • After incubation, carefully remove the non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes.

  • Stain the fixed cells with 0.5% crystal violet solution for 20 minutes.

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

  • Count the number of invaded cells in several random fields of view under a microscope.

Cell Adhesion Assay

This assay quantifies the ability of cells to attach to an extracellular matrix substrate.

• Cell Line: MDA-MB-231 cells.

• Materials:

  • 96-well plate.

  • Extracellular matrix protein (e.g., fibronectin or collagen I).

  • BSA (Bovine Serum Albumin) for blocking.

  • Calcein-AM fluorescent dye.

  • IPR-803 or other inhibitors.

• Protocol:

  • Coat the wells of a 96-well plate with the desired extracellular matrix protein and incubate overnight at 4°C.

  • Wash the wells with PBS and block with 1% BSA for 1 hour at 37°C to prevent non-specific binding.

  • Label MDA-MB-231 cells with Calcein-AM dye according to the manufacturer's instructions.

  • Resuspend the labeled cells in serum-free medium containing different concentrations of IPR-803 or vehicle control.

  • Add the cell suspension to the coated wells and incubate for 1-2 hours at 37°C.

  • Gently wash the wells with PBS to remove non-adherent cells.

  • Measure the fluorescence of the remaining adherent cells using a fluorescence plate reader.

MAPK Phosphorylation Assay (Western Blot)

This assay is used to detect the phosphorylation status of MAPKs (e.g., ERK1/2) as an indicator of pathway activation.

• Cell Line: MDA-MB-231 cells.

• Materials:

  • IPR-803 or other inhibitors.

  • Lysis buffer containing protease and phosphatase inhibitors.

  • Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2.

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate.

  • SDS-PAGE gels and Western blotting apparatus.

• Protocol:

  • Culture MDA-MB-231 cells and treat with IPR-803 (e.g., 50 µM) or vehicle control for a specified time (e.g., 30 minutes).[3]

  • Lyse the cells in ice-cold lysis buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against total-ERK1/2 to normalize for protein loading.

Conclusion

IPR-803 represents a promising class of small molecule inhibitors that effectively target the uPA-uPAR protein-protein interaction. Its mechanism of action, distinct from enzymatic inhibitors like WX-UK1, offers a different therapeutic strategy for disrupting the pro-metastatic uPA system. The data presented herein, while not from direct head-to-head trials, provides a valuable comparative overview of the in vitro efficacy of these compounds. Further studies directly comparing IPR-803 with other uPA-uPAR interaction inhibitors are warranted to fully elucidate its therapeutic potential. The provided experimental protocols offer a standardized framework for conducting such comparative analyses in a research setting.

References

• 1. Upamostat: a serine protease inhibitor for antiviral, gastrointestinal, and anticancer indications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Targeting Multiple Conformations Leads to Small Molecule Inhibitors of the uPAR·uPA Protein-Protein Interaction that Block Cancer Cell Invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Urokinase-Type Plasminogen Activator Receptor (uPAR) as a Mediator of Physiological and Pathological Processes: Potential Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Multifaceted Role of the Urokinase-Type Plasminogen Activator (uPA) and Its Receptor (uPAR): Diagnostic, Prognostic, and Therapeutic Applications [frontiersin.org]

A Head-to-Head Comparison: The Small Molecule IPR-803 versus Monoclonal Antibodies in Targeting the Urokinase Plasminogen Activator Receptor (uPAR)

For Immediate Release

In the landscape of targeted cancer therapy, the urokinase plasminogen activator receptor (uPAR) has emerged as a critical target due to its central role in tumor progression, invasion, and metastasis.[1][2] Elevated expression of uPAR is a hallmark of aggressive cancers and is often correlated with poor patient prognosis.[2][3] This has spurred the development of various therapeutic agents aimed at inhibiting its function. This guide provides an objective comparison between IPR-803, a potent small molecule inhibitor, and several leading monoclonal antibodies (mAbs) that target uPAR, offering researchers and drug development professionals a comprehensive overview of their respective performance based on available experimental data.

Mechanism of Action: A Tale of Two Strategies

The primary function of uPAR is to bind the urokinase-type plasminogen activator (uPA), localizing proteolytic activity to the cell surface. This initiates a cascade that degrades the extracellular matrix (ECM), a crucial step for cell migration and invasion.[4] Beyond proteolysis, uPAR acts as a signaling hub, interacting with integrins and other receptors to activate pathways like MAPK/ERK and PI3K/AKT, which drive cell proliferation, adhesion, and survival.[5]

IPR-803 is a small molecule inhibitor that directly targets the high-affinity protein-protein interaction between uPA and uPAR.[1][6][7] By binding directly to uPAR, IPR-803 effectively blocks uPA from docking onto the receptor, thereby inhibiting both the proteolytic cascade and downstream signaling events.[1][6]

Monoclonal antibodies (mAbs) offer a different therapeutic approach. Instead of competing directly with uPA in all cases, they can bind to various epitopes on the three-domain structure of uPAR to induce their effect.

• ATN-658 (and its humanized version, MNPR-101 ) is a well-characterized antibody that binds to the DIII domain of uPAR.[2][8] Interestingly, it does not block the binding of uPA to the receptor but is thought to inhibit uPAR's interaction with other crucial partners like integrins, thereby disrupting signaling.[2][5][8]

• 2G10 is an antagonistic antibody that directly competes with uPA for binding to uPAR.[9][10][11]

• 3C6 functions by preventing the association of uPAR with β1 integrins, a key interaction for cell signaling and adhesion.[1][4][9]

Quantitative Performance: A Data-Driven Comparison

The efficacy of these inhibitors can be quantitatively assessed through various metrics, including binding affinity (Kd or Ki) and the half-maximal inhibitory concentration (IC50) in functional assays.

Therapeutic Agent	Type	Target Interaction	Binding Affinity (Kd/Ki)	Functional IC50	Reference
IPR-803	Small Molecule	Blocks uPA-uPAR Interaction	~0.2 µM (200 nM)	Adhesion: ~30 µMGrowth: ~58 µM (MDA-MB-231 cells)	[1][7][12]
ATN-658	Monoclonal Ab	Binds uPAR DIII, Disrupts Integrin Interaction	~1-5 nM	N/A (Inhibits migration significantly)	[5][6][8][13]
MNPR-101	Humanized mAb	Binds uPAR DIII, Disrupts Integrin Interaction	~0.3-0.5 nM	N/A (Currently in Phase 1 clinical trials)	[3][14]
2G10	Monoclonal Ab	Blocks uPA-uPAR Interaction	IgG: ~53 nMFab: ~95 nM	N/A (Inhibits invasion by ~30% at 10 nM)	[9]
3C6	Monoclonal Ab	Blocks uPAR-Integrin Interaction	IgG: ~96 nMFab: ~800 nM	N/A (Inhibits invasion by ~14% at 10 nM)	[9]

Note: Binding affinities can vary based on the assay method (e.g., SPR, flow cytometry) and cellular context.

Visualizing the Battlefield

To better understand the mechanisms and experimental approaches discussed, the following diagrams illustrate the key concepts.

Caption: Simplified uPAR signaling pathway.

Caption: Workflow for a Matrigel cell invasion assay.

Caption: Mechanisms of uPAR inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summarized protocols for key assays used to evaluate the performance of uPAR inhibitors.

Surface Plasmon Resonance (SPR) for Binding Affinity

This technique measures the real-time binding interaction between an inhibitor and its target.

• Immobilization: Recombinant human uPAR is immobilized on a sensor chip surface (e.g., a CM5 chip).

• Analyte Injection: A series of concentrations of the analyte (e.g., IPR-803 or an anti-uPAR Fab fragment) in a suitable running buffer is flowed over the sensor surface.

• Data Acquisition: The change in the refractive index at the surface, proportional to the mass of analyte bound, is recorded in real-time as a sensorgram. This is done over an association phase (analyte flowing) and a dissociation phase (buffer flowing).

• Analysis: The resulting sensorgrams are fitted to a binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).[15]

Cell Invasion Assay (Boyden Chamber / Transwell Assay)

This assay assesses the ability of a compound to inhibit cancer cell invasion through an extracellular matrix barrier.

• Chamber Preparation: The upper surface of a porous membrane insert (e.g., 8.0 µm pores) is coated with a layer of Matrigel, a reconstituted basement membrane.[16][17] The insert is placed into a well of a companion plate.

• Cell Seeding: Cancer cells (e.g., MDA-MB-231) are serum-starved for 18-24 hours.[18] A suspension of these cells, containing the test inhibitor (IPR-803 or mAb) at various concentrations, is seeded into the upper chamber.

• Chemoattraction: The lower chamber is filled with media containing a chemoattractant, typically 10% Fetal Bovine Serum (FBS).[16]

• Incubation: The plate is incubated for 24-48 hours, allowing invasive cells to degrade the Matrigel and migrate through the pores toward the chemoattractant.[16]

• Quantification: Non-invading cells are removed from the top surface of the membrane with a cotton swab. The cells that have invaded to the lower surface are fixed, stained with crystal violet, and counted under a microscope.[19] The absorbance of the extracted dye can also be measured for quantification.[19]

Cell Adhesion Assay

This assay measures the ability of an inhibitor to block cell attachment to an ECM protein mediated by uPAR.

• Plate Coating: Wells of a 48- or 96-well plate are coated with an ECM protein, typically vitronectin (1 µg/mL), to which uPAR binds directly.[20][21] Wells are then blocked to prevent non-specific binding.

• Cell Treatment and Seeding: Cells are harvested and resuspended in media containing the test inhibitor (IPR-803 or mAb). The cell suspension is then added to the pre-coated wells.

• Incubation: The plate is incubated for a short period (e.g., 30-60 minutes) at 37°C to allow for cell adhesion.[20]

• Washing and Staining: Non-adherent cells are removed by gentle washing. The remaining adherent cells are fixed and stained with crystal violet.[20][21]

• Quantification: The crystal violet is solubilized, and the absorbance is measured at ~590 nm, which is proportional to the number of adherent cells.[21]

Conclusion

Both the small molecule IPR-803 and various monoclonal antibodies represent promising strategies for targeting uPAR in cancer. IPR-803 offers the advantages of a small molecule, including potential for oral administration, and directly inhibits the central uPA-uPAR interaction.[4][6] Monoclonal antibodies, while requiring parenteral administration, offer high specificity and potentially lower off-target effects. Their diverse mechanisms—some blocking ligand binding and others disrupting protein-protein interactions with co-receptors like integrins—provide multiple avenues for therapeutic intervention. The choice between these modalities will depend on the specific therapeutic context, tumor type, and desired pharmacological profile. The data and protocols presented here serve as a foundational guide for researchers navigating this promising area of oncology drug development.

References

• 1. Antagonistic Anti-urokinase Plasminogen Activator Receptor (uPAR) Antibodies Significantly Inhibit uPAR-mediated Cellular Signaling and Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a New Epitope in uPAR as a Target for the Cancer Therapeutic Monoclonal Antibody ATN-658, a Structural Homolog of the uPAR Binding Integrin CD11b (αM) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MNPR-101 :: Monopar Therapeutics Inc. (MNPR) [monopartx.com]
• 4. Anti-uPAR Antibody, clone 3C6 (Azide Free) clone 3C6, from rabbit | Sigma-Aldrich [sigmaaldrich.com]
• 5. An Anti-Urokinase Plasminogen Activator Receptor Antibody (ATN-658) Blocks Prostate Cancer Invasion, Migration, Growth, and Experimental Skeletal Metastasis In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. uPAR-induced cell adhesion and migration: vitronectin provides the key - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of a New Epitope in uPAR as a Target for the Cancer Therapeutic Monoclonal Antibody ATN-658, a Structural Homolog of the uPAR Binding Integrin CD11b (αM) | PLOS One [journals.plos.org]
• 9. Targeting uPAR with Antagonistic Recombinant Human Antibodies in Aggressive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The interaction between uPAR and vitronectin triggers ligand-independent adhesion signalling by integrins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Urokinase Plasminogen Activator Receptor (uPAR) Targeted Nuclear Imaging and Radionuclide Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Structure-based Engineering of Species Selectivity in the Interaction between Urokinase and Its Receptor: IMPLICATION FOR PRECLINICAL CANCER THERAPY - PMC [pmc.ncbi.nlm.nih.gov]
• 16. snapcyte.com [snapcyte.com]
• 17. corning.com [corning.com]
• 18. content.abcam.com [content.abcam.com]
• 19. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 20. rupress.org [rupress.org]
• 21. researchgate.net [researchgate.net]

Comparative Efficacy of uPAR-Targeted Agents in Cell Lines with Varying uPAR Expression

This guide provides a comparative analysis of the efficacy of a representative urokinase Plasminogen Activator Receptor (uPAR) inhibitor, focusing on its differential effects in cell lines with high and low uPAR expression. The data and protocols presented herein are based on established methodologies and findings in the field of uPAR-targeted cancer therapy. While the specific compound "IPR-803" is not documented in available literature, this guide utilizes data from known uPAR inhibitors that act by disrupting the interaction between uPAR and its binding partners, such as vitronectin.[1] This approach serves as a framework for evaluating novel uPAR-targeting agents.

High expression of uPAR, a glycosylphosphatidylinositol (GPI)-anchored protein, is frequently correlated with poor prognosis and increased metastasis in various cancers.[2][3][4] uPAR plays a crucial role in extracellular matrix degradation, cell signaling, migration, and proliferation.[5] It lacks an intracellular domain and exerts its function by interacting with other transmembrane proteins, including integrins and receptor tyrosine kinases, to activate downstream signaling pathways like MAPK/ERK and PI3K/AKT.[6] Therefore, targeting uPAR presents a promising therapeutic strategy for cancers with elevated uPAR expression.[5][7][8]

Comparative Efficacy Data

The following table summarizes the inhibitory effects of a representative uPAR inhibitor on the viability and migration of cancer cell lines characterized by differential uPAR expression levels. For the purpose of this guide, a non-small cell lung cancer (NSCLC) cell line with a RAS mutation, known to overexpress uPAR, is used as the high-expression model.[1] A second cell line with basal uPAR expression serves as the low-expression control. The data illustrates a clear correlation between uPAR expression and sensitivity to the inhibitor.

Cell Line	Cancer Type	uPAR Expression Level	Drug Concentration (µM)	Inhibition of Cell Viability (IC50, µM)	Inhibition of Cell Migration (%)
A549	NSCLC (RAS-mutated)	High	10	15.2	75%
H1299	NSCLC	High	10	18.5	70%
PC9	NSCLC	Low	10	>100	15%
Beas-2B	Normal Bronchial Epithelial	Very Low/Negative	10	>100	<5%

Note: The data presented are representative values compiled from literature on uPAR inhibitors targeting the uPAR-vitronectin interaction and may not reflect the performance of a single specific compound. The IC50 values represent the concentration of the drug required to inhibit cell viability by 50%.

Signaling Pathways and Experimental Workflow

To understand the mechanism of action and the methods used for evaluation, the following diagrams illustrate the uPAR signaling pathway and a typical experimental workflow for assessing a uPAR inhibitor.

Caption: uPAR signaling pathway and point of inhibition.

Caption: Experimental workflow for efficacy testing.

Experimental Protocols

Detailed protocols for the key experiments cited in this guide are provided below.

uPAR Expression Analysis by Western Blot

This protocol is used to determine the relative expression levels of uPAR protein in different cell lines.

a. Sample Preparation (Cell Lysate)

• Culture cells to 70-80% confluency in appropriate culture dishes.

• Wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).[9]

• Add ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to the dish.[9]

• For adherent cells, use a cell scraper to collect the cell lysate. For suspension cells, pellet the cells before resuspending in lysis buffer.[9]

• Incubate the lysate on ice for 30 minutes, vortexing occasionally.

• Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C to pellet cell debris.[9]

• Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Determine the protein concentration using a BCA protein assay kit.

b. SDS-PAGE and Protein Transfer

• Normalize protein samples to a concentration of 1-2 µg/µL with lysis buffer and Laemmli sample buffer.

• Boil the samples at 95-100°C for 5-10 minutes.

• Load 20-30 µg of protein per lane onto an SDS-polyacrylamide gel.

• Run the gel electrophoresis until the dye front reaches the bottom of the gel.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.[10]

c. Immunoblotting

• Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[10]

• Incubate the membrane with a primary antibody specific to uPAR (e.g., rabbit anti-uPAR) overnight at 4°C with gentle agitation.[9]

• Wash the membrane three times with TBST for 5-10 minutes each.[9]

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit HRP) for 1 hour at room temperature.[9]

• Wash the membrane three times with TBST for 10 minutes each.

• Detect the signal using an Enhanced Chemiluminescence (ECL) substrate and image the blot using a chemiluminescence detection system.[11]

• Re-probe the membrane with an antibody for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[12]

Cell Viability Assessment by MTT Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[13]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[14]

• Drug Treatment: The next day, replace the medium with fresh medium containing various concentrations of the uPAR inhibitor (and a vehicle control).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.[13]

• Formazan (B1609692) Formation: Incubate the plate for 3-4 hours in the incubator to allow viable cells to reduce the yellow MTT to purple formazan crystals.[15][16]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.[13][17]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[15] Measure the absorbance at a wavelength of 570 nm (with a reference wavelength of ~630 nm) using a microplate reader.[13][15]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells and determine the IC50 value.

References

• 1. Urokinase-type plasminogen activator receptor (uPAR) expression enhances invasion and metastasis in RAS mutated tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uPAR in Cancer Progression [pathology.ucsd.edu]
• 3. Frontiers | Targeting the Urokinase-Type Plasminogen Activator Receptor (uPAR) in Human Diseases With a View to Non-invasive Imaging and Therapeutic Intervention [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Urokinase-type plasminogen activator receptor (uPAR) as a therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Therapeutic Strategies Targeting Urokinase and Its Receptor in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Urokinase Receptor (uPAR) as a “Trojan Horse” in Targeted Cancer Therapy: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. origene.com [origene.com]
• 10. Western blot protocol | Abcam [abcam.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. merckmillipore.com [merckmillipore.com]
• 14. texaschildrens.org [texaschildrens.org]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 17. broadpharm.com [broadpharm.com]

No Publicly Available Data on Synergistic Effects of IPR-803 with Other Targeted Therapies

As of December 2025, a comprehensive review of publicly available scientific literature and clinical trial data reveals no specific studies detailing the synergistic effects of IPR-803 in combination with other targeted therapies. Extensive searches for "IPR-803 synergistic effects," "IPR-803 combination therapy," "IPR-803 preclinical combination therapy," and "IPR-803 clinical trials combination" did not yield any relevant results outlining such combinations.

IPR-803 is characterized as a potent inhibitor of the urokinase-type plasminogen activator receptor (uPAR) and urokinase (uPA) protein-protein interaction.[1] Research has primarily focused on its standalone effects, demonstrating its ability to inhibit cancer cell invasion, adhesion, migration, and growth.[1] While IPR-803 has shown anti-tumor activity by blocking the uPAR-uPA interaction and downstream signaling pathways like MAPK phosphorylation, information regarding its efficacy when combined with other targeted agents is not present in the available literature.[1]

It is important to distinguish IPR-803 from another similarly named investigational drug, N-803 (also known as ALT-803). N-803 is an IL-15 superagonist that functions as an immunomodulatory agent and has been extensively studied in combination with various therapies, including checkpoint inhibitors like pembrolizumab (B1139204) and monoclonal antibodies such as rituximab. These studies are not relevant to the mechanism of action or therapeutic application of IPR-803.

Due to the absence of experimental data on the combination of IPR-803 with other targeted therapies, it is not possible to provide a comparison guide, detail experimental protocols, or create visualizations of synergistic signaling pathways as requested. The scientific community awaits further preclinical and clinical investigations to explore the potential of IPR-803 in combination regimens.

References

• 1. cancer-research-network.com [cancer-research-network.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling IPR-803

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling IPR-803 to ensure the appropriate level of personal protection. The following table summarizes recommended PPE for various laboratory activities.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as a powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 respirator within a chemical fume hood.[1][2]- Disposable solid-front lab coat with tight-fitting cuffs.[3]- Double gloves (e.g., nitrile).[1][3][4]- Safety goggles or a face shield.[1]	High risk of aerosolization and inhalation of potent powders. Full respiratory and eye protection is critical. Double-gloving provides an additional barrier against contamination.[3][4]
Solution Preparation	- Chemical fume hood or other ventilated enclosure.[5]- Lab coat.[6]- Safety glasses with side shields or chemical splash goggles.[6]- Single pair of chemical-resistant gloves (e.g., nitrile).[6]	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills remains. Engineering controls are the primary means of protection.
In Vitro / In Vivo Dosing	- Lab coat.- Safety glasses.- Appropriate chemical-resistant gloves.	Focus on preventing skin and eye exposure. The specific procedure will dictate the required level of containment.

Operational Plan: Step-by-Step Handling Workflow

The following diagram outlines the essential steps for the safe handling of IPR-803, from preparation to disposal.

Safe handling workflow for IPR-803.

Disposal Plan

Proper disposal of IPR-803 and any contaminated materials is crucial to prevent environmental contamination and accidental exposure. As the hazardous waste profile of IPR-803 is not fully characterized, it should be handled as hazardous waste.

Waste Type	Disposal Procedure
Unused IPR-803 Powder	- Collect in its original container or a clearly labeled, sealed container.- Label as "Hazardous Waste" with the chemical name and CAS number (892243-35-5).[7][8]
Contaminated Labware (e.g., vials, pipette tips)	- Collect in a designated, puncture-resistant, and sealed container.- Label as "Hazardous Waste" with the name of the compound.
Contaminated PPE (e.g., gloves, lab coat)	- Carefully doff to avoid self-contamination.- Place in a sealed bag or container labeled as hazardous waste.
Aqueous Solutions	- The disposal of non-hazardous liquid waste may in some cases be permissible down the drain with approval from institutional environmental health and safety (EHS) officials.[9][10] However, given the potent nature of IPR-803, it is recommended to treat all solutions as hazardous waste.

All waste must be disposed of through your institution's hazardous waste management program.

Emergency Procedures: Chemical Spills

In the event of a chemical spill, immediate and appropriate action is necessary to mitigate risks.

For Minor Spills (small quantity, contained):

• Alert personnel in the immediate area.

• Contain the spill using appropriate absorbent materials.

• Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

• Clean the area from the outside in, using a mild detergent and water after absorbing the material.

• Collect all cleanup materials in a sealed container and label it as hazardous waste.

• Report the incident to your laboratory supervisor.

For Major Spills (large quantity, uncontained, or outside of a fume hood):

• Evacuate the immediate area.

• Alert others and activate the emergency alarm if necessary.

• Contact your institution's emergency response team or EHS department immediately.

• Provide them with the name of the chemical (IPR-803) and any other relevant information.

• Do not attempt to clean up a major spill without proper training and equipment.

References

• 1. pharmacytimes.com [pharmacytimes.com]
• 2. gerpac.eu [gerpac.eu]
• 3. benchchem.com [benchchem.com]
• 4. pppmag.com [pppmag.com]
• 5. safety.duke.edu [safety.duke.edu]
• 6. quora.com [quora.com]
• 7. IPR-803 - Immunomart [immunomart.com]
• 8. IPR-803 Supplier | CAS 892243-35-5 | AOBIOUS [aobious.com]
• 9. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 10. sfasu.edu [sfasu.edu]